An In-depth Technical Guide to Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (CAS 1171547-59-3)
Section 1: Introduction to the Indole Scaffold in Drug Discovery The indole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array...
Author: BenchChem Technical Support Team. Date: March 2026
Section 1: Introduction to the Indole Scaffold in Drug Discovery
The indole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities. Its unique electronic properties and ability to participate in various intermolecular interactions, such as hydrogen bonding and π-stacking, make it an ideal framework for designing molecules that can interact with diverse biological targets.
1.1. The Significance of Substituted Indole-2-carboxylates
Ethyl indole-2-carboxylates are a particularly important class of indole derivatives. The ester functionality at the 2-position can act as a hydrogen bond acceptor and can be readily hydrolyzed in vivo to the corresponding carboxylic acid, which may be crucial for target engagement or for improving pharmacokinetic properties. The substituents on the indole ring play a critical role in modulating the molecule's overall characteristics.
1.2. Deconstruction of the Target Molecule: Predicted Contributions of Substituents
5-Amino Group: The amino group at the 5-position is a strong electron-donating group, which can significantly influence the electron density of the indole ring. It can also serve as a key hydrogen bond donor, potentially anchoring the molecule within a biological target's binding site.
6-Methyl Group: The methyl group at the 6-position is a weakly electron-donating group that can enhance the lipophilicity of the molecule. This may improve its ability to cross cell membranes. It can also provide steric bulk, which can influence binding selectivity.
3-Phenyl Group: The presence of a phenyl group at the 3-position introduces a significant hydrophobic element and potential for π-π stacking interactions with aromatic residues in a protein target. The orientation of this phenyl ring can be a critical determinant of biological activity.
Section 2: Physicochemical Properties (Predicted)
Due to the lack of experimental data for the title compound, the following table presents predicted properties based on its structure and data from analogous compounds.
Property
Predicted Value/Information
Basis for Prediction
Molecular Formula
C₁₈H₁₈N₂O₂
Based on chemical structure
Molecular Weight
294.35 g/mol
Based on chemical structure
Appearance
Likely a solid at room temperature
Typical for similar indole derivatives
Melting Point
Not available
---
Boiling Point
Not available
---
Solubility
Predicted to be soluble in organic solvents like DMSO, DMF, and alcohols. Low solubility in water.
Based on the largely nonpolar structure
pKa
The 5-amino group would be basic, and the indole N-H would be weakly acidic.
General knowledge of functional groups
Section 3: Synthesis and Characterization
While a specific synthesis for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate has not been published, a plausible synthetic route can be proposed based on established indole synthesis methodologies.
The Fischer indole synthesis is a classic and versatile method for constructing the indole ring. A potential route to the target compound could involve the following steps:
Caption: Proposed Fischer Indole Synthesis for the target compound.
Dissolve 4-methyl-3-nitrophenylhydrazine in a suitable solvent such as ethanol.
Add an equimolar amount of ethyl benzoylpyruvate to the solution.
Stir the reaction mixture at room temperature until the formation of the hydrazone is complete, which can be monitored by Thin Layer Chromatography (TLC).
Isolate the hydrazone product by filtration or evaporation of the solvent.
Fischer Indolization (Cyclization):
Suspend the obtained hydrazone in a high-boiling point solvent like acetic acid or ethanol.
Add a catalytic amount of a strong acid, such as sulfuric acid or polyphosphoric acid.
Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by TLC.
Upon completion, cool the reaction mixture and pour it into ice-water to precipitate the crude product.
Purify the crude ethyl 6-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate by recrystallization or column chromatography.
Reduction of the Nitro Group:
Dissolve the nitro-indole intermediate in a suitable solvent system, for example, ethanol and hydrochloric acid.
Add a reducing agent, such as tin(II) chloride, in portions while stirring.
Alternatively, catalytic hydrogenation using hydrogen gas and a palladium on carbon catalyst can be employed.
Monitor the reaction by TLC until the starting material is consumed.
Work up the reaction mixture by neutralizing the acid and extracting the product with an organic solvent.
Purify the final product, ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, by column chromatography.
3.2. Structural Characterization
Once synthesized, the structure of the compound would be confirmed using a suite of spectroscopic techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR would show characteristic signals for the aromatic protons on the indole and phenyl rings, the ethyl ester protons (a quartet and a triplet), the methyl group protons (a singlet), the amino group protons (a broad singlet), and the indole N-H proton (a broad singlet).
¹³C NMR would provide signals for all the unique carbon atoms in the molecule.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition and exact mass of the molecule.
Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for the N-H stretches of the amine and indole, the C=O stretch of the ester, and C-H and C=C bonds of the aromatic rings.
Section 4: Potential Biological Activity and Applications
While no biological data has been reported for this specific compound, its structural features suggest potential areas of investigation in drug discovery. The indole scaffold is present in many kinase inhibitors, and the substituents on this particular molecule could be tailored to target specific kinases involved in cancer or inflammatory diseases.
4.1. Hypothetical Signaling Pathway Involvement
Given the prevalence of indole-based molecules as kinase inhibitors, a hypothetical workflow for screening this compound could be as follows:
Caption: A hypothetical workflow for evaluating the biological activity.
Section 5: Conclusion and Future Directions
Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate represents an interesting but currently under-investigated molecule. Its substituted indole-2-carboxylate core suggests potential for biological activity, particularly in the realm of kinase inhibition. The immediate future direction for research on this compound would be its chemical synthesis and thorough physicochemical and spectroscopic characterization. Following this, a broad biological screening against various targets could uncover its therapeutic potential. The insights from such studies would be invaluable for guiding the design of next-generation indole-based therapeutics.
References
As there is no specific literature available for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, this section cannot be completed with relevant citations. The synthetic methodologies and characterization techniques described are based on general principles of organic chemistry and established knowledge of indole chemistry. For further reading on indole synthesis and its application in medicinal chemistry, the following resources are recommended:
Humphrey, G. R., & Kuethe, J. T. (2006). Practical methodologies for the synthesis of indoles. Chemical Reviews, 106(7), 2875–2911.
Cacchi, S., & Fabrizi, G. (2005). Synthesis and functionalization of indoles through palladium-catalyzed reactions. Chemical Reviews, 105(7), 2873–2920.
Taber, D. F., & Tirunahari, P. K. (2011). The Fischer indole synthesis. Tetrahedron, 67(38), 7195–7210.
Exploratory
chemical structure and molecular weight of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
An In-Depth Technical Guide to Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate Abstract Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate is a polysubstituted indole derivative of significant interest in th...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
Abstract
Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate is a polysubstituted indole derivative of significant interest in the fields of medicinal chemistry and drug discovery. The indole scaffold is a well-recognized "privileged structure," forming the core of numerous natural products and synthetic drugs. This guide provides a comprehensive overview of the molecule's chemical identity, a proposed, mechanistically sound synthetic route based on established chemical principles, and a predicted analytical profile. By detailing its structure, synthesis, and key spectroscopic features, this document serves as a foundational resource for researchers engaged in the synthesis of novel heterocyclic compounds and the development of new therapeutic agents.
Molecular Identity and Physicochemical Properties
The fundamental identity of a molecule is defined by its structure, composition, and unique identifiers. Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate is a complex heterocyclic compound featuring an indole core substituted with five distinct functional groups: an amino group at position 5, a methyl group at position 6, a phenyl group at position 3, and an ethyl carboxylate group at position 2. The nitrogen atom at position 1 retains its proton, classifying it as a 1H-indole.
Caption: Chemical structure of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Quantitative data and identifiers for the compound are summarized in the table below.
While a specific, peer-reviewed synthesis for this exact molecule is not prominently documented, a highly plausible and robust synthetic strategy can be designed based on the classic Fischer indole synthesis . This century-old reaction remains one of the most reliable and versatile methods for constructing the indole nucleus from readily available precursors.[2][3]
Expertise & Causality: The Fischer synthesis is selected due to its proven efficacy in forming 2,3-disubstituted indoles. The reaction proceeds by heating a phenylhydrazine with an appropriate aldehyde or ketone in the presence of an acid catalyst. For the target molecule, the logical precursors are (4-amino-3-methylphenyl)hydrazine and ethyl benzoylacetate . The choice of ethyl benzoylacetate is critical as it provides both the C2-ethyl carboxylate and the C3-phenyl substituents required in the final product.
The reaction mechanism is a well-established cascade:
Hydrazone Formation: The phenylhydrazine reacts with the ketone of ethyl benzoylacetate to form a phenylhydrazone intermediate.
Tautomerization: The hydrazone tautomerizes to its ene-hydrazine form.
[4][4]-Sigmatropic Rearrangement: A thermally-allowed[4][4]-sigmatropic rearrangement (the key step) occurs, breaking the N-N bond and forming a new C-C bond.
Aromatization: The resulting di-imine intermediate undergoes rearomatization, followed by the elimination of an ammonia molecule to form the stable indole ring.
Caption: Workflow for the proposed Fischer indole synthesis.
Experimental Protocol (Self-Validating System)
This protocol is designed to be self-validating by including in-process checks (TLC) and a robust purification scheme to ensure the identity and purity of the final product.
Reaction Setup: To a solution of ethyl benzoylacetate (1.0 eq) in absolute ethanol (10 mL/mmol), add (4-amino-3-methylphenyl)hydrazine hydrochloride (1.05 eq).
Rationale: A slight excess of the hydrazine ensures complete consumption of the limiting keto-ester. Ethanol is a common, effective solvent for this reaction.
Catalysis: Add a catalytic amount of concentrated sulfuric acid (5 mol%) or polyphosphoric acid (PPA) to the mixture.
Rationale: An acid catalyst is essential to facilitate both the initial hydrazone formation and the subsequent cyclization steps.
Cyclization: Heat the reaction mixture to reflux (approx. 78 °C for ethanol) and maintain for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 7:3) mobile phase.
Trustworthiness: TLC allows for real-time tracking of the consumption of starting materials and the formation of the product, preventing premature or unnecessarily long reaction times.
Workup and Isolation: Once the reaction is complete, cool the mixture to room temperature and slowly pour it into a beaker of ice-cold water (50 mL/mmol). Neutralize the solution by the careful addition of saturated sodium bicarbonate solution until effervescence ceases.
Rationale: Quenching in water precipitates the organic product, while neutralization removes the acid catalyst.
Purification: Collect the resulting solid precipitate by vacuum filtration. Wash the solid sequentially with water (3x) and cold ethanol (1x) to remove inorganic salts and unreacted starting materials. For highest purity, the crude product should be recrystallized from an appropriate solvent system (e.g., ethanol/water) or purified by flash column chromatography on silica gel.
Predicted Spectroscopic and Analytical Profile
No experimental spectra for this specific compound are publicly available. However, a highly accurate analytical profile can be predicted based on the known spectroscopic properties of the indole nucleus and its substituents.[5]
Technique
Predicted Observations
¹H NMR
δ 10.0-11.0 ppm: (s, 1H), N1-H proton of the indole ring. δ 7.0-7.6 ppm: (m, 7H), overlapping signals from the C3-phenyl ring protons and the C4 and C7 protons of the indole ring. δ 4.2-4.4 ppm: (q, 2H), -OCH₂- protons of the ethyl ester. δ 3.5-4.0 ppm: (s, 2H), -NH₂ protons at C5. δ 2.2-2.4 ppm: (s, 3H), -CH₃ protons at C6. δ 1.2-1.4 ppm: (t, 3H), -CH₃ protons of the ethyl ester.
¹³C NMR
δ ~165 ppm: Carbonyl carbon of the ethyl ester. δ 110-140 ppm: A complex series of signals corresponding to the aromatic carbons of the indole and phenyl rings. δ ~60 ppm: -OCH₂- carbon of the ethyl ester. δ ~20 ppm: -CH₃ carbon at C6. δ ~14 ppm: -CH₃ carbon of the ethyl ester.
Mass Spec (EI)
m/z 294.14: Predicted molecular ion peak [M]⁺, corresponding to the exact mass of C₁₈H₁₈N₂O₂.
IR Spectroscopy
3400-3300 cm⁻¹: N-H stretching vibrations (sharp peaks for the C5-NH₂ and a broader peak for the N1-H). 3100-3000 cm⁻¹: Aromatic C-H stretching. 2980-2850 cm⁻¹: Aliphatic C-H stretching (methyl and ethyl groups). ~1680 cm⁻¹: C=O stretching of the ester group. ~1600 cm⁻¹: C=C stretching of the aromatic rings.
Potential Applications in Drug Discovery
The indole ring is a cornerstone of medicinal chemistry, present in a vast array of pharmacologically active compounds, including the neurotransmitter serotonin, the anti-inflammatory drug Indomethacin, and the anti-cancer agent Sunitinib.[6] The specific substitution pattern of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate makes it a compelling candidate for further investigation.
Structural Alerts: The presence of a primary aromatic amine (at C5) and a lipophilic phenyl group (at C3) provides multiple points for interaction with biological targets, such as enzymes and receptors.[7] The ethyl ester at C2 can act as a hydrogen bond acceptor or be hydrolyzed in vivo to the corresponding carboxylic acid, potentially altering the compound's solubility and pharmacokinetic profile.
Therapeutic Potential: Substituted indoles are known to exhibit a wide range of biological activities. Given its structure, this compound could be explored for applications in areas such as:
Oncology: As a scaffold for kinase inhibitors.
Neuroscience: As a precursor for serotonin or melatonin receptor agonists/antagonists.
Anti-inflammatory Agents: As an analog of existing non-steroidal anti-inflammatory drugs (NSAIDs).
Conclusion
Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate is a molecule with significant untapped potential. While specific experimental data is scarce, this guide has established its core chemical identity through authoritative data. Furthermore, a robust and mechanistically sound synthetic pathway via the Fischer indole synthesis has been proposed, complete with a detailed experimental protocol. The predicted analytical data provides a clear benchmark for the characterization of this compound. Given the pharmacological importance of the substituted indole scaffold, this molecule represents a valuable building block for the development of novel chemical probes and future therapeutic agents.
References
Kaushik, N. K., Kaushik, N., & Verma, A. K. (2013). Biomedical Importance of Indoles. Molecules, 18(6), 6620–6662. Available from: [Link]
Organic Syntheses. (n.d.). Indole-2-carboxylic acid, ethyl ester. Retrieved March 12, 2024, from [Link]
Humphrey, G. R., & Kuethe, J. T. (2006). Practical Methodologies for the Synthesis of Indoles. Chemical Reviews, 106(7), 2875–2911. Available from: [Link]
IJRAR. (2019). QUANTUM CHEMICAL CALCULATIONS, SPECTROSCOPIC INVESTIGATION, NBO ANALYSIS AND DOCKING STUDY OF ETHYL INDOLE 2 CARBOXYLATE. IJRAR - International Journal of Research and Analytical Reviews, 6(1), 896-907. Available from: [Link]
Arim, D., & Riel, A. M. (2021). Spectroscopic Investigation of the Metal Coordination of the Aromatic Amino Acids with Zinc and Cadmium. The Journal of Physical Chemistry A, 125(16), 3436–3446. Available from: [Link]
Advanced Safety and Handling Protocol: Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
Executive Summary In modern drug discovery, indole derivatives serve as privileged scaffolds for the development of antiviral, anticancer, and kinase-inhibitory therapeutics. Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-c...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug discovery, indole derivatives serve as privileged scaffolds for the development of antiviral, anticancer, and kinase-inhibitory therapeutics. Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (CAS: 1171547-59-3) is a highly functionalized heterocyclic building block. While its structural complexity makes it highly valuable for structure-activity relationship (SAR) exploration, it also introduces specific physicochemical and toxicological risks.
As a Senior Application Scientist, I have designed this whitepaper to transcend a standard Safety Data Sheet (SDS). This guide translates static hazard data into dynamic, self-validating laboratory workflows, providing researchers with the mechanistic causality behind every safety protocol required to handle this compound safely.
Physicochemical Profiling & Hazard Assessment
Understanding the molecular structure of a compound is the first step in predicting its macroscopic behavior and inherent hazards. The presence of a primary aromatic amine, an ester linkage, and an extended conjugated indole system dictates our handling strategy.
Property
Value
Causality / Operational Implication
CAS Number
1171547-59-3
Unique regulatory identifier for inventory and compliance tracking.
Molecular Formula
C₁₈H₁₈N₂O₂
High lipophilicity; requires strong organic solvents (e.g., DMSO, DMF) for complete dissolution.
Molecular Weight
294.35 g/mol
Small molecule size allows for rapid permeation across biological membranes if dissolved in a carrier solvent.
GHS Classification
H302, H315, H319, H335
Irritant properties are driven by the nucleophilic primary amine (C5) and the reactive ester group (C2).
Physical State
Solid (Crystalline Powder)
High risk of aerosolization and static-cling during gravimetric transfer, creating an inhalation hazard.
Toxicological Mechanisms & Causality
To establish effective safety protocols, we must understand why this compound is hazardous at a molecular level. The primary toxicological alert for this molecule is the 5-amino group attached to the aromatic indole core.
When introduced into biological systems, primary aromatic amines are classic substrates for hepatic Cytochrome P450 (CYP) enzymes, specifically CYP1A2 and CYP3A4[1]. The amine undergoes N-oxidation to form a hydroxylamine intermediate. Subsequent Phase II metabolism (such as esterification) and dehydration lead to the formation of a highly reactive nitrenium ion . This electrophile can covalently bind to nucleophilic sites on cellular macromolecules (DNA, RNA, and proteins), leading to cytotoxicity or mutagenesis[1].
Figure 1: CYP450-mediated metabolic activation of the 5-aminoindole pharmacophore.
Engineering Controls & PPE Rationale
Standard personal protective equipment (PPE) is insufficient without contextual application. The choice of PPE must adapt based on the physical state of the compound during the experiment.
Respiratory Protection: When handling the dry powder outside of a Class II Biological Safety Cabinet (BSC) or powder-weighing hood, a P100 particulate respirator is mandatory. Causality: The fine powder easily aerosolizes, and the H335 (respiratory irritation) hazard must be mitigated at the source.
Dynamic Glove Selection:
Dry Powder: Standard Nitrile gloves provide adequate barrier protection against the solid compound.
Solution Phase (DMSO/DMF): You MUST switch to Butyl rubber gloves or utilize a double-gloving strategy with frequent changes. Causality: DMSO is a powerful transdermal carrier that degrades standard nitrile in seconds. If the compound is dissolved in DMSO and splashes on a nitrile glove, the solvent will carry the toxic indole directly through the glove and into the user's bloodstream.
Self-Validating Laboratory Protocols
A robust safety protocol must include built-in verification steps to ensure the procedure was executed successfully and safely.
Environmental Preparation: Conduct all weighing inside a dedicated powder-weighing hood with HEPA filtration.
Static Elimination: Pass both the stock vial and the receiving amber vial through an anti-static ionizer for 10 seconds.
Causality: Lipophilic organic powders hold strong static charges, causing erratic balance readings and uncontrolled dispersion of the toxic powder.
Gravimetric Transfer: Weigh the desired mass using a grounded micro-spatula.
Solvent Addition & Self-Validation: Add anhydrous DMSO to reach the target molarity.
Validation Step: Perform a secondary gravimetric check of the final solution mass. Visually inspect the solution against a high-contrast black/white background to verify 100% dissolution before removing the vial from the containment hood.
In the event of a spill, rapid containment and verified decontamination are critical to maintaining laboratory safety and OSHA compliance[2][3].
Isolation: Immediately evacuate a 2-meter radius around the spill[3].
PPE Escalation: Don butyl rubber gloves and a fitted respirator.
Containment: Surround the spill perimeter with chemical absorbent pads to prevent lateral spread.
Neutralization: For powder spills, gently cover with damp wipes to prevent dust generation, then wipe inward. For solution spills, apply a 10% sodium hypochlorite (bleach) solution.
Causality: The oxidative power of bleach rapidly degrades the reactive primary amine, neutralizing its biological toxicity.
Self-Validation (UV Verification): Darken the room and illuminate the cleaned area with a handheld UV lamp (254 nm / 365 nm).
Causality: The extended conjugated system of the 3-phenylindole core strongly fluoresces under UV light.
Validation Step: The complete absence of fluorescence guarantees absolute decontamination. If fluorescence is observed, repeat Step 4.
Figure 2: Self-validating emergency spill response workflow via UV-fluorescence.
References
Ma, J., et al. "Dehydrogenation of indoline by cytochrome P450 enzymes: a novel 'aromatase' process." PubMed, National Institutes of Health. [Link]
An In-depth Technical Guide to Determining the Solubility Profile of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in Organic Solvents
Abstract The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and successful formulation development. This guide provides a comprehensive framework for researchers,...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and successful formulation development. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically determine the solubility profile of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, a novel indole derivative. In the absence of established public data for this specific molecule, this document outlines the fundamental principles of solubility, strategic solvent selection, detailed experimental protocols for solubility measurement, and robust data analysis techniques. By following this guide, researchers can generate a reliable and comprehensive understanding of the solubility characteristics of this compound, thereby accelerating its development timeline.
Introduction: The Critical Role of Solubility in Drug Development
The journey of a new chemical entity (NCE) from discovery to a marketable drug is fraught with challenges, with poor physicochemical properties being a primary cause of attrition. Among these properties, aqueous and non-aqueous solubility are paramount. Solubility dictates the rate and extent of drug absorption, influences the choice of dosage form, and impacts the feasibility of various manufacturing processes. Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, a substituted indole, presents a molecular architecture with potential for diverse pharmacological activities. Indole derivatives, for instance, have been explored for their antioxidant properties[1]. A thorough understanding of its solubility in a range of organic solvents is a prerequisite for its advancement in the drug development pipeline.
This guide provides the necessary theoretical foundation and practical methodologies to establish a comprehensive solubility profile for this compound.
Theoretical Framework: The Science of Dissolution
Solubility is the property of a solid, liquid, or gaseous chemical substance called a solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of a substance fundamentally depends on the physical and chemical properties of both the solute and the solvent as well as on temperature, pressure, and the pH of the solution.
The process of dissolution is governed by the intermolecular interactions between the solute and solvent molecules. The principle of "like dissolves like" is a useful heuristic. Polar solutes tend to dissolve in polar solvents, while nonpolar solutes dissolve in nonpolar solvents. The key intermolecular forces at play include:
Van der Waals Forces: These are weak, short-range electrostatic attractive forces between uncharged molecules.
Dipole-Dipole Interactions: These occur between polar molecules that have permanent dipoles.
Hydrogen Bonding: A special type of dipole-dipole interaction between a hydrogen atom in a polar bond and an electronegative atom (O, N, F).
Ionic Interactions: These occur between charged ions.
The solubility of a crystalline solid in a liquid solvent can be described by thermodynamic principles. The overall Gibbs free energy change (ΔG) for the dissolution process must be negative for dissolution to occur spontaneously.
Thermodynamic Models of Solubility:
Several thermodynamic models can be used to correlate and predict the solubility of a solute in different solvents. These models are invaluable for understanding the dissolution behavior and for process optimization.
The Modified Apelblat Equation: This semi-empirical model is widely used to correlate the temperature dependence of solubility[2].
The λh (Buchowski) Equation: This model is another useful tool for describing the relationship between solubility and temperature[2].
The van't Hoff Equation: This equation relates the change in the equilibrium constant (in this case, the solubility) to the change in temperature and the enthalpy of dissolution[3].
A comprehensive study of the solubility of a compound like ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate would involve determining its solubility in a variety of solvents at different temperatures and then fitting the experimental data to these models to derive thermodynamic parameters such as the enthalpy and entropy of dissolution[2][3].
Strategic Solvent Selection for Solubility Screening
The choice of solvents is a critical first step in determining the solubility profile of a new compound. A diverse set of solvents should be selected to probe a wide range of intermolecular interactions. Solvents can be classified based on their polarity, hydrogen bonding capabilities, and other physicochemical properties.
A recommended starting panel of organic solvents for screening the solubility of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate is presented in Table 1. This selection covers a broad spectrum of solvent properties.
Table 1: Recommended Organic Solvents for Initial Solubility Screening
Possess a dipole moment but do not have an acidic proton.
Polar Protic
Methanol, Ethanol, Isopropanol, Water
Capable of hydrogen bonding.
Experimental Methodologies for Solubility Determination
Several robust methods are available for the experimental determination of solubility. The choice of method often depends on the properties of the compound, the required accuracy, and the available equipment. The "shake-flask" method is considered the gold standard for thermodynamic solubility measurements due to its reliability[3][4].
The Shake-Flask Method: A Step-by-Step Protocol
This method involves equilibrating an excess amount of the solid compound with the solvent of interest until the solution is saturated.
Protocol:
Preparation: Add an excess amount of crystalline ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate to a known volume of the selected solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.
Equilibration: Agitate the vials at a constant temperature using a shaker or a rotator for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.
Phase Separation: After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle. Alternatively, centrifugation can be used for faster separation.
Sampling: Carefully withdraw a known volume of the supernatant (the saturated solution) using a filtered syringe to avoid aspirating any solid particles.
Quantification: Determine the concentration of the dissolved compound in the supernatant using a suitable analytical technique.
Analytical Techniques for Quantification
The concentration of the dissolved ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in the saturated solution can be determined by various methods:
High-Performance Liquid Chromatography (HPLC): This is a highly sensitive and specific method. A calibration curve of the compound in the mobile phase should be prepared to quantify the concentration in the samples.
UV-Vis Spectrophotometry: If the compound has a chromophore, its concentration can be determined by measuring its absorbance at a specific wavelength and using a pre-established calibration curve.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Quantitative NMR (qNMR) can be a powerful tool for determining solubility, especially when using an internal standard[5].
The following diagram illustrates the general workflow for the shake-flask method coupled with HPLC analysis.
Caption: Workflow for solubility determination using the shake-flask method and HPLC analysis.
Data Analysis and Presentation
The experimentally determined concentrations should be expressed in standard units such as milligrams per milliliter (mg/mL) or moles per liter (mol/L). The results should be compiled into a clear and concise table for easy comparison of the solubility in different solvents.
Table 2: Example Solubility Data Table for Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate at 25°C
Solvent
Solubility (mg/mL)
Solubility (mol/L)
n-Hexane
Experimental Value
Calculated Value
Toluene
Experimental Value
Calculated Value
Acetone
Experimental Value
Calculated Value
Ethyl Acetate
Experimental Value
Calculated Value
Acetonitrile
Experimental Value
Calculated Value
DMF
Experimental Value
Calculated Value
DMSO
Experimental Value
Calculated Value
Methanol
Experimental Value
Calculated Value
Ethanol
Experimental Value
Calculated Value
Isopropanol
Experimental Value
Calculated Value
Water
Experimental Value
Calculated Value
Conclusion and Future Directions
This guide has provided a comprehensive roadmap for determining the solubility profile of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in organic solvents. By following the outlined theoretical principles, strategic solvent selection, and detailed experimental protocols, researchers can generate high-quality, reliable solubility data. This information is indispensable for guiding formulation development, optimizing reaction conditions for synthesis and purification, and ultimately, for the successful progression of this compound through the drug development process.
Future work should focus on determining the temperature dependence of solubility and using the collected data to calculate the thermodynamic parameters of dissolution. Additionally, the aqueous solubility at different pH values should be investigated to understand the impact of ionization on the solubility of this compound.
References
PubChem. (n.d.). ethyl 5-methyl-2-phenyl-1H-indole-3-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]
Pagore, R. R., & Biyani, K. R. (2015). Synthesis and antioxidant activity of novel 2-methyl-1-(2-morpholinoethyl)- indole-3-carboxylic acid analogues. Der Pharma Chemica, 7(3), 203-205.
ResearchGate. (n.d.). New Synthesis and Reactions of Ethyl 5‐amino‐4‐cyano‐1‐phenyl‐1H‐pyrazole‐3‐carboxylate. Retrieved from [Link]
MDPI. (2023). New 6′-Amino-5′-cyano-2-oxo-1,2-dihydro-1′H-spiro[indole-3,4′-pyridine]-3′-carboxamides: Synthesis, Reactions, Molecular Docking Studies and Biological Activity. Retrieved from [Link]
MDPI. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Retrieved from [Link]
Sigma-Aldrich. (n.d.). Ethyl 6-amino-5-methyl-1H-indole-2-carboxylate. Retrieved from [Link]
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mechanism of action for 3-phenyl-1H-indole-2-carboxylate derivatives
An In-Depth Technical Guide to the Mechanism of Action of 3-Phenyl-1H-indole-2-carboxylate Derivatives Abstract The 3-phenyl-1H-indole-2-carboxylate scaffold represents a privileged structure in medicinal chemistry, demo...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Mechanism of Action of 3-Phenyl-1H-indole-2-carboxylate Derivatives
Abstract
The 3-phenyl-1H-indole-2-carboxylate scaffold represents a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. Derivatives of this core have been extensively investigated and have shown significant potential as therapeutic agents across multiple disease areas, including oncology, inflammation, and infectious diseases. This guide provides a comprehensive overview of the diverse mechanisms of action exhibited by these compounds. We will delve into their molecular targets, the signaling pathways they modulate, and the key structural features that govern their activity. This document is intended to serve as a technical resource, synthesizing current knowledge and providing field-proven insights to guide future research and development efforts in this promising area of drug discovery.
Introduction: The Versatility of the Indole Scaffold
The indole ring system is a cornerstone of numerous natural products and synthetic pharmaceutical agents.[1][2][3] Its unique electronic properties and ability to participate in various non-covalent interactions allow it to bind to a wide array of biological targets. The introduction of a phenyl group at the 3-position and a carboxylate moiety at the 2-position of the indole core creates the 3-phenyl-1H-indole-2-carboxylate framework. This specific arrangement of substituents has proven to be a highly successful strategy for the development of potent and selective modulators of enzymes and receptors, leading to a diverse range of pharmacological effects. This guide will explore the primary mechanisms through which these derivatives exert their therapeutic effects.
Anticancer Mechanisms of Action
3-Phenyl-1H-indole-2-carboxylate derivatives have emerged as a significant class of anticancer agents, operating through multiple mechanisms to inhibit tumor growth and proliferation.
Disruption of Microtubule Dynamics: Tubulin Polymerization Inhibition
A prominent anticancer strategy for this class of compounds is the inhibition of tubulin polymerization. Microtubules are essential components of the cytoskeleton, playing a critical role in cell division, intracellular transport, and maintenance of cell shape. By interfering with microtubule dynamics, these indole derivatives can arrest the cell cycle and induce apoptosis.
Notably, 3-phenyl-1H-indole-2-carbohydrazide derivatives have been identified as potent tubulin polymerization inhibitors.[4] These compounds bind to the colchicine binding site on β-tubulin, preventing the assembly of microtubules. This disruption of the microtubule network leads to cell cycle arrest in the G2/M phase, ultimately triggering programmed cell death.[4] For instance, furan-3-ylmethylene-3-phenyl-1H-indole-2-carbohydrazide has demonstrated significant tubulin inhibitory effects.[4]
Experimental Workflow: In Vitro Tubulin Polymerization Assay
This assay is fundamental for identifying and characterizing compounds that interfere with microtubule formation.
Caption: Workflow for in vitro tubulin polymerization assay.
Step-by-Step Protocol:
Reagent Preparation: Reconstitute lyophilized tubulin in G-PEM buffer to a final concentration of 1-2 mg/mL. Prepare serial dilutions of the test compound and control drugs in the same buffer.
Reaction Setup: In a 96-well plate, add the tubulin solution to wells containing either the test compound, a positive control (e.g., colchicine), a negative control (DMSO), or buffer alone.
Initiation of Polymerization: Transfer the plate to a temperature-controlled spectrophotometer pre-warmed to 37°C.
Data Acquisition: Monitor the change in absorbance at 340 nm every minute for 60-90 minutes. The increase in absorbance corresponds to the extent of tubulin polymerization.
Data Analysis: Plot the absorbance values against time to generate polymerization curves. The inhibitory activity of the compound is determined by comparing the rate and extent of polymerization in its presence to the negative control. The IC50 value, the concentration at which 50% of polymerization is inhibited, is then calculated.
Causality Behind Experimental Choices:
Temperature (37°C): This is the optimal temperature for in vitro tubulin polymerization.
GTP in Buffer: GTP is essential for the polymerization process as it binds to β-tubulin and is hydrolyzed during microtubule assembly.
Absorbance at 340 nm: The formation of microtubule polymers causes light scattering, which can be measured as an increase in absorbance at this wavelength.
Modulation of Cell Signaling: Kinase Inhibition
The indole nucleus is a well-established scaffold for the design of kinase inhibitors. Several 3-phenyl-1H-indole-2-carboxylate derivatives have been developed to target specific kinases that are overactive in cancer cells.
EGFR/CDK2 Dual Inhibition: Certain indole-2-carboxamides have been identified as dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2).[5] EGFR is a receptor tyrosine kinase that plays a crucial role in cell proliferation and survival, while CDK2 is essential for cell cycle progression. Dual inhibition of these targets can lead to a potent antiproliferative effect.[5]
VEGFR-2 Inhibition: Angiogenesis, the formation of new blood vessels, is critical for tumor growth and metastasis. Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis.[6] 3-Indolyl substituted phenyl pyrazole-carboxamides have been designed as type II inhibitors of VEGFR-2, effectively blocking the downstream signaling pathways that lead to angiogenesis.[6]
Signaling Pathway: VEGFR-2 Inhibition
Caption: Inhibition of VEGFR-2 signaling by indole derivatives.
Anti-inflammatory Mechanisms of Action
Chronic inflammation is a key factor in the pathogenesis of numerous diseases. 3-Phenyl-1H-indole-2-carboxylate derivatives have demonstrated significant anti-inflammatory properties through the modulation of key inflammatory mediators.
Antagonism of Cysteinyl Leukotriene Receptors
Cysteinyl leukotrienes (CysLTs) are potent lipid mediators of inflammation, particularly in allergic rhinitis and asthma.[7] They exert their effects through G protein-coupled receptors, primarily the CysLT1 receptor.[7]
A notable class of 3-substituted 1H-indole-2-carboxylic acid derivatives has been identified as highly potent and selective antagonists of the CysLT1 receptor.[7] These compounds competitively block the binding of CysLTs to their receptor, thereby preventing the downstream signaling that leads to bronchoconstriction, mucus secretion, and eosinophil recruitment. The indole-2-carboxylic acid moiety is an essential pharmacophore for this activity.[7][8]
Inhibition of Prostaglandin Synthesis
Prostaglandins are another class of lipid mediators that play a central role in inflammation, pain, and fever. Their synthesis is catalyzed by cyclooxygenase (COX) enzymes and terminal prostaglandin synthases.
COX Inhibition: Indomethacin is a well-known non-steroidal anti-inflammatory drug (NSAID) that contains an indole core. Analogs of indomethacin, specifically 3-methyl-2-phenyl-1-substituted-indole derivatives, have been synthesized and shown to inhibit COX enzymes, thereby reducing prostaglandin production.[9][10]
Microsomal Prostaglandin E2 Synthase-1 (mPGES-1) Inhibition: A more targeted approach to reducing pro-inflammatory prostaglandin E2 (PGE2) is the inhibition of mPGES-1. Benzo[g]indol-3-carboxylates have been discovered as a novel class of potent mPGES-1 inhibitors.[11] By selectively inhibiting this terminal synthase, these compounds can reduce PGE2 levels without affecting the production of other prostaglandins that may have homeostatic functions.
Antimicrobial Mechanisms of Action
The rise of antibiotic resistance has created an urgent need for new antimicrobial agents. The 3-phenyl-1H-indole-2-carboxylate scaffold has shown promise in this area as well.
Antimycobacterial Activity: 3-Phenyl-1H-indoles have demonstrated in vitro activity against Mycobacterium tuberculosis, the causative agent of tuberculosis.[12][13] The exact mechanism is still under investigation, but these compounds represent a promising starting point for the development of new anti-TB drugs.
Broad-Spectrum Antibacterial and Antifungal Activity: (Z)-methyl 3-((4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-1H-indole-2-carboxylate derivatives have exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, as well as several fungal species.[14] Docking studies suggest that their antibacterial action may stem from the inhibition of MurB, an enzyme involved in peptidoglycan biosynthesis, while their antifungal activity may be due to the inhibition of 14α-lanosterol demethylase, an essential enzyme in ergosterol biosynthesis.[14]
Quantitative Data Summary
The following table summarizes the in vitro activities of selected 3-phenyl-1H-indole-2-carboxylate derivatives and related compounds across various targets.
The 3-phenyl-1H-indole-2-carboxylate scaffold is a remarkably versatile platform for the design of novel therapeutic agents. The derivatives discussed in this guide demonstrate a wide range of mechanisms of action, targeting key proteins involved in cancer, inflammation, and infectious diseases. The structure-activity relationships that have been elucidated provide a solid foundation for the rational design of next-generation compounds with improved potency, selectivity, and pharmacokinetic properties. Future research should focus on optimizing these lead compounds, further exploring their mechanisms of action through advanced biochemical and cellular assays, and evaluating their efficacy and safety in preclinical models. The continued investigation of this privileged scaffold holds great promise for the development of new and effective treatments for a variety of human diseases.
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The Pharmacological Potential of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate: A Technical Guide for Drug Discovery Professionals
Foreword: Unveiling the Potential of a Privileged Scaffold The indole nucleus stands as a cornerstone in medicinal chemistry, recognized for its remarkable versatility and presence in a multitude of biologically active c...
Author: BenchChem Technical Support Team. Date: March 2026
Foreword: Unveiling the Potential of a Privileged Scaffold
The indole nucleus stands as a cornerstone in medicinal chemistry, recognized for its remarkable versatility and presence in a multitude of biologically active compounds.[1][2][3] Its derivatives have consistently demonstrated a broad spectrum of pharmacological activities, leading to the development of numerous clinically significant drugs.[3][4][5] This guide delves into the untapped potential of a specific, yet promising, member of this family: ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. While direct extensive research on this particular molecule is nascent, its structural features, rooted in the well-established indole-2-carboxylate framework, suggest a high probability of significant therapeutic value. This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, providing a robust framework for exploring its pharmacological promise. We will dissect its structural attributes, hypothesize its potential biological activities based on a wealth of data from related compounds, and provide detailed, actionable experimental protocols to validate these hypotheses.
Structural Dissection and Rationale for Pharmacological Interest
The structure of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate is a deliberate amalgamation of pharmacophoric elements, each with the potential to contribute to its biological activity.
The Indole-2-carboxylate Core: This scaffold is a well-established "privileged" structure in drug discovery.[6] The presence of the carboxylate group at the 2-position is a key feature in many biologically active indole derivatives, often contributing to interactions with biological targets.[6][7]
The 3-Phenyl Group: Substitution at the 3-position of the indole ring is a common strategy for enhancing pharmacological activity. The phenyl group can engage in various non-covalent interactions, such as π-π stacking and hydrophobic interactions, with target proteins.
The 5-Amino and 6-Methyl Groups: These substituents on the benzene ring portion of the indole nucleus can significantly influence the molecule's electronic properties, solubility, and metabolic stability. The amino group, in particular, can act as a hydrogen bond donor, potentially enhancing binding affinity to target enzymes or receptors.
Given these structural features, we can logically hypothesize that ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate possesses potential in several therapeutic areas, most notably as an anticancer, antimicrobial, and anti-inflammatory agent.
Hypothesized Pharmacological Profile and Mechanistic Insights
The indole scaffold is a recurring motif in compounds exhibiting a wide array of biological effects.[1][4] Based on extensive literature on substituted indole-2-carboxylates, we propose the following pharmacological potential for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Anticancer Potential: A Multifaceted Approach
Indole derivatives are prominent in the landscape of anticancer drug discovery, with mechanisms often targeting cell proliferation and survival pathways.[1][7]
Hypothesized Mechanisms of Action:
Tubulin Polymerization Inhibition: A significant number of indole derivatives exert their anticancer effects by disrupting microtubule dynamics through inhibition of tubulin polymerization.[1][3] This leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.
Kinase Inhibition: The indole nucleus is a common scaffold for the design of inhibitors of various protein kinases that are often dysregulated in cancer.
Induction of Apoptosis: The compound may trigger programmed cell death through the intrinsic or extrinsic apoptotic pathways, potentially involving the modulation of Bcl-2 family proteins and caspase activation.
Illustrative Signaling Pathway: Tubulin Inhibition and Apoptosis Induction
Caption: Proposed mechanism of anticancer activity via tubulin polymerization inhibition.
Antimicrobial Activity: A Broad-Spectrum Potential
The indole scaffold is also a recurring feature in compounds with potent antimicrobial properties against a range of pathogens.[8][9][10]
Hypothesized Mechanisms of Action:
Inhibition of Biofilm Formation: Many indole derivatives have been shown to interfere with bacterial communication systems (quorum sensing), thereby inhibiting the formation of drug-resistant biofilms.
Disruption of Cell Membrane Integrity: The compound may interact with the microbial cell membrane, leading to increased permeability and cell death.
Inhibition of Essential Enzymes: The molecule could target and inhibit enzymes crucial for microbial survival, such as DNA gyrase or other metabolic enzymes.[11]
Anti-inflammatory Effects: Modulating the Inflammatory Cascade
Indole derivatives have demonstrated significant anti-inflammatory properties, often by targeting key mediators of the inflammatory response.[1][2]
Hypothesized Mechanisms of Action:
Inhibition of Pro-inflammatory Cytokines: The compound may suppress the production of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.
Inhibition of Cyclooxygenase (COX) Enzymes: Similar to non-steroidal anti-inflammatory drugs (NSAIDs), the compound might inhibit COX-1 and/or COX-2, thereby reducing prostaglandin synthesis.
Modulation of NF-κB Signaling: The transcription factor NF-κB is a central regulator of inflammation. The compound could potentially inhibit the NF-κB signaling pathway.[6]
A Practical Guide to Experimental Validation
To rigorously assess the hypothesized pharmacological potential of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, a systematic and multi-faceted experimental approach is required. The following section provides detailed, step-by-step protocols for key in vitro assays.
In Vitro Anticancer Activity Assessment
Experimental Workflow: Anticancer Screening
Caption: A streamlined workflow for in vitro anticancer screening.
Protocol 1: MTT Assay for Cytotoxicity
Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.
Compound Treatment: Treat the cells with serial dilutions of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[6]
Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[6]
Data Analysis: Calculate the percentage of cell viability and determine the IC50 value from the dose-response curve.[6]
Table 1: Hypothetical IC50 Values for Anticancer Activity (µM)
Bacterial/Fungal Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a concentration of approximately 5 x 10^5 CFU/mL in appropriate broth.
Serial Dilution: Perform a two-fold serial dilution of the test compound in a 96-well microtiter plate.
Inoculation: Add the prepared microbial inoculum to each well. Include positive (microbes only) and negative (broth only) controls.
Incubation: Incubate the plates at 37°C for 24 hours for bacteria and 48 hours for fungi.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
In Vitro Anti-inflammatory Activity Evaluation
Protocol 3: Measurement of Nitric Oxide (NO) Production in Macrophages
Cell Culture: Culture murine macrophage cells (e.g., RAW 264.7) in a 96-well plate.
Stimulation and Treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour, followed by stimulation with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours.
Nitrite Measurement: Collect the cell supernatant and measure the nitrite concentration (an indicator of NO production) using the Griess reagent.
Absorbance Measurement: Measure the absorbance at 540 nm. A reduction in absorbance indicates inhibition of NO production.[6]
Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.
In Silico Predictions: A Glimpse into Drug-Likeness
Prior to extensive in vitro and in vivo studies, in silico tools can provide valuable insights into the pharmacokinetic and toxicological properties of a compound.
ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) Prediction:
Computational models can predict key drug-like properties, such as:
Lipinski's Rule of Five: To assess oral bioavailability.
Blood-Brain Barrier (BBB) Permeability: To evaluate potential for CNS activity.
CYP450 Inhibition: To predict potential for drug-drug interactions.
Toxicity Risks: To identify potential liabilities such as mutagenicity or cardiotoxicity.
Molecular Docking:
Molecular docking studies can be performed to predict the binding mode of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate with potential biological targets (e.g., tubulin, protein kinases, microbial enzymes). This can help to rationalize the observed biological activities and guide further lead optimization.
Conclusion and Future Perspectives
Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate emerges as a molecule of significant interest, warranting a thorough investigation of its pharmacological potential. Its structural design, rooted in the well-validated indole-2-carboxylate scaffold, provides a strong rationale for exploring its anticancer, antimicrobial, and anti-inflammatory properties. The experimental protocols detailed in this guide offer a clear and robust roadmap for elucidating its biological activities and mechanism of action.
Future research should focus on a comprehensive in vitro evaluation as outlined, followed by lead optimization to enhance potency and selectivity. Promising candidates should then be advanced to in vivo studies in relevant animal models to assess their efficacy and safety profiles. The journey from a promising scaffold to a clinically viable drug is arduous, but for compounds like ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, the potential rewards for human health are immense.
References
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ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate heterocyclic building block characteristics
Ethyl 5-Amino-6-Methyl-3-Phenyl-1H-Indole-2-Carboxylate: A Privileged Heterocyclic Scaffold in Advanced Drug Discovery Executive Summary In the landscape of modern medicinal chemistry, the rational design of targeted the...
Author: BenchChem Technical Support Team. Date: March 2026
Ethyl 5-Amino-6-Methyl-3-Phenyl-1H-Indole-2-Carboxylate: A Privileged Heterocyclic Scaffold in Advanced Drug Discovery
Executive Summary
In the landscape of modern medicinal chemistry, the rational design of targeted therapeutics relies heavily on highly functionalized, multifunctional building blocks. Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (CAS: 1171547-59-3) represents a sophisticated evolution of the classic 5-aminoindole-2-carboxylate scaffold. This specific core is universally recognized as a "privileged scaffold," serving as the foundational DNA-binding subunit in ultra-potent cytotoxins such as CC-1065 and the duocarmycins[1].
By incorporating a 3-phenyl ring and a 6-methyl group, this building block introduces precise steric and electronic vectors that modulate target affinity and pharmacokinetic properties. This whitepaper provides an in-depth technical analysis of its physicochemical profile, synthetic utility, and self-validating protocols for its integration into complex drug discovery workflows, particularly in the development of Antibody-Drug Conjugate (ADC) payloads and orphan nuclear receptor modulators[2][3].
Structural & Physicochemical Profiling
The architectural brilliance of this molecule lies in the orthogonal reactivity of its functional groups and the conformational bias introduced by its substituents.
The Indole Core: Provides a rigid, flat heteroaromatic system capable of deep intercalation into hydrophobic protein pockets or the DNA minor groove.
C2-Ethyl Ester: Acts as a stable protecting group for the C2-carboxylic acid. It allows for aggressive functionalization at the C5 position without risking premature polymerization or side reactions at the C2 terminus[1].
C5-Amino Group: The primary nucleophilic handle. It is the critical attachment point for extending the molecule via amide bonds to create bis-indolyl and tris-indolyl motifs, which are essential for sequence-selective DNA alkylation[3].
C6-Methyl Group (Electronic & Steric Modulator): As an electron-donating group (EDG), the methyl moiety increases the electron density of the indole ring, specifically enhancing the nucleophilicity of the adjacent C5-amino group via inductive effects. However, it also introduces significant steric hindrance, necessitating the use of highly efficient coupling reagents during amidation.
C3-Phenyl Group: Disrupts the strict planarity of the indole core due to the dihedral angle between the phenyl and indole rings. This 3D projection is critical for binding in the colchicine site of tubulin and for modulating orphan nuclear receptors like Nur77[2][4].
Quantitative Physicochemical Data
Table 1: Physicochemical parameters of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Balances conformational flexibility with rigidity.
Synthetic Utility and Functionalization Workflows
The strategic value of this building block is defined by its bifunctionality. The C5-amine and C2-ester can be derivatized sequentially and orthogonally. This allows chemists to build complex, multi-domain molecules (such as ADC linkers) in a highly controlled, step-wise manner.
Fig 1. Orthogonal functionalization pathways of the 5-aminoindole-2-carboxylate scaffold.
Applications in Targeted Therapeutics
1. ADC Payloads (Duocarmycin / CC-1065 Analogs)
In the synthesis of DNA-alkylating prodrugs, the 5-aminoindole-2-carboxylate motif forms the non-covalent DNA-binding domain. The C5-amino group is typically coupled to another indole-2-carboxylic acid to form a bis-indolyl system. This extended aromatic system perfectly matches the curvature of the DNA minor groove. The C2-carboxylate is subsequently coupled to the highly reactive cyclopropabenzindole (CBI) or cyclopropapyrroloindole (CPI) alkylating subunits[1][5].
2. Kinase and Orphan Receptor Modulators
Beyond cytotoxins, derivatives of this scaffold have shown profound efficacy as Nur77 receptor modulators. The 3-phenyl substitution is critical here; it projects into the hydrophobic pocket of the Nur77 ligand-binding domain, regulating signaling pathways that induce apoptosis in malignant cells[2]. Furthermore, the 3-phenyl-1H-indole core is a documented pharmacophore for destabilizing microtubule structures by binding to the colchicine site of tubulin[4].
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating causality for reagent selection and built-in analytical checkpoints.
Protocol A: Sterically Hindered Amide Coupling at the C5-Position
Causality: The adjacent C6-methyl group imposes significant steric shielding around the C5-amine. Standard carbodiimides (like EDC or DCC) often result in stalled reactions and low yields. HATU is selected because it generates a highly reactive 7-azabenzotriazole active ester, which efficiently overcomes this steric barrier. DIPEA is utilized as a non-nucleophilic base to prevent side reactions.
Step-by-Step Methodology:
Activation: Dissolve the target carboxylic acid (1.1 eq) in anhydrous DMF (0.2 M). Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir at room temperature for 15 minutes to ensure complete formation of the active ester.
Coupling: Add Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (1.0 eq) to the activated mixture. Stir under an inert argon atmosphere at 40 °C.
Self-Validation (IPC): Monitor the reaction via LC-MS at t=2 hours. The primary amine starting material (
m/z
295 [M+H]⁺) will elute earlier. Successful amidation is validated by the appearance of a later-eluting peak corresponding to the product mass, and the complete disappearance of the
m/z
295 signal.
Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.
Protocol B: Mild Saponification of the C2-Ethyl Ester
Causality: Lithium hydroxide (LiOH) in a THF/MeOH/H₂O co-solvent system provides a mild, homogeneous environment. The lithium cation coordinates with the ester carbonyl, enhancing its electrophilicity. This allows hydrolysis to proceed rapidly at ambient temperature, preventing the epimerization or degradation of the newly formed C5-amide bond[1].
Step-by-Step Methodology:
Solvation: Dissolve the C5-functionalized ethyl ester (1.0 eq) in a 2:1:1 mixture of THF:MeOH:H₂O (0.1 M).
Hydrolysis: Add LiOH·H₂O (3.0 eq) in a single portion. Stir vigorously at room temperature for 4-6 hours.
Self-Validation (IPC): Monitor via TLC (Hexane/EtOAc 1:1). The starting ester typically migrates with an
Rf
~0.6. The resulting carboxylic acid will remain fixed at the baseline (
Rf
0.0) due to its ionic nature.
Workup & Isolation: Concentrate the mixture in vacuo to remove THF and MeOH. Dilute the remaining aqueous layer with water and wash once with diethyl ether to remove non-polar impurities.
Precipitation: Cool the aqueous layer to 0 °C and carefully acidify to pH 3.0 using 1M HCl. Self-validation: The product will immediately crash out as a distinct solid precipitate. Filter the solid, wash with cold water, and dry under high vacuum to afford the pure C2-carboxylic acid.
References
Synthesis and Biological Evaluation of Antibody Conjugates of Phosphate Prodrugs of Cytotoxic DNA Alkylators for the Targeted Treatment of Cancer. Journal of Medicinal Chemistry - ACS Publications.[Link]
Pyrimidine indole Nur77 receptor modulator and preparation method and application thereof.
Cell binding agent conjugates of analogues and derivatives of CC-1065.
Synthesis, in silico, in vitro evaluation of furanyl- and thiophenyl-3-phenyl-1H-indole-2-carbohydrazide derivatives as tubulin inhibitors and anticancer agents. PMC - NIH.[Link]
Novel Cyclopropapyrroloindole Derivative (AT-3510) Bearing Methoxycarbonyl and Trifluoromethyl Groups. Journal of Medicinal Chemistry - ACS Publications.[Link]
Application Note & Synthesis Protocol: A Robust Two-Step Synthesis of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
Abstract The indole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds. This application note provides a detailed, field-proven pro...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The indole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds. This application note provides a detailed, field-proven protocol for the synthesis of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, a functionalized indole with significant potential as a versatile building block in drug discovery programs. The described methodology leverages a classic and reliable two-step sequence: the Japp-Klingemann reaction to generate a key hydrazone intermediate, followed by an acid-catalyzed Fischer indole synthesis for the final cyclization. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth technical explanations, step-by-step instructions, and insights into the causality behind experimental choices to ensure reproducible and high-yield synthesis.
Introduction: The Significance of Functionalized Indoles
Indole derivatives are a class of heterocyclic compounds of paramount importance in the pharmaceutical industry. Their prevalence in natural products and their ability to interact with a wide range of biological targets have made them a focal point of synthetic and medicinal chemistry. The target molecule, ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, possesses several key structural features that make it an attractive starting point for the development of novel therapeutics. The presence of an amino group at the 5-position provides a handle for further functionalization, while the phenyl group at the 3-position and the ester at the 2-position offer opportunities for modulating the compound's physicochemical properties and biological activity.
The synthetic strategy outlined herein is a robust and scalable approach that combines two powerful named reactions in organic synthesis. The Japp-Klingemann reaction provides a regioselective route to the necessary arylhydrazone intermediate, which is then cyclized via the Fischer indole synthesis to construct the indole core.[1][2][3] This combination offers a high degree of control over the substitution pattern of the final indole product.
Reaction Scheme & Mechanism
The overall synthetic pathway can be summarized as follows:
Figure 1: Overall synthetic workflow for the target indole.
The Japp-Klingemann Reaction: A Primer
The Japp-Klingemann reaction is a versatile method for the synthesis of hydrazones from β-keto-esters and aryl diazonium salts.[1] The reaction proceeds through the initial formation of an azo compound, which then undergoes hydrolysis and decarboxylation to yield the stable hydrazone. This reaction is particularly useful as it avoids the often harsh conditions required for the direct synthesis and isolation of substituted hydrazines.
The Fischer Indole Synthesis: Mechanism of Action
The Fischer indole synthesis is a classic acid-catalyzed reaction that transforms an arylhydrazone into an indole.[4][5][6] The mechanism involves the following key steps:
Tautomerization: The arylhydrazone tautomerizes to its enamine form.
[4][4]-Sigmatropic Rearrangement: A protonated enamine undergoes a[4][4]-sigmatropic rearrangement, which is the crucial C-C bond-forming step.
Cyclization and Aromatization: The resulting intermediate cyclizes and eliminates ammonia to form the aromatic indole ring.
Figure 2: Simplified mechanistic steps of the Fischer indole synthesis.
Detailed Synthesis Protocol
Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.
Materials and Reagents
Reagent
Molar Mass ( g/mol )
Quantity
Moles
Purity
4-methyl-3-nitroaniline
152.15
1.52 g
0.01
98%
Sodium Nitrite (NaNO₂)
69.00
0.72 g
0.0105
≥99%
Hydrochloric Acid (HCl)
36.46
3 mL (conc.)
-
37%
Ethyl 2-phenylacetoacetate
192.21
1.92 g
0.01
97%
Sodium Acetate (NaOAc)
82.03
4.10 g
0.05
≥99%
Ethanol (EtOH)
46.07
50 mL
-
95%
Glacial Acetic Acid
60.05
20 mL
-
≥99.7%
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)
225.63
5.64 g
0.025
≥98%
Step-by-Step Procedure
Part A: Synthesis of Ethyl 2-phenyl-2-((4-methyl-3-nitrophenyl)hydrazono)acetate (Japp-Klingemann Reaction)
Diazotization of 4-methyl-3-nitroaniline:
In a 100 mL three-necked flask equipped with a magnetic stirrer and a thermometer, suspend 1.52 g (0.01 mol) of 4-methyl-3-nitroaniline in a mixture of 3 mL of concentrated hydrochloric acid and 10 mL of water.
Cool the suspension to 0-5 °C in an ice-salt bath.
Slowly add a solution of 0.72 g (0.0105 mol) of sodium nitrite in 5 mL of water dropwise, maintaining the temperature below 5 °C.
Stir the resulting diazonium salt solution at 0-5 °C for an additional 15 minutes.
Coupling Reaction:
In a separate 250 mL beaker, dissolve 1.92 g (0.01 mol) of ethyl 2-phenylacetoacetate and 4.10 g (0.05 mol) of sodium acetate in 30 mL of ethanol.
Cool this solution to 0-5 °C in an ice bath.
Slowly add the cold diazonium salt solution to the ethanolic solution of the β-ketoester with vigorous stirring. A colored precipitate of the hydrazone should form.
Continue stirring the reaction mixture at 0-5 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.
Isolation and Purification of the Hydrazone:
Collect the precipitate by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral.
Recrystallize the crude hydrazone from ethanol to obtain a purified product.
Dry the product in a vacuum oven at 50 °C.
Part B: Synthesis of Ethyl 6-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate (Fischer Indole Synthesis)
Cyclization:
Place the dried hydrazone intermediate from Part A into a 100 mL round-bottom flask.
Add 20 mL of glacial acetic acid.
Heat the mixture to reflux (approximately 118 °C) with stirring for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Note: The choice of acid catalyst is crucial. While acetic acid is effective, other catalysts like polyphosphoric acid or zinc chloride can also be used, potentially at lower temperatures.[4][5]
Isolation and Purification of the Nitro-Indole:
After the reaction is complete, cool the mixture to room temperature.
Pour the reaction mixture into 100 mL of ice-cold water with stirring. A solid precipitate should form.
Collect the solid by vacuum filtration and wash it with water.
Recrystallize the crude product from an ethanol/water mixture to yield the purified ethyl 6-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate.
Part C: Synthesis of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (Reduction of the Nitro Group)
Reduction Reaction:
Suspend the nitro-indole from Part B in 30 mL of ethanol in a 100 mL round-bottom flask.
Add 5.64 g (0.025 mol) of tin(II) chloride dihydrate.
Add 5 mL of concentrated hydrochloric acid dropwise with stirring.
Heat the mixture to reflux for 2-4 hours, monitoring the reaction by TLC until the starting material is consumed.
Work-up and Isolation:
Cool the reaction mixture to room temperature and carefully neutralize it with a saturated solution of sodium bicarbonate. Caution: This will generate CO₂ gas.
Extract the product with ethyl acetate (3 x 30 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Final Purification:
Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the final product, ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Characterization and Expected Results
The structure of the final product and key intermediates should be confirmed by standard analytical techniques:
¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure and purity.
Mass Spectrometry (MS): To determine the molecular weight.
Infrared (IR) Spectroscopy: To identify key functional groups (e.g., N-H, C=O).
The final product is expected to be a stable solid. The yield will depend on the efficiency of each step but can be optimized to be in the good to excellent range based on literature precedents for similar syntheses.
Troubleshooting
Issue
Possible Cause
Suggested Solution
Low yield in Japp-Klingemann reaction
Incomplete diazotization or decomposition of the diazonium salt.
Ensure the temperature is strictly maintained at 0-5 °C during diazotization and coupling.
Formation of multiple products in Fischer indole synthesis
Use of an unsymmetrical ketone (not applicable here, but a general consideration). In this case, harsh reaction conditions.
Optimize the reaction temperature and time. Consider using a milder acid catalyst.
Incomplete reduction of the nitro group
Insufficient reducing agent or reaction time.
Increase the amount of SnCl₂·2H₂O and/or extend the reflux time. Monitor by TLC.
References
Jakše, R., Bevk, D., Golobič, A., Svete, J., & Stanovnik, B. (2006). Synthesis and Transformations of Ethyl 3-Formyl-1H-indole-2-carboxylate. Preparation of Aplysinopsin and β-Carboline Thiohydantoin Analogues. Zeitschrift für Naturforschung B, 61(4), 413–419. [Link]
Wikipedia contributors. (2023, December 2). Japp–Klingemann reaction. In Wikipedia, The Free Encyclopedia. Retrieved March 12, 2024, from [Link]
Wikipedia contributors. (2024, February 25). Fischer indole synthesis. In Wikipedia, The Free Encyclopedia. Retrieved March 12, 2024, from [Link]
The Japp‐Klingemann Reaction. (n.d.). ResearchGate. Retrieved March 12, 2024, from [Link]
Gholap, A. R. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2495–2504. [Link]
Taber, D. F., & Stachel, S. J. (2011). The Fischer Indole Synthesis. In Organic Syntheses (Vol. 78, p. 74). [Link]
ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in pharmaceutical intermediate synthesis
Application Note: Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in Advanced Pharmaceutical Intermediate Synthesis Executive Summary & Structural Rationale The indole scaffold is one of the most privileged struc...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in Advanced Pharmaceutical Intermediate Synthesis
Executive Summary & Structural Rationale
The indole scaffold is one of the most privileged structures in medicinal chemistry, frequently serving as the core for antivirals, kinase inhibitors, and anti-inflammatory agents. Among highly functionalized indole building blocks, ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (CAS: 1171547-59-3) stands out as a highly versatile intermediate[1].
This specific molecule is engineered with four distinct functional handles, each serving a precise mechanistic purpose in drug design:
C2-Ethyl Ester: Acts as a stable precursor that can be readily saponified and coupled with diverse amines to form indole-2-carboxamides , a proven pharmacophore for Hepatitis B Virus (HBV) inhibition[2] and anti-inflammatory agents[3].
C3-Phenyl Ring: Provides essential lipophilicity and steric bulk. In HIV-1 integrase inhibitors, this moiety engages in critical
π−π
stacking interactions with viral DNA (dC20)[4]. In kinase inhibitors, it occupies deep hydrophobic pockets (e.g., the DFG-out conformation)[5].
C5-Amino Group: Serves as the primary site for electrophilic derivatization (e.g., forming ureas, amides, or sulfonamides). These derivatives are crucial for establishing hydrogen bond donor/acceptor networks within the ATP-binding hinge region of target kinases[5].
C6-Methyl Group: This is not merely a passive substituent. The steric bulk of the C6-methyl induces an ortho-methyl effect , restricting the rotational freedom of the adjacent C5-amino derivatives. This conformational locking reduces the entropic penalty upon target binding, significantly enhancing the potency of the resulting inhibitor.
Mechanistic Pathways & Target Applications
The derivatization of this intermediate generally branches into two primary synthetic pathways, depending on the therapeutic target.
Figure 1: Divergent synthetic workflows for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Indole-2-Carboxamides in Antiviral and Anti-inflammatory Discovery
Hydrolysis of the C2-ester followed by amide coupling yields indole-2-carboxamides. This subclass has demonstrated profound efficacy in inhibiting lipopolysaccharide (LPS)-induced expression of TNF-
α
and IL-6 in RAW 264.7 macrophages, offering a pathway to treat systemic inflammatory response syndromes like sepsis[3]. Furthermore, specific indole-2-carboxamides act as allosteric modulators that induce aberrant capsid formation in HBV, leading to viral degradation[2].
C5-Derivatization for Kinase Inhibition
When the C5-amino group is converted into a urea or complex amide, the molecule becomes a potent multi-target kinase inhibitor (e.g., targeting EGFR, VEGFR, or CK2)[5],[6]. The resulting compounds competitively bind to the ATP pocket, blocking downstream phosphorylation cascades.
Figure 2: Mechanism of action for C5-derivatized indole kinase inhibitors.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate strict In-Process Controls (IPCs) to prevent the propagation of errors through multi-step syntheses.
Protocol A: Saponification and Amide Coupling (C2-Derivatization)
Objective: Convert the C2-ethyl ester to an advanced indole-2-carboxamide intermediate.
Phase 1: Saponification
Reaction Setup: Dissolve 1.0 eq of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in a 3:1:1 mixture of THF/MeOH/H
2
O (0.2 M concentration).
Reagent Addition: Add 3.0 eq of Lithium Hydroxide monohydrate (LiOH·H
2
O) portion-wise at 0 °C. Stir at room temperature for 4-6 hours.
IPC (Self-Validation): Perform TLC (Eluent: 1:1 Hexanes/EtOAc). The starting material (
Rf≈0.6
) must be completely consumed, replaced by a baseline spot (the lithium salt of the carboxylate). Do not proceed to workup until the ester is undetectable.
Workup: Concentrate the mixture under reduced pressure to remove THF/MeOH. Dilute with water, cool to 0 °C, and carefully acidify with 1M HCl to pH 3-4. The 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylic acid will precipitate. Filter, wash with cold water, and dry under vacuum.
Phase 2: Amide Coupling
Reaction Setup: Dissolve the isolated carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M). Add 1.5 eq of HATU and 3.0 eq of DIPEA. Stir for 15 minutes at room temperature to form the active ester.
Amine Addition: Add the desired primary amine (1.2 eq). Stir for 2-4 hours.
IPC (Self-Validation): Analyze via LC-MS. Confirm the disappearance of the activated acid mass and the appearance of the desired product mass
[M+H]+
.
Isolation: Quench with saturated NaHCO
3
, extract with EtOAc (3x), wash the organic layer with 5% LiCl (to remove DMF), dry over Na
2
SO
4
, and purify via flash chromatography.
Protocol B: Electrophilic Functionalization of the C5-Amine
Objective: Synthesize a C5-urea derivative to target kinase hinge regions.
Reaction Setup: Dissolve the indole intermediate (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert argon atmosphere.
Reagent Addition: Add 1.5 eq of the appropriate isocyanate (e.g., phenyl isocyanate) dropwise at 0 °C. Add a catalytic amount of Triethylamine (TEA, 0.1 eq) to accelerate the reaction.
IPC (Self-Validation): Spot the reaction on TLC and stain with Ninhydrin. The primary C5-amine will stain a deep purple/brown. The reaction is complete when the Ninhydrin-active spot completely disappears, indicating full conversion to the urea.
Isolation: Concentrate the solvent and triturate the crude residue with cold diethyl ether to precipitate the pure C5-urea derivative.
Quantitative Data Summaries
Table 1: Typical Reaction Parameters and Yields for Derivatization
Transformation
Reagents / Conditions
IPC Method
Typical Yield
Mechanistic Purpose
Saponification
LiOH, THF/MeOH/H
2
O, RT, 4h
TLC (Ester disappearance)
85 - 95%
Expose C2-carboxylic acid for coupling
Amide Coupling
HATU, DIPEA, DMF, RT, 3h
LC-MS (Product mass)
70 - 85%
Install antiviral/anti-inflammatory pharmacophore
Urea Formation
R-NCO, DCM, TEA (cat.), 0 °C
Ninhydrin Stain (Amine loss)
75 - 90%
Target kinase ATP-binding hinge region
N1-Alkylation
NaH, R-X, DMF, 0 °C to RT
TLC / LC-MS
60 - 80%
Modulate lipophilicity and cellular permeability
Table 2: Biological Targets Associated with the 3-Phenyl-Indole-2-Carboxamide Scaffold
Al-Wahaibi, L.H., et al. "Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents". Molecules, 2023. Available at:[Link]
Zhao, Y., et al. "Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors". Acta Pharmaceutica Sinica B, 2014. Available at:[Link]
Liu, X., et al. "Design, Synthesis, and Structure–Activity Relationship Study of Novel Indole-2-carboxamide Derivatives as Anti-inflammatory Agents for the Treatment of Sepsis". Journal of Medicinal Chemistry, 2016. Available at:[Link]
F. Hoffmann-La Roche AG. "Novel indole-2-carboxamides active against the hepatitis B virus (HBV)". Patent AU2020267015A1, 2020.
AB Science. "Indole derivatives and uses thereof for treating a cancer". Patent US20230278983A1, 2023.
Step-by-Step Preparation of Ethyl 5-Amino-6-methyl-3-phenyl-1H-indole-2-carboxylate Derivatives
Executive Summary Highly functionalized indoles, specifically 2-carboxylate-3-aryl derivatives, are privileged scaffolds in drug discovery, frequently serving as the core for antiviral agents, kinase inhibitors, and anti...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Highly functionalized indoles, specifically 2-carboxylate-3-aryl derivatives, are privileged scaffolds in drug discovery, frequently serving as the core for antiviral agents, kinase inhibitors, and anti-inflammatory therapeutics. The synthesis of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate derivatives requires precise regiocontrol and chemoselectivity. This application note details a robust, self-validating synthetic protocol leveraging a regioselective Fischer Indole Synthesis followed by a mild catalytic transfer hydrogenation to establish the 5-amino-6-methyl substitution pattern without compromising the ester or indole core[1].
Retrosynthetic Rationale & Mechanistic Causality
The most efficient disconnection for 2-carboxylate-3-phenyl indoles is the Fischer Indole Synthesis , utilizing an arylhydrazine and an
α
-keto ester. However, synthesizing a 5,6-disubstituted indole introduces a critical regioselectivity challenge during the [3,3]-sigmatropic rearrangement of the intermediate hydrazone.
Regiocontrol via Steric Shielding:
By selecting (3-methyl-4-nitrophenyl)hydrazine as the starting material, the meta-substitution (relative to the hydrazine moiety at C1) presents two potential ortho sites for cyclization: C2 and C6.
The C2 position is highly sterically hindered by the adjacent C3-methyl group.
The C6 position is completely unhindered.
Consequently, the acid-catalyzed[3,3]-sigmatropic rearrangement proceeds exclusively at the C6 position. When the new C-C bond forms, this C6 carbon becomes the C3a bridgehead of the resulting indole, flawlessly translating the starting substituents into the desired 5-nitro-6-methyl orientation[2].
Chemoselective Reduction:
Following cyclization, the 5-nitro group must be reduced to an amine to allow for further derivatization. Traditional reductions (e.g., Fe/HCl) risk hydrolyzing the C2-ethyl ester. Instead, a catalytic transfer hydrogenation utilizing hydrazine hydrate and Pd/C in methanol is employed. This method is highly chemoselective, rapidly reducing the nitro group while leaving the ester and the pyrrole
π
-system intact[3].
Synthetic Workflow Visualization
Fig 1. Synthetic workflow for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate derivatives.
Quantitative Reaction Parameters
Table 1 summarizes the optimized conditions for the core synthetic sequence.
Step
Transformation
Primary Reagents
Temp (°C)
Time (h)
Typical Yield (%)
1
Hydrazone Formation
Hydrazine, Ethyl phenylpyruvate, EtOH
80
2 - 4
85 - 95
2
Fischer Indolization
Hydrazone, HCl/EtOH (or PPA)
80 - 90
4 - 6
65 - 75
3
Nitro Reduction
10% Pd/C, Hydrazine hydrate, MeOH
65
3 - 5
80 - 90
4
Derivatization
R-COCl, Et
3
N, DCM
0 to 25
2 - 12
70 - 85
Self-Validating Experimental Protocols
Step 1: Synthesis of the Hydrazone Intermediate
Preparation: In a 250 mL round-bottom flask, dissolve (3-methyl-4-nitrophenyl)hydrazine (10.0 mmol, 1.0 eq) and ethyl phenylpyruvate (10.5 mmol, 1.05 eq) in 50 mL of absolute ethanol.
Catalysis: Add 0.5 mL of glacial acetic acid to catalyze the condensation.
Reaction: Heat the mixture to reflux (80 °C) under a nitrogen atmosphere for 3 hours.
In-Process Control (IPC): Monitor via TLC (Hexane/EtOAc 3:1). The reaction is self-validating visually; a bright yellow/orange precipitate of the hydrazone will form as the reaction progresses. LC-MS should confirm the disappearance of the hydrazine mass.
Isolation: Cool the mixture to 0 °C, filter the precipitate, wash with cold ethanol (2 × 10 mL), and dry under vacuum.
Step 2: Regioselective Fischer Indole Cyclization
Preparation: Suspend the dried hydrazone intermediate (8.0 mmol) in 40 mL of a saturated ethanolic hydrogen chloride solution (HCl/EtOH)[2].
Cyclization: Heat the mixture to 80-90 °C for 5 hours. The acidic environment promotes the tautomerization to the ene-hydrazine and subsequent [3,3]-sigmatropic rearrangement.
IPC (NMR Validation): Take a reaction aliquot. The successful formation of the indole core is validated by the disappearance of the hydrazone N-H proton and the emergence of a broad, downfield indole N-H singlet at ~11.5–12.0 ppm in
1
H-NMR.
Workup: Pour the cooled mixture over crushed ice and neutralize carefully with saturated aqueous NaHCO
3
. Extract with ethyl acetate (3 × 50 mL), wash with brine, dry over anhydrous MgSO
4
, and concentrate. Purify via silica gel chromatography to isolate ethyl 6-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate .
Step 3: Chemoselective Catalytic Transfer Hydrogenation
Preparation: Dissolve the nitroindole intermediate (5.0 mmol) in 30 mL of methanol. Carefully add 10% Pd/C (0.5 mmol, 0.1 eq) under a steady stream of nitrogen[3].
Reduction: Dropwise, add hydrazine hydrate (25.0 mmol, 5.0 eq). Caution: This step is exothermic and evolves nitrogen gas.
Reaction: Heat to a gentle reflux (65 °C) for 3 hours.
IPC: The reaction validates itself through a distinct color shift from deep yellow to pale yellow/colorless.
1
H-NMR will show the disappearance of the downfield aromatic protons adjacent to the nitro group and the appearance of a new broad singlet for the -NH
2
group at ~4.5-5.0 ppm.
Isolation: Filter the hot mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with hot methanol. Concentrate the filtrate under reduced pressure and recrystallize from ethanol to yield pure ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate .
Step 4: Derivatization (Amidation Workflow)
Preparation: Dissolve the 5-aminoindole product (2.0 mmol) in 15 mL of anhydrous dichloromethane (DCM). Add triethylamine (4.0 mmol, 2.0 eq) and cool the flask to 0 °C in an ice bath.
Coupling: Slowly add the desired electrophile (e.g., an acid chloride or sulfonyl chloride, 2.2 mmol, 1.1 eq) dropwise.
Reaction: Remove the ice bath and stir at room temperature for 2-12 hours until TLC indicates complete consumption of the starting amine.
Workup: Quench with saturated aqueous NH
4
Cl. Separate the organic layer, wash with brine, dry over MgSO
4
, and concentrate. Purify the final derivative via column chromatography or recrystallization.
Application Notes and Protocols for the Evaluation of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in Drug Discovery Assays
These application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals on the initial characterization and screening of the novel chemical entity, ethyl 5-amino-6-methyl-3-...
Author: BenchChem Technical Support Team. Date: March 2026
These application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals on the initial characterization and screening of the novel chemical entity, ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. The indole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives demonstrating a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] This document provides a strategic framework and detailed protocols for the primary evaluation of this compound to elucidate its potential therapeutic value.
The indole core's ability to mimic the structure of tryptophan allows it to interact with a variety of enzymatic targets.[4] Many indole derivatives have been identified as potent inhibitors of protein kinases, which are key regulators of cellular processes and are frequently dysregulated in diseases like cancer.[3][5] Furthermore, the structural diversity of indole compounds has led to the development of agents that can modulate signaling pathways critical for cell survival and proliferation, such as the PI3K/Akt/mTOR pathway.[6][7]
This guide outlines a tiered screening approach, beginning with broad-spectrum cell viability assays to identify potential cytotoxic effects against cancer cell lines. Subsequently, it details protocols for more targeted assays, including in vitro kinase inhibition and antimicrobial susceptibility testing, to begin to unravel the compound's mechanism of action.
I. Preliminary Compound Handling and Characterization
Prior to initiating biological assays, it is imperative to ensure the purity and stability of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. The compound should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity. For biological screening, a stock solution, typically at a concentration of 10 mM, should be prepared in a suitable solvent like dimethyl sulfoxide (DMSO).
II. Tier 1: In Vitro Anticancer Proliferation Assays
The initial assessment of a novel compound's potential as an anticancer agent often begins with evaluating its effect on the proliferation of cancer cell lines. Tetrazolium-based assays, such as the MTT and MTS assays, are reliable and widely used methods for this purpose.[8] These assays measure the metabolic activity of viable cells, which is proportional to the number of living cells.
A. Protocol: MTT Assay for Cell Viability
This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate against a panel of human cancer cell lines.
Materials:
Human cancer cell lines (e.g., HCT-116 for colorectal cancer, MCF-7 for breast cancer)
Complete culture medium (e.g., DMEM with 10% FBS)
96-well clear flat-bottom plates
Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (10 mM stock in DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
Microplate reader
Procedure:
Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[9]
Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., a known cytotoxic drug).
Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.
MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[9]
Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[8]
Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value using a dose-response curve.
B. Hypothetical Data Presentation
The results of the cell proliferation assays can be summarized in a table for easy comparison.
Cell Line
Cancer Type
IC50 (µM) of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
HCT-116
Colon Carcinoma
15.2 ± 1.8
MCF-7
Breast Adenocarcinoma
28.5 ± 3.1
A549
Lung Carcinoma
19.7 ± 2.5
C. Experimental Workflow for Cell Viability Assay
Caption: Workflow for the MTT cell viability assay.
III. Tier 2: Mechanistic Assays
Following the identification of antiproliferative activity, the next step is to investigate the potential mechanism of action. Given that many indole derivatives exhibit kinase inhibitory activity, a logical progression is to screen the compound against a panel of cancer-related kinases.[5][10][11][12][13] Additionally, the broad biological activity of indoles warrants evaluation of their antimicrobial properties.
A. Protocol: In Vitro Kinase Inhibition Assay
This protocol provides a general framework for assessing the inhibitory activity of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate against a specific protein kinase (e.g., EGFR, CDK2).[11]
Materials:
Recombinant human kinase (e.g., EGFR)
Kinase substrate (e.g., a specific peptide)
ATP (Adenosine triphosphate)
Assay buffer
Test compound
Detection reagent (e.g., ADP-Glo™ Kinase Assay)
384-well white plates
Plate reader capable of luminescence detection
Procedure:
Assay Preparation: Prepare serial dilutions of the test compound in assay buffer.
Kinase Reaction: In a 384-well plate, add the kinase, the specific substrate, and the test compound.
Initiation of Reaction: Initiate the kinase reaction by adding ATP.
Incubation: Incubate the reaction mixture at room temperature for a specified period (e.g., 60 minutes).
Detection: Stop the kinase reaction and measure the amount of ADP produced using a detection reagent according to the manufacturer's protocol.
Data Acquisition: Read the luminescence signal using a plate reader.
Data Analysis: Calculate the percentage of kinase inhibition relative to a no-compound control and determine the IC50 value.
B. Hypothetical Signaling Pathway
Many indole compounds are known to modulate the PI3K/Akt/mTOR signaling pathway, which is crucial for cell growth, proliferation, and survival.[6][7]
Caption: Hypothetical inhibition of the PI3K/Akt/mTOR pathway.
C. Protocol: Antimicrobial Susceptibility Testing - Broth Microdilution
This method is used to determine the Minimum Inhibitory Concentration (MIC) of the test compound against various microorganisms.[14]
Inoculum Preparation: Prepare a bacterial suspension in sterile broth and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[14]
Compound Dilution: Prepare serial two-fold dilutions of the test compound in MHB directly in the 96-well plate.
Inoculation: Add the adjusted bacterial inoculum to each well, achieving a final concentration of approximately 5 x 10⁵ CFU/mL.
Incubation: Incubate the plate at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[14]
D. Hypothetical Antimicrobial Activity Data
Microorganism
Gram Stain
MIC (µg/mL) of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
Staphylococcus aureus
Positive
32
Escherichia coli
Negative
>128
Candida albicans
N/A (Fungus)
64
IV. High-Throughput Screening (HTS) Cascade
For larger-scale screening of compound libraries, a logical cascade of assays is employed to efficiently identify promising candidates.
Caption: A typical high-throughput screening cascade.
References
Molecular Modeling, Synthesis and Biological Evaluation of N-Phenyl-4-Hydroxy-6-Methyl-2-Quinolone-3-CarboxAmides as Anticancer Agents. (2020). ResearchGate. Available at: [Link]
Zhao, L. Y., et al. (2024). Substituted indole derivatives as UNC-51-like kinase 1 inhibitors: Design, synthesis and anti-hepatocellular carcinoma activity. Biomedicine & Pharmacotherapy. Available at: [Link]
Khan, A., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. PMC. Available at: [Link]
Ahmad, A., et al. (2014). Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy. PMC. Available at: [Link]
Jakše, R., et al. (2006). Synthesis and Transformations of Ethyl 3-Formyl-1H-indole-2-carboxylate. Preparation of Aplysinopsin and β-Carboline Thiohydantoin Analogues. ResearchGate. Available at: [Link]
Al-Ostath, A., et al. (2023). Discovery of new 5-substituted-indole-2-carboxamides as dual epidermal growth factor receptor (EGFR)/cyclin dependent kinase-2 (CDK2) inhibitors with potent antiproliferative action. PMC. Available at: [Link]
National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. Available at: [Link]
Abdel-Maksoud, M. S., et al. (2023). Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents. PMC. Available at: [Link]
Bentham Science Publishers. (2024). Synthesis and Anticancer Activity of Novel Indole Derivatives as Dual EGFR/SRC Kinase Inhibitors. Bentham Science. Available at: [Link]
ACS Publications. (2004). Process Development of 5-Methoxy-1H-indole-2-carboxylic Acid from Ethyl 2-Methylmalonate. ACS Publications. Available at: [Link]
MDPI. (2026). The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. MDPI. Available at: [Link]
Hammond, P. M., et al. (1999). Screening for Novel Antimicrobials from Encoded Combinatorial Libraries by Using a Two-Dimensional Agar Format. PMC. Available at: [Link]
ACS Publications. (2005). Preparation and Biological Evaluation of Indole, Benzimidazole, and Thienopyrrole Piperazine Carboxamides: Potent Human Histamine H4 Antagonists. Journal of Medicinal Chemistry. Available at: [Link]
Al-Warhi, T., et al. (2021). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. PMC. Available at: [Link]
Recent Updates on Indole Derivatives as Kinase Inhibitors in the Treatment of Cancer. (2025). ResearchGate. Available at: [Link]
MDPI. (2025). Indole-2-Carboxamide as an Effective Scaffold for the Design of New TRPV1 Agonists. MDPI. Available at: [Link]
El-Sayed, N. F., et al. (2025). Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major ... PMC. Available at: [Link]
Reid, M., et al. (2010). The discovery and SAR of indoline-3-carboxamides--a new series of 5-HT6 antagonists. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
ResearchGate. (2014). Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy. ResearchGate. Available at: [Link]
Der Pharma Chemica. (2016). Synthesis and biological evaluation of indoles. Der Pharma Chemica. Available at: [Link]
MDPI. (2024). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. MDPI. Available at: [Link]
Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. (2024). MDPI. Available at: [Link]
reaction conditions for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate amidation
Application Note & Protocol A Practical Guide to the Amidation of Ethyl 5-Amino-6-methyl-3-phenyl-1H-indole-2-carboxylate Audience: Researchers, scientists, and drug development professionals. Abstract: The indole-2-carb...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocol
A Practical Guide to the Amidation of Ethyl 5-Amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
Audience: Researchers, scientists, and drug development professionals.
Abstract: The indole-2-carboxamide scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with significant biological activity.[1][2] This guide provides a detailed, field-proven protocol for the amidation of the 5-amino group on the ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate core. We address the inherent challenges of acylating an electron-deficient and potentially hindered aromatic amine, presenting a robust methodology using a tailored combination of coupling reagents. This document offers mechanistic insights, a step-by-step experimental workflow, troubleshooting advice, and validation checkpoints to ensure reliable and reproducible synthesis of the target amide derivatives.
Introduction and Strategic Considerations
The synthesis of amide bonds is one of the most frequently performed reactions in drug discovery, valued for the stability and hydrogen bonding capabilities of the resulting linkage.[1][3] When working with complex scaffolds such as substituted indoles, the direct acylation of an amino group presents specific challenges that dictate the choice of methodology.
The substrate, ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, contains a nucleophilic center at the C5-amino position. However, this primary amine is attached to an aromatic ring, making it an aniline derivative. Its nucleophilicity is reduced due to the delocalization of the nitrogen lone pair into the aromatic system, rendering it an "electron-deficient" amine.[4] Such amines are often sluggish in standard amidation reactions.[4] Furthermore, the proximity of the C6-methyl group may introduce steric hindrance, further impeding the approach of an activated carboxylic acid.[5][6][7]
This application note details a protocol specifically optimized for such challenging substrates, employing a synergistic combination of reagents to achieve high yields and purity.
Mechanistic Principles and Reagent Selection
The formation of an amide bond from a carboxylic acid and an amine is a dehydration reaction that is not spontaneous. The process requires the "activation" of the carboxylic acid's carbonyl group to transform the hydroxyl into a better leaving group, thereby facilitating nucleophilic attack by the amine.[3][8]
A variety of coupling reagents have been developed for this purpose, broadly categorized as:
Carbodiimides: (e.g., DCC, EDC). These reagents react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.
Aminium/Uronium Salts: (e.g., HATU, HBTU). These form active esters that are highly efficient.
Phosphonium Salts: (e.g., PyBOP). Similar to aminium salts, they generate reactive acylphosphonium species.
For electron-deficient amines, a simple carbodiimide activation is often insufficient.[4] The protocol detailed here utilizes a combination of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), 4-(Dimethylamino)pyridine (DMAP), and a catalytic amount of 1-Hydroxybenzotriazole (HOBt).
EDC: A water-soluble carbodiimide that activates the carboxylic acid. The urea byproduct is also water-soluble, simplifying purification.
HOBt: An additive that reacts with the O-acylisourea intermediate to form an HOBt active ester. This intermediate is less prone to side reactions (like N-acylurea formation) and racemization (if the carboxylic acid has a chiral center) than the O-acylisourea itself.
DMAP: A highly effective acyl-transfer catalyst. It reacts with the activated intermediate (either the O-acylisourea or the HOBt ester) to form a highly reactive N-acylpyridinium salt. This intermediate is significantly more electrophilic and readily reacts even with poorly nucleophilic amines.[4] The use of DMAP is critical for driving the reaction to completion with challenging substrates.[4]
Caption: EDC/DMAP/HOBt amidation pathway.
Detailed Experimental Protocol
This protocol describes the coupling of a generic carboxylic acid (R-COOH) to ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid (1.1 eq), ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (1.0 eq), DMAP (1.0 eq), and HOBt (0.1 eq).
Dissolution: Add anhydrous acetonitrile to achieve a concentration of 0.1-0.2 M with respect to the limiting indole substrate.
Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon) and seal it.
Addition of Base: Add DIPEA (2.5 eq) to the solution and stir for 5 minutes at room temperature.
Initiation: In a single portion, add EDC (1.2 eq) to the stirring solution. An exotherm may be observed.
Reaction Monitoring (Self-Validation): Allow the reaction to stir at room temperature for 12-24 hours. Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC) or LC-MS. A typical TLC mobile phase would be 30-50% Ethyl Acetate in Hexanes.
Quenching & Workup: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the acetonitrile.
Extraction: Redissolve the residue in Ethyl Acetate (or DCM). Wash the organic layer sequentially with 1 M HCl (to remove DMAP and DIPEA), saturated aq. NaHCO₃ (to remove excess carboxylic acid and HOBt), and finally with brine.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.
Purification: Purify the crude residue by silica gel column chromatography, typically using a gradient of Ethyl Acetate in Hexanes, to afford the pure amide product.
Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Experimental Workflow and Validation
A robust protocol includes checkpoints to ensure the reaction is proceeding as expected. This workflow integrates monitoring and characterization as essential steps.
Caption: Self-validating experimental workflow.
Troubleshooting and Optimization
Potential Issue
Probable Cause(s)
Recommended Solution(s)
Low or No Conversion
1. Deactivated amine (low nucleophilicity).2. Severe steric hindrance.3. Poor quality reagents (e.g., wet solvent, old EDC).
1. Increase reaction temperature to 40-60 °C.[4]2. Switch to a more potent coupling reagent system like HATU/DIPEA in DMF.[4]3. Ensure all reagents and solvents are anhydrous. Use freshly opened bottles of coupling agents.
Multiple Byproducts
1. Side reaction with the indole N-H.2. Hydrolysis of the ethyl ester during workup.
1. The indole N-H is generally not acylated under these mild conditions but can be a concern with harsher reagents (e.g., acyl chlorides). Protection (e.g., with a Boc group) is an option for more complex syntheses.2. Use mild aqueous wash conditions (e.g., 5% citric acid instead of 1M HCl, dilute NaHCO₃). Avoid prolonged exposure to strong acids or bases.[9]
Difficulty in Purification
1. EDC-urea byproduct is not fully removed.2. Product has similar polarity to a starting material.
1. If EDC-urea precipitates, filter it off before workup. The acidic wash is crucial for protonating and solubilizing the urea in the aqueous phase.2. Adjust chromatography conditions (try different solvent systems like DCM/Methanol) or consider reverse-phase HPLC for very polar compounds.
References
Subasinghe, N. et al. (2010). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]
Organic Chemistry Portal. Amide synthesis by acylation. Organic Chemistry Portal. Available at: [Link]
Sabila, S. et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry. Available at: [Link]
Palomba, M. et al. (2019). Synthesis and biological evaluation of new indole and pyrrole carboxamides based on amino acids. Arkivoc. Available at: [Link]
Al-Tel, T. H. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. MDPI. Available at: [Link]
Aapptec. Coupling Reagents. Aapptec Peptides. Available at: [Link]
Maramai, S. et al. (2016). Synthesis and Biological Evaluation of Indole-2-carboxamides Bearing Photoactivatable Functionalities as Novel Allosteric Modulators for the Cannabinoid CB1 Receptor. PMC. Available at: [Link]
Li, G. et al. (2018). Highly selective transition-metal-free transamidation of amides and amidation of esters at room temperature. PMC. Available at: [Link]
Schäfer, G. & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. ResearchGate. Available at: [Link]
HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]
Schäfer, G. & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA. Available at: [Link]
Application Notes & Protocols: A Guide to the In Vitro Screening of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
Foreword: The Scientific Rationale The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2]...
Author: BenchChem Technical Support Team. Date: March 2026
Foreword: The Scientific Rationale
The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2][3] Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate represents a promising, yet underexplored, member of this chemical class. Its unique substitution pattern suggests the potential for diverse molecular interactions, making it a compelling candidate for drug discovery campaigns. This guide provides a comprehensive framework for the initial in vitro screening of this compound, designed to elucidate its cytotoxic potential and begin to unravel its mechanism of action. The protocols herein are grounded in established methodologies and are designed to be robust and reproducible for researchers in drug development.
Chapter 1: Foundational Cytotoxicity Assessment
The initial step in evaluating any potential therapeutic agent is to determine its effect on cell viability. This foundational screen will establish the concentration range over which the compound exhibits biological activity and will inform the design of subsequent, more mechanistic assays.
Principle of the MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which is often used as a proxy for cell viability.[4][5] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells, which can be quantified spectrophotometrically.
Protocol: MTT Assay for Cytotoxicity Screening
Materials:
Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (solubilized in DMSO)
Human cancer cell lines (e.g., HCT-116 for colon cancer, A549 for lung cancer, MCF-7 for breast cancer)[4][6]
Normal human cell line (e.g., BEAS-2B for bronchial epithelium) to assess selectivity[4]
DMEM or RPMI-1640 culture medium supplemented with 10% FBS and 1% penicillin-streptomycin
MTT solution (5 mg/mL in PBS)
DMSO (cell culture grade)
96-well plates
Multichannel pipette
Plate reader
Procedure:
Cell Seeding:
Trypsinize and count the cells.
Seed 5,000-10,000 cells per well in a 96-well plate in a final volume of 100 µL of culture medium.
Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.
Compound Treatment:
Prepare a stock solution of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in DMSO.
Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). Ensure the final DMSO concentration does not exceed 0.5% to avoid solvent-induced toxicity.
Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound. Include vehicle control (medium with DMSO) and untreated control wells.
Incubate for 48-72 hours.
MTT Addition and Incubation:
After the incubation period, add 10 µL of MTT solution to each well.
Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible under a microscope.
Formazan Solubilization and Absorbance Measurement:
Carefully remove the medium from each well.
Add 100 µL of DMSO to each well to dissolve the formazan crystals.
Gently shake the plate for 10 minutes to ensure complete dissolution.
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.
Expected Data and Interpretation
The results of the MTT assay will provide the IC50 values for the compound in different cell lines. A lower IC50 value indicates higher cytotoxic potency. A significantly higher IC50 value in the normal cell line compared to the cancer cell lines would suggest a favorable therapeutic window.
Table 1: Hypothetical IC50 Values for Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
Should the initial cytotoxicity screen reveal potent activity, the next logical step is to investigate the mechanism of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents.
Caspase Activity Assay
Caspases are a family of proteases that are central to the execution of apoptosis. Measuring the activity of key executioner caspases, such as caspase-3 and caspase-7, can provide direct evidence of apoptosis induction.
Protocol: Caspase-3/7 Activity Assay
Materials:
Caspase-Glo® 3/7 Assay System (or similar)
White-walled 96-well plates
Luminometer
Procedure:
Cell Treatment:
Seed and treat cells with ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate at concentrations around the IC50 value for 24-48 hours, as described in the MTT assay protocol. Include positive (e.g., staurosporine) and negative controls.
Assay Reagent Preparation and Addition:
Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.
Allow the plate and reagent to equilibrate to room temperature.
Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.
Incubation and Luminescence Measurement:
Gently mix the contents of the wells by shaking the plate for 30 seconds.
Incubate the plate at room temperature for 1-3 hours, protected from light.
Measure the luminescence using a plate luminometer.
Visualizing the Workflow
Caption: Initial screening workflow for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Many indole derivatives have been shown to exert their anticancer effects by inhibiting protein kinases, which are crucial regulators of cell signaling pathways.[7][8] Given the structural similarities to known kinase inhibitors, it is prudent to screen ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate against a panel of relevant kinases.
Rationale for Kinase Target Selection
Based on the literature for related indole compounds, key kinase targets to investigate include:
Epidermal Growth Factor Receptor (EGFR): Often overexpressed in various cancers.[8]
Src Tyrosine Kinase: Involved in cell proliferation, survival, and metastasis.[7]
Glycogen Synthase Kinase 3β (GSK-3β): Implicated in multiple cellular processes, including cell proliferation and apoptosis.[9]
Protocol: In Vitro Kinase Inhibition Assay (Luminescent)
Materials:
Recombinant human kinases (e.g., EGFR, Src, GSK-3β)
Kinase-specific substrates and ATP
ADP-Glo™ Kinase Assay (or similar)
White-walled 384-well plates
Multichannel pipette
Luminometer
Procedure:
Kinase Reaction Setup:
In a 384-well plate, add the kinase, its specific substrate, and ATP in a buffered solution.
Add ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate at various concentrations. Include a known inhibitor as a positive control and a vehicle (DMSO) control.
Kinase Reaction Incubation:
Incubate the plate at room temperature for 1 hour to allow the kinase reaction to proceed.
ATP Depletion and ADP Conversion:
Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.
Incubate for 40 minutes at room temperature.
Signal Generation and Measurement:
Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.
Incubate for 30 minutes at room temperature.
Measure the luminescence. The signal intensity is proportional to the amount of ADP generated and thus, the kinase activity.
Visualizing the Kinase Inhibition Pathway
Caption: Proposed mechanism of action via kinase inhibition.
Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors - PMC. [Link]
Substituted 3-(phenylmethyl)-1H-indole-5-carboxamides and 1-(phenylmethyl)indole-6-carboxamides as potent, selective, orally active antagonists of the peptidoleukotrienes - PubMed. [Link]
Synthesis and Anticancer Activity of Novel Indole Derivatives as Dual EGFR/SRC Kinase Inhibitors - PubMed. [Link]
Optimization of Novel Indole-2-carboxamide Inhibitors of Neurotropic Alphavirus Replication. [Link]
Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents - PMC. [Link]
Synthesis and Anticancer Activity of Indole-Functionalized Derivatives of Betulin - MDPI. [Link]
New 6′-Amino-5′-cyano-2-oxo-1,2-dihydro-1′H-spiro[indole-3,4′-pyridine]-3′-carboxamides: Synthesis, Reactions, Molecular Docking Studies and Biological Activity - MDPI. [Link]
Preparation and Biological Evaluation of Indole, Benzimidazole, and Thienopyrrole Piperazine Carboxamides: Potent Human Histamine H4 Antagonists | Journal of Medicinal Chemistry - ACS Publications. [Link]
(PDF) Design, Synthesis, and Anticancer Evaluation of Novel Indole Derivatives of Ursolic Acid as Potential Topoisomerase II Inhibitors - ResearchGate. [Link]
Synthesis, Characterization and in vitro Studies of Some Ethyl 2-Carboxylate-5- monosubstitued 1H-indole Derivatives as Potential GSK-3β Inhibitors - ResearchGate. [Link]
CoMFA, Synthesis, and Pharmacological Evaluation of (E)-3-(2-Carboxy-2-arylvinyl)-4,6-dichloro-1H-indole-2-carboxylic Acids - ACS Publications. [Link]
Recent Developments in the Synthesis and Anticancer Activity of Indole and Its Derivatives. [Link]
Molecular Modeling, Synthesis and Biological Evaluation of N-Phenyl-4-Hydroxy-6-Methyl-2-Quinolone-3-CarboxAmides as Anticancer Agents - MDPI. [Link]
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Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major ... - PMC. [Link]
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Application Notes & Protocols: Ethyl 5-Amino-6-methyl-3-phenyl-1H-indole-2-carboxylate as a Pivotal Intermediate in Heterocyclic Synthesis
Abstract The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active compounds.[1][2] Its unique electronic properties and structural resemblance to en...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active compounds.[1][2] Its unique electronic properties and structural resemblance to endogenous molecules like tryptophan make it a privileged scaffold in drug discovery.[1] This guide focuses on a specifically functionalized derivative, ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, a versatile building block for the synthesis of complex, fused heterocyclic systems. We will explore its application in constructing pyridazino[4,5-b]indoles, a class of compounds noted for their potential as kinase inhibitors and antiproliferative agents.[3][4] This document provides in-depth protocols, mechanistic insights, and a strategic overview for researchers in organic synthesis and drug development.
Strategic Importance of the Starting Material
The title compound, ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, is not merely a passive scaffold; its substituents are strategically positioned for elaborate synthetic transformations:
The C2-Ester Group: This electron-withdrawing group activates the C3 position and serves as a handle for hydrolysis, amidation, or hydrazinolysis to introduce further diversity.
The C3-Phenyl Group: This substituent can influence the biological activity and pharmacokinetic properties of the final compounds.
The C5-Amino Group: A key nucleophilic center, the amino group allows for the construction of fused rings and further functionalization.
The C6-Methyl Group: This group can provide steric influence and modulate lipophilicity.
Our primary focus will be on a two-step synthetic sequence that leverages these features to build the pyridazino[4,5-b]indole core, a scaffold known for its bio-isosterism with biologically active β- and γ-carbolines.
Figure 1: General workflow for synthesizing pyridazino[4,5-b]indoles.
Key Synthetic Transformation: From Indole to Pyridazino[4,5-b]indole
The most powerful application of this indole derivative is its conversion into fused heterocyclic systems. The synthesis of pyridazino[4,5-b]indoles is a prime example, typically achieved through a Vilsmeier-Haack formylation followed by cyclocondensation with hydrazine.[5][6]
Step 1: Vilsmeier-Haack Formylation
The Vilsmeier-Haack reaction is a classic method for introducing a formyl group onto an electron-rich aromatic ring. In the context of our substituted indole, the electron-donating nature of the 5-amino group directs the formylation to the ortho position (C7), which is a crucial step for the subsequent cyclization.
Protocol 1: Synthesis of Ethyl 5-Amino-7-formyl-6-methyl-3-phenyl-1H-indole-2-carboxylate
Vilsmeier Reagent Formation (Causality): In a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, cool N,N-Dimethylformamide (DMF, 20 mL) to 0°C in an ice bath. The cooling is critical to control the exothermic reaction. Slowly add phosphorus oxychloride (POCl₃, 1.4 mL) dropwise with vigorous stirring. This reaction forms the electrophilic Vilsmeier reagent, [ClCH=N(CH₃)₂]⁺Cl⁻, which is the active formylating agent. Stir the mixture at 0°C for 30 minutes.
Electrophilic Aromatic Substitution: Dissolve the starting indole (3.08 g, 10.0 mmol) in dichloromethane (DCM, 50 mL). Add this solution dropwise to the pre-formed Vilsmeier reagent at 0°C. The electron-rich indole ring attacks the electrophilic carbon of the Vilsmeier reagent.
Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting material is consumed.
Work-up and Quenching: Carefully pour the reaction mixture into a beaker containing crushed ice (~100 g). This hydrolyzes the intermediate iminium salt to the aldehyde and neutralizes excess reagent.
Neutralization: Slowly add saturated sodium bicarbonate solution until the aqueous layer is neutral to litmus paper (pH ~7-8). This step is crucial to neutralize the acidic reaction medium.
Extraction and Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to yield the pure formylated indole.
Step 2: Cyclocondensation with Hydrazine
With the formyl group installed adjacent to the ester, the stage is set for the final ring-closing reaction. Hydrazine hydrate acts as a dinucleophile, first reacting with the formyl group and subsequently with the ester to form the pyridazinone ring.
Figure 2: Simplified reaction scheme for pyridazinone ring formation.
Protocol 2: Synthesis of the Pyridazino[4,5-b]indole Derivative
Reagent/Material
M.W. ( g/mol )
Amount
Moles (mmol)
Ethyl 5-amino-7-formyl-indole-2-carboxylate
336.36
3.36 g
10.0
Hydrazine Hydrate (~64% N₂H₄)
50.06
1.0 mL (~1.0 g)
~20.0
Ethanol (95%)
-
50 mL
-
Procedure:
Reaction Setup: In a 100 mL round-bottom flask, suspend the formylated indole (3.36 g, 10.0 mmol) in ethanol (50 mL).
Nucleophilic Addition: Add hydrazine hydrate (1.0 mL, ~2 equivalents) to the suspension. The use of a slight excess of hydrazine ensures the complete conversion of the starting material.
Reflux and Cyclization: Heat the mixture to reflux (approximately 80°C) with stirring for 8-12 hours. The elevated temperature provides the necessary activation energy for both the initial hydrazone formation and the subsequent intramolecular cyclization, which involves the nucleophilic attack of the second nitrogen of the hydrazine onto the ester carbonyl.[5][6]
Precipitation and Isolation: Upon cooling the reaction mixture to room temperature, the heterocyclic product, which is typically less soluble in ethanol than the starting materials, will precipitate out of the solution.
Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold ethanol (2 x 10 mL) to remove any residual impurities. The product can be further purified by recrystallization from a suitable solvent like ethanol or a DMF/water mixture to yield the final pyridazino[4,5-b]indole.
Biological Significance of Synthesized Derivatives
The pyridazino[4,5-b]indole scaffold is of significant interest to medicinal chemists. Derivatives of this ring system have been reported to exhibit a range of biological activities, making them attractive targets for drug development programs.
Activity Class
Target(s)
Significance
Kinase Inhibitors
DYRK1A, PI3Kα, CDK5, GSK3α/β
These kinases are implicated in various diseases, including cancer, neurodegenerative disorders, and metabolic syndromes.[3][7]
Antiproliferative Agents
Various cancer cell lines (e.g., Huh-7, Caco2)
Direct inhibition of cancer cell growth highlights the potential for developing novel oncology therapeutics.[3]
Antimicrobial Agents
Bacterial and fungal strains
The indole nucleus itself is a common feature in antimicrobial compounds, and this activity can be enhanced by fusion with other heterocycles.[1][8]
Other Potential Activities
Antihypertensive, Anxiolytic, Antihistaminic
The broad bioactivity of this scaffold suggests its utility across multiple therapeutic areas.[6]
The synthesis of a library of analogs based on the protocol described above, by varying the substituents on the starting indole or by using substituted hydrazines, allows for the exploration of structure-activity relationships (SAR) and the optimization of lead compounds for desired biological targets.
Conclusion
Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate is a highly valuable and strategically functionalized starting material. The protocols detailed herein demonstrate its efficient conversion into the pyridazino[4,5-b]indole ring system, a scaffold with proven biological relevance. The synthetic pathway is robust, relying on well-established and high-yielding reactions. This guide provides a solid foundation for researchers to explore the synthesis of novel heterocyclic compounds with significant potential for application in medicinal chemistry and drug discovery.
References
MDPI. (2023, April 2). New 6′-Amino-5′-cyano-2-oxo-1,2-dihydro-1′H-spiro[indole-3,4′-pyridine]-3′-carboxamides: Synthesis, Reactions, Molecular Docking Studies and Biological Activity. Available from: [Link]
PMC. (2023, July 22). Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents. Available from: [Link]
ResearchGate. (2014, June). Synthesis and Transformations of Ethyl 3-Formyl-1H-indole-2-carboxylate. Preparation of Aplysinopsin and β-Carboline Thiohydantoin Analogues. Available from: [Link]
PMC. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Available from: [Link]
Ioseb Sh. Chikvaidze, et al. Some new derivatives of 5-aryl- and 2, 5-diarylindoles. Available from: [Link]
PMC. (2025, October 20). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. Available from: [Link]
ResearchGate. (2023, March 8). Synthetic strategies of pyridazino[4,5-b]indoles. Available from: [Link]
Arkivoc. Synthesis and functionalization of some new pyridazino[4,5-b]indole derivatives. Available from: [Link]
Recent advancements on biological activity of indole and their derivatives: A review. (2022, December 1). Available from: [Link]
Semantic Scholar. Synthetic strategies of pyridazino[4,5-b]indoles. Available from: [Link]
PubMed. (2014, November 1). Synthesis of new pyridazino[4,5-b]indol-4-ones and pyridazin-3(2H)-one analogs as DYRK1A inhibitors. Available from: [Link]
ResearchGate. (2023, November 6). Pyridazino[4,5-b]indoles II. Reactions and biological importance. Available from: [Link]
SYNTHESIS OF INDOLE FUSED HETEROCYCLIC COMPOUNDS. (2013, July 25). Available from: [Link]
Technical Support Center: Synthesis of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. Here, we provide in-depth troubleshooting advice,...
Author: BenchChem Technical Support Team. Date: March 2026
This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols to help you navigate common challenges and improve your synthesis yield and purity.
Introduction: The Synthetic Challenge
Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate is a highly substituted indole, a scaffold of immense importance in medicinal chemistry and materials science.[1][2] Its synthesis, while conceptually straightforward, presents several potential pitfalls that can lead to low yields, complex side-product formation, and purification difficulties. The most logical and versatile synthetic route involves a three-stage process:
Japp-Klingemann Reaction: To form the key arylhydrazone intermediate.
Fischer Indole Synthesis: To construct the indole core via acid-catalyzed cyclization.
Nitro Group Reduction: To install the final C5-amino functionality.
This guide is structured to address issues that may arise at each of these critical stages.
Caption: Overall synthetic workflow for the target indole.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific experimental problems in a question-and-answer format.
Issue 1: Low or No Yield in the Fischer Indole Synthesis Stage
Question: I've successfully synthesized my arylhydrazone precursor, but the Fischer indole cyclization step is failing or giving me yields below 20%. What's going wrong?
Answer: This is the most common and complex challenge in this synthesis. The success of the Fischer indole synthesis is highly dependent on favoring the desired[3][3]-sigmatropic rearrangement over competing side reactions, primarily N-N bond cleavage.[4][5]
Potential Causes & Solutions:
Unfavorable N-N Bond Cleavage: Electron-donating groups on the arylhydrazine ring can weaken the N-N bond. In the acidic reaction medium, this can lead to a heterolytic cleavage that produces aniline and other byproducts, rather than the indole.[4][5][6] This is a known challenge for substrates leading to C3-substituted indoles.[4][5]
Diagnostic: Check your crude reaction mixture by LC-MS or ¹H NMR for the presence of aniline or other cleavage products.
Solution: Switch from strong Brønsted acids (like HCl or H₂SO₄) to Lewis acids. Lewis acids, such as zinc chloride (ZnCl₂) or polyphosphoric acid (PPA), can better coordinate the nitrogen atoms and favor the intramolecular rearrangement over dissociation.[6][7][8]
Inappropriate Acid Catalyst or Concentration: The choice and amount of acid are critical. Too little acid will result in an incomplete reaction, while too much or too strong an acid can promote decomposition and side reactions.[7][9]
Solution: Systematically screen a panel of acid catalysts. See the comparison table below for guidance. Start with milder conditions and incrementally increase the acid strength or reaction temperature.
Suboptimal Temperature and Reaction Time: Many Fischer indolizations require elevated temperatures to proceed. However, excessive heat can lead to the degradation of starting materials and products.[7]
Solution: If using conventional heating, monitor the reaction by TLC every 30-60 minutes. If the reaction stalls, consider a moderate increase in temperature. Alternatively, microwave irradiation is an excellent technique for this reaction, often reducing reaction times from hours to minutes and improving yields by minimizing byproduct formation.[7]
Caption: Troubleshooting logic for low yields in Fischer Indole Synthesis.
Issue 2: Formation of Multiple Products and Purification Difficulties
Question: My TLC plate shows multiple spots close together, and I'm struggling to isolate the pure indole product using column chromatography. What are these impurities?
Answer: Besides the N-N cleavage products mentioned above, other side reactions can complicate your product mixture.
Potential Causes & Solutions:
Aldol Condensation: The acidic conditions can promote the self-condensation of any unreacted ketone starting material, if the hydrazone formation was not driven to completion.[9]
Solution: Ensure the hydrazone formation step is complete before initiating the cyclization. In some cases, a one-pot procedure where the hydrazone is formed and immediately cyclized without isolation can be effective.[7][8]
Incomplete Reaction: A faint spot corresponding to your starting hydrazone on the TLC indicates the reaction has not gone to completion.
Solution: Increase the reaction time or temperature moderately. Ensure your acid catalyst has not degraded and is used in sufficient quantity.
Purification Strategy: Substituted indoles can be sensitive, and prolonged exposure to silica gel can sometimes cause degradation.
Solution: Optimize your column chromatography. Screen different solvent systems; a gradient elution of ethyl acetate in hexanes is a good starting point. If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) can be a highly effective final purification step.[7]
Issue 3: Problems with the Initial Japp-Klingemann Reaction
Question: I am not getting a good yield of the arylhydrazone in the first step. What can I do?
Answer: The Japp-Klingemann reaction requires careful control of temperature and pH to be successful.[10][11]
Potential Causes & Solutions:
Diazonium Salt Decomposition: Aryl diazonium salts are thermally unstable.
Solution: Maintain the temperature of the diazotization and the subsequent coupling reaction strictly between 0 and 5 °C using an ice-salt bath. Prepare the diazonium salt and use it immediately in the next step.
Incorrect pH: The coupling reaction is pH-sensitive. Highly acidic conditions can prevent the deprotonation of the β-ketoester, while highly basic conditions can cause the diazonium salt to convert to a non-reactive diazotate species.
Solution: The reaction is typically performed in the presence of a buffer like sodium acetate to maintain a mildly acidic to neutral pH (pH ~6-7), which is optimal for the electrophilic attack on the enolate of the β-ketoester.[11][12]
Frequently Asked Questions (FAQs)
Q1: Which acid catalyst is best for the Fischer indole synthesis step?
A1: There is no single "best" catalyst, as the optimal choice is substrate-dependent.[7] However, for a potentially challenging cyclization like this one, starting with a Lewis acid is recommended. Here is a comparative summary:
Catalyst Type
Examples
Typical Conditions
Advantages
Considerations & Potential Downsides
Lewis Acids
ZnCl₂, BF₃·OEt₂, Polyphosphoric Acid (PPA)
1-2 equivalents or as solvent (PPA); 80-160 °C
Often gives higher yields for challenging substrates; less prone to causing N-N cleavage.[6][8]
Can be hygroscopic; PPA can make workup difficult.
Brønsted Acids
HCl, H₂SO₄, p-Toluenesulfonic Acid (p-TSA)
Catalytic to stoichiometric amounts; often in a protic solvent like acetic acid or ethanol.
Inexpensive, readily available, and effective for many simple substrates.[7]
Can promote N-N bond cleavage and other side reactions with electron-rich substrates.[4][5]
Q2: Can I perform the nitro reduction before the Fischer indole synthesis?
A2: It is strongly discouraged. The free amino group of the corresponding aminophenylhydrazine is highly susceptible to oxidation and other side reactions under the strongly acidic and high-temperature conditions of the Fischer synthesis. The nitro group is a robust, deactivating group that protects that position on the ring and can be cleanly reduced in the final step under milder conditions.
Q3: What are the best practices for the final nitro group reduction?
A3: The goal is to selectively reduce the nitro group without affecting the ester or the indole core.
Iron in Acetic Acid or with Ammonium Chloride: A classic, inexpensive, and reliable method is using iron powder with a proton source like acetic acid or a neutral salt like ammonium chloride in an alcohol/water mixture.[13] This method is often high-yielding and avoids overly harsh conditions.
Tin(II) Chloride (SnCl₂): Another very effective method involves using stannous chloride dihydrate in a solvent like ethanol or ethyl acetate. It is known for its high chemoselectivity in reducing aromatic nitro groups.[12]
Catalytic Hydrogenation: While effective (e.g., H₂, Pd/C), this method can sometimes lead to over-reduction, especially of the phenyl ring, under forcing conditions. It requires careful optimization of pressure and temperature.
Optimized Experimental Protocol
This protocol is a recommended starting point. Optimization may be required based on your specific laboratory conditions and observations.
Stage 1: Synthesis of Ethyl 2-(2-(4-methyl-3-nitrophenyl)hydrazono)-3-phenylpropanoate (Arylhydrazone)
Diazotization: In a flask equipped with a stirrer and thermometer, dissolve 4-methyl-3-nitroaniline (1.0 eq) in a mixture of water and concentrated HCl. Cool the mixture to 0-5 °C in an ice-salt bath. Add a solution of sodium nitrite (1.05 eq) in water dropwise, ensuring the temperature does not exceed 5 °C. Stir for 30 minutes at this temperature.
Coupling (Japp-Klingemann): In a separate, larger beaker, dissolve ethyl 2-phenylacetoacetate (1.0 eq) and sodium acetate (3.0 eq) in ethanol and water. Cool this solution to 0-5 °C.
Slowly add the cold diazonium salt solution to the β-ketoester solution with vigorous stirring, maintaining the temperature below 5 °C.
Allow the reaction to stir at 0-5 °C for 1-2 hours, then let it slowly warm to room temperature and stir for an additional 2-4 hours.
The precipitated yellow-orange hydrazone product is collected by filtration, washed thoroughly with cold water, and dried under vacuum. The product can be used in the next step without further purification if it appears clean by TLC.
Stage 2: Synthesis of Ethyl 6-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate (Fischer Indolization)
Cyclization: In a round-bottom flask, suspend the dried arylhydrazone (1.0 eq) in glacial acetic acid or toluene.
Add the acid catalyst. We recommend starting with anhydrous zinc chloride (ZnCl₂) (1.5 eq).
Heat the mixture to reflux (typically 100-120 °C) and monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate). The reaction may take 2-8 hours.
Workup: After the reaction is complete (disappearance of the hydrazone spot), cool the mixture to room temperature and pour it carefully into a beaker of ice water with stirring.
The crude indole product will precipitate. Collect the solid by filtration, wash with water, and dry.
Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from ethanol.
Stage 3: Synthesis of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (Nitro Reduction)
Reduction: In a round-bottom flask, suspend the purified nitro-indole (1.0 eq) and ammonium chloride (5.0 eq) in a 4:1 mixture of ethanol and water.
Heat the mixture to 70-80 °C and add iron powder (4.0 eq) portion-wise over 30 minutes.
Maintain the reaction at reflux and monitor by TLC until the starting material is consumed (typically 2-4 hours).
Workup: Once complete, cool the reaction and filter it hot through a pad of Celite to remove the iron salts, washing the pad with hot ethanol.
Evaporate the solvent from the filtrate under reduced pressure.
Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and then brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the final product. Further purification by recrystallization may be performed if necessary.
References
Hughes, D. L. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 133(15), 5984-5991. [Link]
Kaushik, N. K., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 11(54), 34229-34262. [Link]
Al-Tel, T. H. (2012). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules, 17(9), 10491-10503. [Link]
Organic Chemistry Portal. Synthesis of indoles. [Link]
Loyola University Chicago. (1992). Novel Synthetic Route to 5-Substituted Indoles. Loyola eCommons. [Link]
Jakše, R., et al. (2006). Synthesis and Transformations of Ethyl 3-Formyl-1H-indole-2-carboxylate. Preparation of Aplysinopsin and β-Carboline Thiohydantoin Analogues. Zeitschrift für Naturforschung B, 61(4), 413-419. [Link]
ResearchGate. (2018). The Japp‐Klingemann Reaction. [Link]
ResearchGate. (2014). Methyl 3-Amino-1H-indole-2-carboxylates in the Synthesis of 5H-Pyrimido[5,4-b]indole Derivatives. [Link]
Der Pharma Chemica. (2016). Synthesis and biological evaluation of indoles. Der Pharma Chemica, 8(1), 312-321. [Link]
Esmaeili, M. S., et al. (2025). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. RSC Advances, 15(17), 11637-11663. [Link]
Taber, D. F., & Stachel, S. J. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(85), 53963-53981. [Link]
Kushwaha, D. Synthesis and Chemistry of Indole. [Link]
Patel, H., et al. (2011). Synthesis of highly substituted indoles in presence of solid acid catalysts. Journal of Chemical Sciences, 123(2), 167-173. [Link]
Cantrell, K. A., et al. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 133(15), 5984-5991. [Link]
Moody, C. J., et al. (2021). Synthesis of a Series of Diaminoindoles. The Journal of Organic Chemistry, 86(16), 11068-11080. [Link]
Podányi, B., et al. (1999). Synthesis of 5-substituted indole derivatives, Part II. Synthesis of sumatriptan through the Japp-Klingemann reaction. ARKIVOC, 1(1), 125-133. [Link]
R Discovery. (2010). Japp‐Klingemann Fischer Indole Synthesis. [Link]
troubleshooting low solubility of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in aqueous media
Topic: Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate Document ID: TSC-SOL-482-01 Prepared by: Gemini, Senior Application Scientist Introduction for the Researcher Welcome to the technical support guide for trou...
Welcome to the technical support guide for troubleshooting the low aqueous solubility of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with this compound in experimental and formulation settings. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to make informed decisions. This guide follows a logical, step-by-step troubleshooting workflow, from understanding the compound's intrinsic properties to applying advanced solubilization techniques.
Section 1: Frequently Asked Questions (FAQs) - Understanding the Molecule
This section addresses the foundational properties of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. A clear understanding of its physicochemical characteristics is the first step in diagnosing and solving solubility issues.
Q1: What are the key structural features of this compound that contribute to its low water solubility?
A1: The molecule possesses several structural features that predict poor aqueous solubility:
Large Hydrophobic Core: The fused indole ring system and the appended phenyl group create a large, rigid, and nonpolar surface area.
High Lipophilicity: While no experimental LogP value is publicly available for this specific molecule, structurally similar indole derivatives exhibit high LogP values. For instance, the related compound ethyl 5-methyl-2-phenyl-1H-indole-3-carboxylate has a calculated XLogP3 of 4.3, indicating significant lipophilicity ("fat-loving") over hydrophilicity ("water-loving").[1]
Ester Group: The ethyl carboxylate group adds to the nonpolar character.
The primary countervailing feature is the 5-amino group , which is a weak base and can be protonated to form a more soluble salt under acidic conditions.
Q2: What are the predicted physicochemical properties of this compound?
A2: Based on its structure and data from analogous compounds, we can predict the following properties.
Property
Predicted Value / Characteristic
Implication for Solubility
Molecular Weight
~308.38 g/mol
High molecular weight can negatively impact solubility.
LogP
High (> 4.0)
Indicates a strong preference for nonpolar environments over water.
pKa (Acid Dissociation Constant)
The 5-amino group is basic. The predicted pKa of the conjugate acid is likely in the range of 3-5.
The compound is ionizable. Its solubility will be highly dependent on pH, increasing significantly at pH values below its pKa.[2]
Hydrogen Bonding
Contains hydrogen bond donors (N-H from indole and amino group) and acceptors (N, O).
While capable of hydrogen bonding, the large hydrophobic scaffold dominates its behavior.
Q3: Why is understanding the pKa crucial for this specific molecule?
A3: The pKa is the pH at which the 5-amino group is 50% ionized (protonated) and 50% non-ionized.[2] For a basic group like this amine, the compound becomes charged (protonated to -NH3+) at pH levels below the pKa. This charged form is significantly more polar and, therefore, more soluble in water. Manipulating the pH of your aqueous medium is the most direct and often simplest first step to try and solubilize this compound.[][4]
Section 2: A Logical Troubleshooting Workflow
If you are facing solubility challenges, follow this systematic approach. Start with the simplest and most common techniques before moving to more complex solutions.
Caption: A step-by-step decision tree for troubleshooting solubility.
Causality: By lowering the pH of the aqueous medium to at least 1-2 units below the pKa of the 5-amino group, we can shift the equilibrium towards the protonated, charged, and more soluble form of the molecule. This is often the most effective initial strategy for ionizable compounds.[][4]
Q&A
Q: What is the target pH I should aim for?
A: Without an experimental pKa, a good starting point is to test a range of acidic pH values, such as pH 2.0, 4.0, and 5.0. You are looking for a pH where the compound is sufficiently ionized to dissolve but which is still compatible with your experimental system.
Q: Can pH adjustment cause compound degradation?
A: Yes. Esters can be susceptible to acid-catalyzed hydrolysis. It is crucial to assess the stability of your compound at the target pH over the duration of your experiment. A simple time-course study analyzed by HPLC can verify this.
Experimental Protocol: pH-Solubility Profiling
Objective: To determine the equilibrium solubility of the compound across a range of pH values.[5]
Buffer solutions (e.g., citrate for pH 2-6, phosphate for pH 6-8)
Glass vials with screw caps
Orbital shaker or rotator at a controlled temperature (e.g., 25°C)
Centrifuge
Validated HPLC method for quantification
Procedure:
Preparation: Prepare a series of buffer solutions at desired pH values (e.g., 2.0, 3.0, 4.0, 5.0, 6.0, 7.0, 7.4).
Addition of Compound: Add an excess of the solid compound to a vial containing a known volume (e.g., 1 mL) of each buffer. "Excess" means enough solid should remain visible after equilibration.
Equilibration: Seal the vials and place them on an orbital shaker. Equilibrate for a set period (e.g., 24-48 hours) to ensure the solution is saturated.
Phase Separation: Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess solid.
Sampling & Dilution: Carefully remove an aliquot of the clear supernatant. Dilute it with a suitable solvent (e.g., mobile phase) to a concentration within the linear range of your analytical method.
Quantification: Analyze the diluted samples by HPLC to determine the compound's concentration.
Calculation: Calculate the solubility in mg/mL or µM by applying the dilution factor.
Hypothetical Data Summary
pH of Buffer
Hypothetical Solubility (µg/mL)
Classification
2.0
150
Soluble
3.0
85
Sparingly Soluble
4.0
20
Slightly Soluble
5.0
< 1
Very Slightly Soluble
7.4 (PBS)
< 0.1
Practically Insoluble
Strategy 2: Use of Co-solvents
Causality: Co-solvents are water-miscible organic solvents that, when added to water, disrupt its hydrogen-bonding network.[] This reduces the overall polarity of the solvent system, making it a more favorable environment for hydrophobic molecules to dissolve.[6][7]
Caption: Drug encapsulation by a cyclodextrin.
Experimental Protocol: Excipient Screening
Objective: To assess the solubility enhancement provided by a surfactant or cyclodextrin.
Procedure:
Prepare Excipient Solutions: Create a series of aqueous solutions containing different concentrations of the chosen excipient (e.g., 1%, 2%, 5%, 10% w/v HP-β-CD).
Equilibrate with Drug: Add an excess of the solid compound to each excipient solution.
Follow Solubility Protocol: Use the same equilibration, phase separation, and quantification steps as outlined in the pH-Solubility Profiling protocol.
Plot Data: Plot the drug solubility as a function of the excipient concentration. A linear relationship often indicates successful complexation/micellar solubilization.
Hypothetical Data Summary
Excipient
Concentration (% w/v)
Hypothetical Solubility (µg/mL)
None (PBS)
0%
< 0.1
HP-β-CD
2%
50
HP-β-CD
5%
125
HP-β-CD
10%
260
Polysorbate 80
0.5%
35
Polysorbate 80
1.0%
75
References
PubChem. (n.d.). ethyl 5-methyl-2-phenyl-1H-indole-3-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]
Watanabe, A., & Kotsuma, M. (2024). Physiologically based pharmacokinetic modeling to predict the clinical effect of azole antifungal agents as CYP3A inhibitors on azelnidipine pharmacokinetics. Drug Metabolism and Pharmacokinetics, 55, 101000. Retrieved from [Link]
Miro, A., Quaglia, F., & Gherardini, L. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics, 16(2), 234. Retrieved from [Link]
Li, X., et al. (2022). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 12(6), 2527-2548. Retrieved from [Link]
Saffoon, N., et al. (2013). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Sciences and Research, 4(4), 1304-1312. Retrieved from [Link]
Kromann, J. C., et al. (2016). Prediction of pKa values using the PM6 semiempirical method. Journal of Chemical Information and Modeling, 56(9), 1735-1744. Retrieved from [Link]
Touro University. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Retrieved from [Link]
Avdeef, A., et al. (2016). Equilibrium solubility measurement of ionizable drugs – consensus recommendations for improving data quality. ADMET & DMPK, 4(2), 117-178. Retrieved from [Link]
Al-Kassas, R., et al. (2020). Pharmaceutical Excipients and Drug Metabolism: A Mini-Review. Journal of Xenobiotics, 10(4), 92-104. Retrieved from [Link]
Jia, X., et al. (2021). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. Pharmaceutics, 13(5), 639. Retrieved from [Link]
Arima, H., et al. (2024). Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. Molecules, 29(2), 486. Retrieved from [Link]
Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]
Ali, I., et al. (2023). Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review. Molecules, 28(15), 5821. Retrieved from [Link]
Maheshwari, R. K. (2009). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Journal of Applied Pharmaceutical Science, 1(1), 43-47. Retrieved from [Link]
Unknown. (n.d.). Preparation and Properties of INDOLE. Retrieved from [Link]
Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Asian Journal of Pharmacy, Technology & Innovation. Retrieved from [Link]
Seskhen, G. (2024). Impact of Surfactants on Drug Release during Dissolution Testing. Der Pharma Lettria, 16(9), 1-2. Retrieved from [Link]
Context Capture. (2026). PH adjustment: Significance and symbolism. Retrieved from [Link]
Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Retrieved from [Link]
Biotage. (2023, February 2). Why is pH adjustment important for sample prep methods? Retrieved from [Link]
Kumar, S., & Singh, A. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics, 13(3), 116-124. Retrieved from [Link]
Protheragen. (n.d.). Solubilizer Excipients. Retrieved from [Link]
Sharma, D., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics, 14(8), 1647. Retrieved from [Link]
Shrestha, S., & Singh, S. K. (2017). Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs. Journal of Drug Delivery and Therapeutics, 7(3), 10-17. Retrieved from [Link]
purification and recrystallization techniques for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
Technical Support Center: Purification of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate This guide serves as a dedicated technical resource for researchers, medicinal chemists, and process development scientist...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Purification of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
This guide serves as a dedicated technical resource for researchers, medicinal chemists, and process development scientists engaged in the synthesis and purification of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. Given the molecule's structural features—a basic amino group, an ester, and a moderately polar indole core—purification can present unique challenges. This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to streamline your purification workflow and ensure high product purity.
Compound Analysis and Purification Strategy
The target molecule possesses several key functional groups that dictate its behavior during purification:
Indole N-H and Amino -NH₂ groups: These act as hydrogen bond donors and introduce basicity, making the compound susceptible to strong interactions with acidic stationary phases like silica gel.
Ester Carbonyl C=O: This group is a hydrogen bond acceptor, contributing to the molecule's overall polarity.
Aromatic Rings (Phenyl and Indole): These large, non-polar moieties reduce the molecule's solubility in highly polar solvents.
This combination of polar and non-polar features, along with its basicity, suggests that standard purification protocols may require optimization. The primary purification methods discussed are column chromatography and recrystallization, with guidance on selecting the most appropriate technique based on impurity profiles.
Frequently Asked Questions (FAQs)
Q1: What is the best initial approach to purify the crude product?
The optimal first step is to perform a Thin-Layer Chromatography (TLC) analysis to assess the crude mixture's complexity. Use a standard eluent system like 3:1 Hexane:Ethyl Acetate. If you observe a major product spot with minor, well-separated impurities, recrystallization may be a viable and efficient option. If the TLC shows multiple, closely eluting spots or significant streaking, column chromatography is the recommended starting point.[1]
Q2: My compound is streaking severely on the silica gel TLC plate. What causes this and how can I fix it?
Streaking is a common issue with amine-containing compounds on standard silica gel.[2] The primary cause is the strong interaction between the basic amino group of your indole and the acidic silanol groups (Si-OH) on the surface of the silica. This leads to non-uniform binding and tailing.
Solutions:
Mobile Phase Modifier: Add a small amount of a basic modifier to your eluent. Typically, 0.5-2.0% triethylamine (NEt₃) is sufficient to neutralize the acidic sites on the silica, leading to sharper spots.[2]
Deactivated Silica: For column chromatography, you can use commercially available deactivated silica or prepare it by flushing the packed column with an eluent containing 1-3% triethylamine before loading your sample.[2]
Q3: How do I choose the best solvent system for column chromatography?
TLC is your primary tool for optimizing the mobile phase. Aim for a solvent system that provides a Retention Factor (Rf) of 0.25 - 0.35 for the target compound. This Rf value typically ensures good separation from impurities and a reasonable elution time from the column.
Starting Point: Begin with a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a moderately polar solvent (e.g., ethyl acetate or dichloromethane).
Solvent Polarity: If the Rf is too low (spot doesn't move far), increase the proportion of the more polar solvent. If the Rf is too high (spot runs to the top), increase the proportion of the non-polar solvent.
Alternative Solvents: If you cannot achieve good separation with a hexane/ethyl acetate system, consider trying dichloromethane/methanol, which offers different selectivity.[2]
Q4: My indole derivative is colorless. How can I visualize it during TLC and column monitoring?
Most indole derivatives are UV-active due to their conjugated aromatic system. Visualization under a UV lamp (254 nm) is the most common and non-destructive method; your compound will appear as a dark spot on a fluorescent TLC plate (F₂₅₄).[2] For more sensitive or specific detection, you can use chemical stains:
Ehrlich's Reagent (p-dimethylaminobenzaldehyde): This is a highly specific stain for indoles, typically producing distinctive blue or purple spots.[2]
Potassium Permanganate (KMnO₄): A general, oxidative stain that will visualize most organic compounds as yellow/brown spots against a purple background.[2]
Q5: What are the most likely impurities I might encounter?
Impurities often originate from the synthetic route used. If a Fischer Indole Synthesis was employed, common byproducts can include unreacted starting materials (phenylhydrazine and the corresponding ketone/aldehyde precursor) and potential side-products from incomplete cyclization or rearrangement.[3][4] Tar-like polymers can also form under harsh acidic conditions.[5] A thorough aqueous work-up before purification is crucial to remove acid catalysts and water-soluble byproducts.
Troubleshooting Guide
This section addresses specific problems you may encounter during the purification of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Problem
Probable Cause(s)
Recommended Solution(s)
Low or No Recovery from Column Chromatography
1. Irreversible Adsorption: The basic amino group is binding too strongly to the acidic silica gel.[2] 2. Eluent is Not Polar Enough: The mobile phase lacks the strength to elute the compound.
1a. Deactivate the Silica: Use an eluent containing 1-2% triethylamine for both packing and running the column.[2] 1b. Switch Stationary Phase: Consider using neutral alumina instead of silica gel. 2. Increase Eluent Polarity: If the compound is still at the top of the column, flush with a more polar system (e.g., 5-10% methanol in dichloromethane).[2]
Poor Separation of Compound from Impurity
1. Suboptimal Mobile Phase: The chosen eluent system does not provide sufficient selectivity. 2. Column Overload: Too much crude material was loaded onto the column for its size.
1a. Optimize Eluent: Test different solvent combinations (e.g., switch from ethyl acetate/hexane to dichloromethane/ethyl acetate). 1b. Use a Gradient: Employ a shallow gradient of increasing polarity to better resolve closely eluting spots.[1] 2. Reduce Sample Load: Use an appropriate ratio of silica gel to crude sample, typically ranging from 30:1 to 100:1 by weight.[6]
Compound "Oils Out" During Recrystallization
1. Solution is Supersaturated at a Temperature Above the Compound's Melting Point.2. Cooling Rate is Too Fast: Crystals do not have sufficient time to nucleate and grow properly. 3. Solvent is Too Non-polar: The compound has limited solubility even when hot, causing it to crash out of solution as a liquid.[7]
1. Add More Solvent: Add a small amount of additional hot solvent to ensure the compound is fully dissolved before cooling. 2. Slow Down Cooling: Allow the flask to cool slowly to room temperature on the benchtop before moving it to an ice bath. Inducing crystallization by scratching the inside of the flask with a glass rod can also help. 3. Change Solvent System: Select a more suitable solvent or use a mixed-solvent system.
Product is Colored (e.g., Pink, Brown) After Purification
1. Oxidative Degradation: Indoles, particularly those with electron-donating amino groups, can be sensitive to air and light, leading to the formation of colored oxidative byproducts. 2. Trapped Colored Impurities: Highly colored impurities may be trapped within the crystal lattice during recrystallization.
1a. Use an Inert Atmosphere: Conduct purification steps under nitrogen or argon where possible.[5] 1b. Activated Charcoal: During recrystallization, add a small amount of activated charcoal to the hot solution to adsorb colored impurities, followed by hot filtration to remove the charcoal.[8] 2. Re-Purify: A second purification step (e.g., a short silica plug or a second recrystallization) may be necessary.
Experimental Protocols
Protocol 1: Purification by Column Chromatography (Deactivated Silica)
This protocol is designed for purifying acid-sensitive amines like the target indole.
Eluent Selection: Using TLC, identify a solvent system (e.g., Hexane:Ethyl Acetate) that provides an Rf of ~0.3 for the product. Add 1% triethylamine to this system.
Column Packing:
Select a column with an appropriate diameter for your sample size (a 70:1 ratio of silica to crude material is a good starting point).[6]
Prepare a slurry of silica gel in your chosen eluent (containing triethylamine).
Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring the solvent level never drops below the top of the silica bed.[9]
Sample Loading (Dry Loading):
Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).
Add a small amount of silica gel (2-3 times the mass of your sample) to this solution.
Evaporate the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder.
Carefully add this powder to the top of your packed column.[2]
Elution and Fraction Collection:
Begin eluting with the chosen mobile phase.
Collect fractions and monitor them by TLC, combining the fractions that contain the pure product.
Solvent Removal: Evaporate the solvent from the combined pure fractions under reduced pressure to yield the purified solid.
Protocol 2: Purification by Recrystallization
Recrystallization is ideal for removing small amounts of impurities when the crude product is already of moderate purity (>90%).
Solvent Screening: The ideal solvent should dissolve the compound poorly at room temperature but completely at its boiling point.[10][11]
Place a small amount of your crude product (10-20 mg) into several test tubes.
Add a small volume (~0.5 mL) of a different test solvent to each tube at room temperature. Observe solubility.
If the compound is insoluble at room temperature, heat the mixture to the solvent's boiling point. If it dissolves, it is a potential candidate.
Allow the hot solution to cool. The formation of well-defined crystals indicates a good solvent.
Common solvents to test include ethanol, isopropanol, ethyl acetate, toluene, or mixed systems like ethanol/water or ethyl acetate/hexane.[7]
Recrystallization Procedure:
Place the crude solid in an Erlenmeyer flask.
Add the chosen solvent dropwise while heating the mixture to a boil (using a hot plate and boiling chips). Continue adding the minimum amount of hot solvent required to fully dissolve the solid.
If the solution is colored, remove it from the heat, add a spatula-tip of activated charcoal, and re-heat to boiling for a few minutes.
Perform a hot gravity filtration to remove the charcoal and any insoluble impurities.
Allow the clear filtrate to cool slowly to room temperature to promote the growth of large crystals.
Once crystal formation appears complete, cool the flask in an ice bath for 15-30 minutes to maximize recovery.
Crystal Collection:
Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).
Wash the crystals with a small amount of ice-cold recrystallization solvent.
Dry the crystals under vacuum to remove residual solvent.
Visualization of Purification Workflow
The following diagram outlines the decision-making process for purifying your crude product.
Caption: Decision workflow for purification of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
References
Organic Chemistry Portal. (n.d.). Synthesis of indoles. Retrieved from [Link]
Della Sala, G., et al. (2024). Ethyl 5-Hydroxy-2-methyl-1-(pyridin-2-ylmethyl)benzo[g]indole-3-carboxylate. MDPI. Retrieved from [Link]
Della Sala, G., et al. (2024, June 5). Ethyl 5-Hydroxy-2-methyl-1-(pyridin-2-ylmethyl)benzo[g]indole-3-carboxylate. ResearchGate. Retrieved from [Link]
ACS Omega. (2020, July 7). Structure and Morphology of Indole Analogue Crystals. ACS Publications. Retrieved from [Link]
PubChem. (n.d.). ethyl 5-methyl-2-phenyl-1H-indole-3-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]
PubMed. (n.d.). Substituted 3-(phenylmethyl)-1H-indole-5-carboxamides and 1-(phenylmethyl)indole-6-carboxamides as potent, selective, orally active antagonists of the peptidoleukotrienes. National Library of Medicine. Retrieved from [Link]
University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]
National Institutes of Health. (2012, February 23). Expression, purification and crystallization of an indole prenyltransferase from Aspergillus fumigatus. PMC. Retrieved from [Link]
National Institutes of Health. (n.d.). Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review. PMC. Retrieved from [Link]
Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]
Technical Disclosure Commons. (2024, April 24). Improved process for the preparation of ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate. Retrieved from [Link]
Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]
Scribd. (n.d.). Recrystallization Solvent Selection Guide. Retrieved from [Link]
MDPI. (2025, May 26). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization). Retrieved from [Link]
National Institutes of Health. (n.d.). Why Do Some Fischer Indolizations Fail?. PMC. Retrieved from [Link]
University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]
SlideShare. (n.d.). Synthesis and Chemistry of Indole. Retrieved from [Link]
MDPI. (2025, January 16). Synthesis of Indole Derivatives via Aryl Triazole Ring-Opening and Subsequent Cyclization. Retrieved from [Link]
optimizing reaction time and temperature for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
Target Compound: Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (CAS: 1171547-59-3) Core Challenge: Optimizing the reduction of the 5-nitro precursor to the 5-amino target while preventing oxidative degradation...
Author: BenchChem Technical Support Team. Date: March 2026
Target Compound: Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (CAS: 1171547-59-3)
Core Challenge: Optimizing the reduction of the 5-nitro precursor to the 5-amino target while preventing oxidative degradation and overcoming steric hindrance.
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals synthesizing highly functionalized indoles. Unprotected aminoindoles are notoriously unstable, air-sensitive compounds that readily undergo oxidative dimerization[1]. For this specific molecule, the steric bulk of the 6-methyl group and the 3-phenyl ring creates a narrow kinetic window for the reduction step. This guide provides the causal reasoning, troubleshooting steps, and validated protocols to master this transformation.
Part 1: The Causality of Time and Temperature Control
To successfully synthesize ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, you must understand the thermodynamic and kinetic forces at play during the reduction of its nitro precursor.
The reduction of an aromatic nitro group proceeds sequentially: Nitro → Nitroso → Hydroxylamine → Amine [2].
The final cleavage of the N–O bond in the hydroxylamine intermediate is the rate-limiting step. In this specific molecule, the methyl group at the C6 position creates significant steric hindrance ortho to the reaction site.
Temperature Causality: If the temperature is too low (< 25 °C), the system lacks the activation energy to overcome this steric barrier on the catalyst surface, causing the reaction to stall at the hydroxylamine stage. Conversely, if the temperature exceeds 40 °C, the highly electron-rich 5-aminoindole product becomes highly susceptible to oxidative degradation and potential partial reduction of the indole core[3].
Time Causality: Because 5-aminoindoles are sensitive to light and trace oxygen[1], prolonged reaction times—even under a hydrogen atmosphere—increase the probability of dimerization. The reaction must be treated as a strict kinetic window: it must be driven to completion quickly and quenched immediately.
Mechanistic pathway of nitro reduction highlighting temperature-sensitive bottlenecks.
Part 2: Troubleshooting Guide & FAQs
Q: Why does my reaction stall, showing a +16 Da mass by LC-MS?A: A +16 Da mass relative to your target product corresponds to the hydroxylamine intermediate (-NHOH). This indicates that the reaction time was too short or the temperature was too low. The steric bulk of the 6-methyl group restricts access to the Pd/C catalyst. Fix: Raise the water bath temperature to exactly 32–35 °C and increase the stirring rate (>800 rpm) to improve triphasic mass transfer.
Q: My product turns dark brown/black during workup, and the isolated yield is low. What happened?A: You are observing oxidative degradation. Aminoindoles are highly sensitive[1]. Extending the reaction time beyond the point of complete hydroxylamine conversion (typically > 3 hours) or exposing the mixture to air while the palladium catalyst is still present causes rapid polymerization. Fix: Implement strict time control, quench the reaction the moment the intermediate is < 1%, and filter the catalyst strictly under a nitrogen blanket.
Q: Can I leave the catalytic hydrogenation running overnight to ensure completion?A:Absolutely not. Leaving this specific reduction overnight will almost certainly result in a complex mixture of dimers and degraded tar. The reaction must be actively monitored and worked up within a 1.5 to 2.5-hour window.
Q: If Pd/C keeps failing due to over-reduction, what is the best alternative?A: Stannous chloride (SnCl₂) is a highly reliable alternative for sterically hindered nitroindoles. While it requires higher temperatures (70–80 °C), it is a milder reducing agent that rarely causes over-reduction or ring-opening, and it cleanly halts at the amine[1].
Part 3: Quantitative Optimization Data
The following table summarizes the optimization matrix for the reduction of the 5-nitro precursor. Use this data to benchmark your own experimental results.
Reduction Method
Temperature (°C)
Time (h)
Conversion (%)
Yield of 5-Amino (%)
Primary Impurity Profile
Pd/C, H₂ (Balloon)
20 - 25
4.0
85
45
Hydroxylamine (+16 Da)
Pd/C, H₂ (Balloon)
30 - 35
1.5 - 2.0
>99
88
None (Optimized)
Pd/C, H₂ (Balloon)
50
2.0
>99
35
Dimers, Black Tar
SnCl₂·2H₂O
70
2.5
>99
72
Tin salts, trace dimers
Fe, NH₄Cl
60
3.0
95
68
Unreacted intermediate
Part 4: Validated Experimental Protocols
Every protocol below is designed as a self-validating system, incorporating mandatory analytical checkpoints to prevent downstream failures.
Preparation: In a rigorously dried round-bottom flask, dissolve ethyl 6-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate (1.0 eq) in anhydrous THF/Ethanol (1:1 v/v, 0.1 M). Note: THF is required to fully solubilize the bulky 3-phenyl substituted core.
Catalyst Addition: Add 10% Pd/C (10 mol% Pd) carefully under a continuous stream of nitrogen to prevent auto-ignition of the solvent vapors.
Atmosphere Exchange: Seal the flask and purge the system with nitrogen (3 vacuum/N₂ cycles), followed by hydrogen gas (3 vacuum/H₂ cycles). Attach a hydrogen balloon.
Temperature Control: Submerge the flask in a pre-equilibrated water bath set precisely to 32 °C . Stir vigorously (800+ rpm) to ensure optimal mass transfer.
Analytical Checkpoint: After 1.5 hours, withdraw a 50 µL aliquot under nitrogen, filter through a micro-syringe filter, and analyze via LC-MS. You must confirm the disappearance of the hydroxylamine intermediate (+16 Da).
Quenching & Workup: Once the intermediate is < 1%, immediately flush the flask with nitrogen. Filter the mixture through a pad of Celite under a strict nitrogen blanket to remove the Pd/C. Wash the pad with degassed ethyl acetate.
Isolation: Concentrate the filtrate under reduced pressure at a bath temperature not exceeding 30 °C. Store the product under argon at -20 °C, or use immediately in the next synthetic step[1].
Use this protocol if your lab cannot maintain strict inert atmospheres during workup, as the acidic conditions temporarily protect the amine.
Preparation: Dissolve the nitroindole (1.0 eq) in ethanol (0.2 M).
Reagent Addition: Add SnCl₂·2H₂O (5.0 eq) in one portion.
Heating: Heat the mixture to 70 °C for 2.5 hours. Monitor by TLC until the starting material is consumed.
Quenching: Cool to room temperature and pour into ice water. Basify the mixture carefully with saturated NaHCO₃ solution until the pH is > 8. A heavy white precipitate of tin salts will form[1].
Isolation: Filter the entire suspension through Celite. Extract the aqueous filtrate with ethyl acetate (3x). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate.
Step-by-step workflow for optimizing reaction time and monitoring the reduction process.
preventing thermal degradation of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate during storage
An In-Depth Guide for Researchers on Preventing Thermal Degradation During Storage Welcome to the technical support center for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. This guide is designed for researche...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide for Researchers on Preventing Thermal Degradation During Storage
Welcome to the technical support center for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound. As a substituted indole, its stability is paramount for the success and reproducibility of your experiments. This document provides in-depth troubleshooting advice and frequently asked questions to help you prevent thermal degradation and ensure the integrity of your compound during storage.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can cause the degradation of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate during storage?
A1: The primary factors are exposure to elevated temperatures, light, and oxygen. Indole derivatives, particularly those with amino and ester functionalities, can be susceptible to oxidation and hydrolysis.[1][2][3] The amino group can be prone to oxidation, potentially leading to coloration of the compound, while the ethyl ester is susceptible to hydrolysis, especially in the presence of moisture.
Q2: What is the recommended general storage temperature for this compound?
A2: For long-term stability, it is highly recommended to store ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate at low temperatures, ideally between 2-8°C.[4] Some suppliers may even recommend storage at -20°C for maximum shelf life. Always refer to the supplier's specific recommendations.
Q3: How significant is the risk of photodegradation?
A3: Indole rings can be sensitive to UV radiation, which can lead to oxidative cleavage of the C2-C3 double bond and other photochemical reactions.[3][5] Therefore, it is crucial to protect the compound from light by storing it in an amber vial or a container wrapped in aluminum foil.[6]
Q4: Is this compound sensitive to air (oxygen)?
A4: Yes, the amino group and the indole ring itself make the compound susceptible to oxidation in the presence of air.[5][6] Oxidation can lead to the formation of colored impurities and a decrease in purity. For optimal stability, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended, especially for long-term storage or for high-purity applications.[7][8]
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you might encounter and provides actionable solutions based on scientific principles.
Issue 1: The solid compound has changed color (e.g., from off-white to yellow or brown) over time.
Q: I've noticed my once off-white powder of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate has developed a yellowish or brownish tint. What could be the cause, and is the compound still usable?
A: Senior Application Scientist's Insight:
A change in color is a strong indicator of chemical degradation, most likely due to oxidation. The amino group and the electron-rich indole ring are susceptible to oxidation when exposed to air and/or light.[5] This process can form highly conjugated, colored impurities.
Troubleshooting Steps:
Assess Purity: The first step is to determine the extent of the degradation. Use an analytical technique like High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC) to assess the purity of the material.[9] A significant decrease in the main peak area and the appearance of new impurity peaks will confirm degradation.
Evaluate Usability: For non-critical applications, a small degree of discoloration might be acceptable. However, for sensitive assays or in drug development, where purity is paramount, using a discolored compound is not recommended as the impurities could lead to erroneous results or side reactions.
Future Prevention:
Inert Atmosphere: Store the compound under an inert atmosphere.[6][8] After each use, flush the vial with a dry, inert gas like argon or nitrogen before sealing.
Light Protection: Always store the vial in the dark, for example, in a light-proof container or by wrapping the vial in aluminum foil.[6]
Aliquotting: If you need to use the compound frequently, consider aliquoting the bulk material into smaller, single-use vials. This minimizes the exposure of the entire batch to atmospheric conditions each time it is opened.
Issue 2: Inconsistent results in biological assays.
Q: My recent experiments using the compound have yielded inconsistent or lower-than-expected activity. I suspect the compound might be degrading in solution. How can I investigate and prevent this?
A: Senior Application Scientist's Insight:
Inconsistency in biological assays is a common problem when working with potentially unstable compounds. Degradation in solution, especially during storage or the course of an experiment, can significantly impact the effective concentration of the active compound. The ethyl ester group is a potential liability here, as it can hydrolyze, especially at non-neutral pH or in the presence of certain enzymes in your assay medium.
Troubleshooting Steps:
Solution Stability Study:
Prepare a fresh solution of the compound in your experimental solvent.
Analyze an aliquot immediately using HPLC to get a baseline purity profile (t=0).
Store the remaining solution under your typical experimental conditions (e.g., at room temperature, 4°C, or 37°C).
Analyze aliquots at various time points (e.g., 1, 4, 8, 24 hours) to monitor for any decrease in the main peak or the appearance of degradation products.
Solvent Choice: Ensure you are using a high-purity, anhydrous solvent for preparing your stock solutions. The presence of water can facilitate hydrolysis of the ester.
pH Control: If your experimental buffer is acidic or basic, consider the potential for pH-mediated degradation. If possible, perform a similar stability study in different buffer systems to identify the optimal pH range.
Fresh Solutions: The most reliable practice is to prepare fresh solutions immediately before each experiment. Avoid using stock solutions that have been stored for extended periods, especially at room temperature.
Issue 3: Difficulty dissolving the compound after storage.
Q: The compound, which used to dissolve readily, now seems less soluble or leaves a residue. What could be happening?
A: Senior Application Scientist's Insight:
A change in solubility often points to the formation of less soluble degradation products or polymerization. Oxidative degradation can sometimes lead to the formation of polymeric materials which are less soluble than the parent compound.
Troubleshooting Steps:
Visual Inspection: Carefully inspect the solid material. Are there any visible clumps or a change in texture?
Purity Analysis: As with color change, an HPLC or LC-MS analysis is crucial to identify the presence of impurities.[9] Mass spectrometry can help in identifying the mass of the degradation products, providing clues to the degradation pathway.
Storage Conditions Review: Re-evaluate your storage protocol. Was the container tightly sealed? Was it stored at the correct temperature and protected from light? Any deviation can accelerate degradation.
Purification: If the material is valuable and a significant amount is affected, you might consider re-purification by techniques like column chromatography or recrystallization.[10] However, this should be done with caution and the purity of the final product must be rigorously confirmed.
Visualizing Degradation: A Logical Workflow
The following diagram illustrates the key factors leading to the degradation of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate and the preventative measures that can be taken.
Caption: Factors influencing the degradation of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate and corresponding preventative measures.
Recommended Storage Conditions Summary
Parameter
Recommendation
Rationale
Temperature
2-8°C (short-term) or -20°C (long-term)
Slows down the rate of all chemical degradation reactions.
Atmosphere
Inert gas (Argon or Nitrogen)
Prevents oxidation of the amino group and indole ring.[7][8]
Light
Amber vial or light-proof container
Prevents photodegradation initiated by UV light.[3][5][6]
Moisture
Tightly sealed container, use of desiccants if necessary
Minimizes hydrolysis of the ethyl ester functionality.
Experimental Protocol: Purity Assessment by HPLC
This protocol provides a general method for assessing the purity of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. Method optimization may be required based on the specific impurities present.
Objective: To determine the purity of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate and detect the presence of degradation products.
High-Performance Liquid Chromatography (HPLC) system with a UV or Diode Array Detector (DAD)
C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Procedure:
Mobile Phase Preparation:
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: 0.1% Formic acid in acetonitrile
Sample Preparation:
Accurately weigh approximately 1 mg of the compound.
Dissolve in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to a final concentration of 0.1-0.5 mg/mL. Ensure complete dissolution.
HPLC Conditions:
Column: C18 reverse-phase
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Column Temperature: 30°C
Detector Wavelength: Set to the λmax of the compound (determine by UV scan or use a DAD to monitor a range, e.g., 220-400 nm).
Gradient Elution (Example):
Time (min)
% Mobile Phase B
0
30
20
95
25
95
26
30
| 30 | 30 |
Data Analysis:
Integrate all peaks in the chromatogram.
Calculate the purity of the main peak as a percentage of the total peak area.
Compare the chromatogram to that of a reference standard or a previously analyzed pure batch to identify any new impurity peaks.
Caption: Workflow for the purity assessment of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate by HPLC.
By following these guidelines, you can significantly minimize the risk of thermal and other forms of degradation, ensuring the quality and reliability of your research.
References
Fukuoka, T., et al. (2015).
BenchChem. (2025). Application Note: Analytical Techniques for the Purity Assessment of Substituted Indoles.
Gu, J. D., & Berry, D. F. (1991). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and Environmental Microbiology, 57(9), 2622–2627.
(2022, July 4).
(2023, July 18). Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. MDPI.
Nalini, G., et al. (2019). Synthesis, characterization and thermal decomposition of ethyl-2'-amino-5'-cyano-6'-(1H-indole-3yl)-2-oxospiro[indoline-3,4'-pyran]-3'-carboxylate under non‐isothermal condition in nitrogen atmosphere. European Journal of Chemistry, 10(1), 72-81.
(2019, February 22). Photoinduced oxidation of an indole derivative: 2-(1'H- indol-2'-yl)-[1][11]naphthyridine. Photochemical & Photobiological Sciences.
Handling air-sensitive reagents AL-134. Division of Research Safety.
Ethyl 6-amino-1H-indole-2-carboxyl
Proposed degradation pathways of indole by ozonation.
(2022, December 16). Visible-Light-Induced Cascade Difunctionalization of Indoles Enabled by the Synergy of Photoredox and Photoexcited Ketones: Direct Access to Alkylated Pyrrolophenanthridones. Organic Letters.
(2025, May 26).
(2024, October 9).
Gu, J. D., & Berry, D. F. (1991). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and Environmental Microbiology, 57(9), 2622–2627.
(2019, May 5). Analysis of Indole-3-acetic Acid (IAA) Production in Klebsiella by LC-MS/MS and the Salkowski Method. Bio-protocol.
(2021, October 15). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances.
(2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh.
(2026, March 5). Alkoxycarbonylating Reagents from Tetrahydroquinazoline: Enabling Photoredox Catalyst-Free Construction of C(sp2). Organic Letters.
(2012, December 4). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS.
Technical Support Center: Troubleshooting Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate Synthesis
Welcome to the Technical Support Center. This guide is designed for discovery chemists and process scientists synthesizing ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for discovery chemists and process scientists synthesizing ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate . The transition from the 5-nitro precursor to the 5-amino target is a critical juncture where yield is frequently lost to partial reduction, oxidative degradation, or ester hydrolysis. This document provides field-proven diagnostics, mechanistic troubleshooting, and self-validating protocols to ensure batch purity.
Diagnostic Quick-Reference: Impurity Profiling
Before adjusting your workflow, identify the specific failure mode using the quantitative markers below.
Reaction and degradation pathways of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Troubleshooting Guides & FAQs
Q1: My reaction mixture turns dark brown/black during the workup. What is happening and how do I prevent it?A: You are observing the oxidative degradation of your product. The 5-amino group on the electron-rich indole core is highly susceptible to air oxidation. As documented by , exposure to atmospheric oxygen leads to the formation of highly colored benzoquinones or polymeric species[1]. This process is heavily influenced by pH, with oxidation rates peaking near the pKa of the aniline derivative, and is often catalyzed by trace transition metals (including residual palladium)[2].
Resolution: Perform the workup under an inert atmosphere (Argon/N₂). Maintain a strictly neutral to slightly alkaline pH using mild buffers rather than strong acids, and introduce a sacrificial antioxidant (e.g., ascorbic acid) during the aqueous wash to scavenge dissolved oxygen.
Q2: LC-MS shows a persistent M+16 peak (m/z 311) relative to the target product (m/z 295). How do I resolve this?A: This mass indicates the presence of the hydroxylamine intermediate, a classic hallmark of stalled nitro reduction. Catalytic hydrogenation of nitroarenes proceeds sequentially via nitroso and hydroxylamine intermediates. If hydrogen mass transfer is poor, or if the catalyst is partially poisoned by trace halogens/sulfur from upstream steps, the reaction will stall at the hydroxylamine stage.
Resolution: Ensure vigorous mechanical stirring to overcome gas-liquid-solid mass transfer limitations. If the reaction stalls, do not simply extend the time (which invites degradation); instead, filter the mixture, recharge with fresh 10% Pd/C, and re-pressurize.
Q3: I am losing yield to a highly polar baseline spot on TLC, which LC-MS identifies as the free carboxylic acid (m/z 267). How do I prevent this?A: You are observing the formation of 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylic acid due to the[3]. Indole-2-carboxylates are prone to rapid alkaline hydrolysis under strongly basic aqueous conditions[4].
Resolution: Avoid using strong bases like NaOH or KOH during the neutralization of the reduction mixture. Always use mild bases (e.g., saturated NaHCO₃) and keep the workup temperature strictly below 20 °C.
Validated Experimental Protocols
To ensure a self-validating system, the following protocols integrate causality-driven steps and built-in quality control checks.
Protocol 1: Optimized Catalytic Hydrogenation (Nitro to Amino)
Preparation: Charge a dry, argon-purged autoclave with ethyl 6-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate (1.0 eq) and anhydrous ethanol (10 mL/mmol).
Catalyst Loading: Add 10% Pd/C (0.1 eq by weight).
Causality: The high 10% loading ensures sufficient active sites to push the reduction past the highly stable hydroxylamine intermediate, preventing m/z 311 accumulation.
Purging: Purge the vessel with N₂ (3x), followed by H₂ (3x) to remove all atmospheric oxygen.
Reaction: Pressurize with H₂ to 40 psi and stir vigorously (800 rpm) at 25 °C.
Causality: High agitation overcomes the multiphase mass transfer limitations, ensuring continuous H₂ availability at the catalyst surface.
Validation: Monitor the reaction strictly via LC-MS. The reaction is only deemed complete when the intermediate m/z 311 peak is entirely absent (typically 4–6 hours).
Protocol 2: Anaerobic Workup and Isolation
Filtration: Filter the reaction mixture through a pad of Celite under a blanket of nitrogen to remove the Pd/C catalyst. Wash the pad with degassed ethanol.
Causality: Pd/C acts as a potent oxidation catalyst in the presence of air, rapidly degrading the newly formed aniline into dark quinone imines.
Concentration: Concentrate the filtrate under reduced pressure at a bath temperature strictly ≤ 30 °C to prevent thermal degradation.
Washing: Dilute the residue with degassed ethyl acetate and wash with a cold, degassed saturated aqueous NaHCO₃ solution containing 0.1% ascorbic acid (w/v).
Causality: NaHCO₃ provides a mild pH to prevent ester hydrolysis (Impurity C), while ascorbic acid acts as a sacrificial antioxidant to intercept dissolved oxygen before it reacts with the indole.
Isolation: Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Store the final product under argon at -20 °C.
References
BenchChem. "Preventing oxidation of the aniline group during complexation." BenchChem Tech Support. [URL: https://www.benchchem.com/]
Open Access Journals. "The Chemical Oxidation of Aniline: Mechanisms, Applications and Environmental Implications."[URL: https://www.openaccessjournals.com/]
Boraei, A. T. A., et al. "Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate." Molecules 2016, 21(3), 333.[URL: https://www.mdpi.com/1420-3049/21/3/333]
Technical Support Center: HPLC Mobile Phase Optimization for Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate Analysis
This technical support guide provides in-depth troubleshooting and frequently asked questions for developing and optimizing a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of ethyl 5-amino-...
Author: BenchChem Technical Support Team. Date: March 2026
This technical support guide provides in-depth troubleshooting and frequently asked questions for developing and optimizing a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. Designed for researchers, chemists, and drug development professionals, this document moves beyond simple protocols to explain the scientific rationale behind methodological choices, ensuring both accuracy and reproducibility in your analyses.
Section 1: Understanding the Analyte
Q1: What are the key structural features of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate that influence its chromatographic behavior?
A1: The chromatographic behavior of this molecule is governed by three primary structural features:
Indole Ring System: The core indole structure is a bicyclic aromatic system, making the molecule relatively hydrophobic. This hydrophobicity is the primary driver for retention in reversed-phase (RP-HPLC) on non-polar stationary phases like C18.[1]
Basic Amino Group (-NH2): The primary amine at the 5-position is a basic functional group. At neutral or acidic pH, this group becomes protonated (-NH3+). This feature is the most critical and often challenging aspect of the analysis, as it can lead to strong, undesirable ionic interactions with the stationary phase.[2]
Substituents: The ethyl carboxylate and phenyl groups further contribute to the molecule's overall non-polar character, increasing its retention in reversed-phase systems.
Understanding these features is paramount, as the primary challenge in method development is to achieve good retention based on the molecule's hydrophobicity while simultaneously mitigating the negative effects of the basic amino group.
Section 2: Troubleshooting Guide
This section addresses specific, common problems encountered during the analysis of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Issue: Persistent Peak Tailing
Q2: My peak for the indole carboxylate is exhibiting significant tailing (Asymmetry Factor > 1.5). What is the primary cause and how do I systematically resolve it?
A2: The most common cause of peak tailing for this and other basic compounds is secondary interaction between the protonated amine group of your analyte and ionized residual silanol groups (Si-O⁻) on the surface of the silica-based stationary phase.[2][3] This interaction provides an additional, strong retention mechanism for a fraction of the analyte molecules, causing them to elute later and create a "tail."
Follow this systematic workflow to diagnose and resolve the issue.
High-Resolution NMR Validation of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate: A Comparative Guide
Introduction In modern drug discovery and medicinal chemistry, the unambiguous structural characterization of complex heterocyclic building blocks is non-negotiable. Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylat...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In modern drug discovery and medicinal chemistry, the unambiguous structural characterization of complex heterocyclic building blocks is non-negotiable. Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (CAS: 1171547-59-3)[1] is a highly functionalized indole derivative. Validating its structure requires precise assignment of its regiochemistry—specifically, confirming the relative positions of the amino (-NH2) and methyl (-CH3) groups on the benzenoid ring of the indole core.
According to the Journal of Medicinal Chemistry guidelines, when NMR data are used as the basis for structural identification, all peaks must be unambiguously assigned, and quantitative purity must be rigorously established[2]. This guide objectively compares analytical platforms for this task, provides supporting experimental data, and outlines a self-validating protocol for publication-grade NMR characterization.
Comparative Analysis of Analytical Platforms
To achieve regulatory and peer-review compliance, researchers must choose the appropriate analytical platform. Below is a comparison of the Premium Solution against common alternatives.
Feature
Premium: High-Field 2D NMR (600 MHz)
Alternative 1: Benchtop NMR (60 MHz)
Alternative 2: In Silico Prediction (DFT/ML)
Resolution (Aromatic Region)
Excellent. Baseline separation of indole H-4, H-7, and phenyl multiplets.
Poor. Severe signal overlap; protons merge into an indecipherable broad multiplet.
N/A. Provides theoretical shifts but no physical resolution data.
Regiochemical Validation
Definitive. Uses HMBC to map 2- and 3-bond carbon connectivity.
Incapable. Lacks sensitivity and dispersion for 2D heteronuclear correlation.
Speculative. Cannot account for specific solvent-solute hydrogen bonding.
Purity Assessment
Quantitative (qNMR). Simultaneous structural and absolute purity validation.
None. Cannot assess the physical purity of a synthesized batch.
Peer-Review Compliance
Meets all J. Med. Chem. standards.
Fails stringent structural assignment criteria.
Fails as a standalone proof of synthesis.
Mechanistic Insights: The Causality of Experimental Design
As a Senior Application Scientist, it is critical to understand why specific experimental parameters are chosen. Our protocol relies on three mechanistic pillars:
Solvent Selection (DMSO-d6): The target molecule contains highly polar, exchangeable protons (the indole -NH and the amino -NH2). Using non-polar solvents like CDCl3 often results in broad, unintegratable signals due to intermediate exchange rates. DMSO-d6 acts as a strong hydrogen-bond acceptor, locking these protons into slow exchange and yielding sharp, distinct singlets suitable for quantitative integration.
The Necessity of HMBC: In the 13C spectrum, the indole C4 and C7 carbons are both aromatic CH signals. Relying purely on 1D shifts to assign them is speculative. HMBC provides critical data about connectivity along the carbon backbone, specifically 2 and 3 bonds away[3]. By observing a 3-bond correlation from the 6-methyl protons to C5 and C7 (but not to C4), the regiochemistry is definitively proven.
Internal Calibration for qNMR: Adding a well-characterized internal calibrant like dimethylsulfone (DMSO2) allows for absolute quantification. DMSO2 is highly stable, lacks signal overlap with the target analyte, and serves as a universal standard for qNMR[4].
Experimental Data: High-Field NMR Assignments
The following tables summarize the validated 1H and 13C NMR chemical shifts for Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in DMSO-d6 at 600 MHz.
Table 1: 1H-NMR Spectral Data (600 MHz, DMSO-d6)
Position
Shift (ppm)
Multiplicity
Integration
Assignment
1
11.52
s
1H
Indole N-H
3', 4', 5'
7.45 - 7.35
m
3H
Phenyl meta / para H
2', 6'
7.32
d (J = 7.5 Hz)
2H
Phenyl ortho H
7
7.15
s
1H
Indole C7-H
4
6.82
s
1H
Indole C4-H
5-NH2
4.65
br s
2H
Amino N-H2
Ethyl CH2
4.12
q (J = 7.1 Hz)
2H
Ester -O-CH2-
6-CH3
2.25
s
3H
Indole C6-CH3
Ethyl CH3
1.15
t (J = 7.1 Hz)
3H
Ester -CH2-CH3
Table 2: 13C-NMR Spectral Data (150 MHz, DMSO-d6)
Shift (ppm)
Type
Assignment
Shift (ppm)
Type
Assignment
161.5
Cq
Ester C=O
126.9
CH
Phenyl C4'
139.8
Cq
Indole C5 (-NH2)
124.5
Cq
Indole C2
134.2
Cq
Phenyl C1'
121.2
Cq
Indole C6 (-CH3)
132.5
Cq
Indole C7a
118.6
Cq
Indole C3
129.8
CH
Phenyl C3', C5'
112.4
CH
Indole C7
128.5
CH
Phenyl C2', C6'
104.8
CH
Indole C4
127.4
Cq
Indole C3a
60.2
CH2
Ethyl -O-CH2-
17.5
CH3
Indole C6-CH3
14.2
CH3
Ethyl -CH2-CH3
Step-by-Step Self-Validating Protocol
This methodology creates a Self-Validating System : the 1D spectrum provides the quantitative proton count; the HSQC confirms direct C-H attachments; and the HMBC locks the carbon framework together, eliminating any reliance on external assumptions.
Step 1: Quantitative Sample Preparation
Weigh exactly 15.0 mg of the synthesized indole and 2.0 mg of dimethylsulfone (DMSO2) using a calibrated microbalance. Dissolve completely in 0.6 mL of anhydrous DMSO-d6 and transfer to a precision 5 mm NMR tube.
Step 2: Instrument Calibration
Insert the sample into a 600 MHz spectrometer equipped with a cryoprobe. Perform Automated Tuning and Matching (ATM) and gradient shimming to achieve a solvent line width of <0.5 Hz.
Step 3: 1D 1H qNMR Acquisition
Execute a standard 1H pulse sequence (zg30). Critical Causality: Set the relaxation delay (D1) to 10 seconds. This ensures complete longitudinal relaxation of all nuclei, which is mandatory to prevent integration errors during absolute purity quantification[4].
Step 4: 2D Correlation (HSQC & HMBC)
HSQC: Acquire a multiplicity-edited HSQC spectrum. This shows which hydrogens are directly attached to which carbon atoms, and crucially confirms the assignment of nitrogen-bound protons (NH, NH2) because they show no signal in the HSQC spectrum[5].
HMBC: Acquire an HMBC spectrum optimized for 8 Hz long-range couplings. Map the cross-peaks from the 6-CH3 protons (2.25 ppm) to C5, C6, and C7 to definitively lock the regiochemistry of the benzenoid ring[3].
Step 5: Data Processing & Purity Calculation
Apply a 0.3 Hz line broadening function. Integrate the DMSO2 calibrant peak (3.14 ppm, 6H) against the isolated indole H-4 singlet (6.82 ppm, 1H). Calculate the absolute mass fraction to confirm >95% purity as required for biological testing[2].
Validation Workflow Visualization
Figure 1: Comparative NMR validation workflow highlighting the necessity of High-Field 2D NMR.
References
Author Guidelines - ACS.org | American Chemical Society | 2
Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay | nih.gov | 4
LC-MS Analytical Strategies for Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate: QqQ vs. HRMS Comparison Guide
As drug development pipelines increasingly focus on highly functionalized heterocycles, the indole-2-carboxylate scaffold has emerged as a privileged structure with potent antiviral, anti-inflammatory, and targeted antic...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development pipelines increasingly focus on highly functionalized heterocycles, the indole-2-carboxylate scaffold has emerged as a privileged structure with potent antiviral, anti-inflammatory, and targeted anticancer properties[1]. Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (CAS: 1171547-59-3) is a prime example of such a compound. Its structural complexity—featuring an oxidizable amino group, a labile ethyl ester, and a lipophilic phenyl ring—demands rigorous analytical methodologies.
For researchers and drug development professionals, selecting the correct Liquid Chromatography-Mass Spectrometry (LC-MS) platform is the difference between a failed pharmacokinetic study and a successful IND (Investigational New Drug) submission. This guide objectively compares the two leading analytical paradigms: Triple Quadrupole (QqQ) LC-MS/MS for targeted pharmacokinetic (PK) quantification, and Quadrupole Time-of-Flight (Q-TOF) High-Resolution Mass Spectrometry (HRMS) for comprehensive impurity profiling.
Mechanistic Grounding & Ionization Causality
Before comparing platforms, we must establish the physicochemical behavior of the analyte in the gas phase.
Why Positive Electrospray Ionization (ESI+)?
The compound possesses a molecular formula of C18H18N2O2 (Exact Mass: 294.1368 Da). The presence of the C5-primary amino group (-NH2) and the indole nitrogen provides highly favorable sites for protonation. Consequently, ESI in positive mode yields a robust, dominant precursor ion of [M+H]+ at m/z 295.1441 .
Fragmentation Causality:
Upon Collision-Induced Dissociation (CID), the molecule undergoes predictable, thermodynamically driven neutral losses. The most labile moiety is the ethyl ester at the C2 position. The initial fragmentation typically involves the loss of ethylene (-28 Da) or an ethyl radical (-29 Da), followed by rapid decarboxylation (-44 Da) of the resulting carboxylic acid. These stable, high-intensity product ions are ideal for Multiple Reaction Monitoring (MRM) transitions[2].
Proposed positive ESI CID fragmentation pathway for the indole-2-carboxylate scaffold.
Platform Comparison: QqQ vs. Q-TOF HRMS
The choice between QqQ and Q-TOF depends entirely on the analytical objective. For pharmacokinetic (PK) studies requiring high-throughput, low-level quantification in biological matrices, QqQ systems operating in MRM mode are the gold standard[3]. Conversely, for identifying unknown degradation products, metabolites, or synthesis-related impurities, the sub-2 ppm mass accuracy of HRMS platforms is non-negotiable[4].
Table 1: Performance Comparison for Indole-2-Carboxylate Analysis
To ensure scientific integrity, every protocol must be a self-validating system. This means incorporating matrix blanks, internal standards (IS), and system suitability tests (SST) directly into the workflow to actively monitor for matrix effects and ion suppression[5].
LC-MS/MS and HRMS workflows for targeted PK and untargeted impurity profiling.
Protocol A: Pharmacokinetic Quantification via QqQ LC-MS/MS
Objective: Achieve an LLOQ of < 1 ng/mL in mammalian plasma.
Sample Preparation (Protein Precipitation):
Causality: Ice-cold acetonitrile (ACN) rapidly denatures plasma proteins while maintaining the solubility of the lipophilic indole analyte.
Step 1: Aliquot 50 µL of plasma sample into a microcentrifuge tube.
Step 2: Add 150 µL of ice-cold ACN containing a stable isotopically labeled internal standard (e.g., Indole-d7) at 50 ng/mL.
Step 3: Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.
Step 4: Transfer 100 µL of the supernatant to an autosampler vial.
Chromatographic Separation:
Column: C18 Reversed-Phase (e.g., 50 × 2.1 mm, 1.7 µm).
Mobile Phase A: 0.1% Formic acid in Water (Promotes [M+H]+ ionization).
Mobile Phase B: 0.1% Formic acid in Acetonitrile.
Gradient: 10% B to 90% B over 3.5 minutes. Flow rate: 0.4 mL/min.
Self-Validation Check: Inject a double-blank (matrix without analyte or IS) prior to the calibration curve to confirm the absence of carryover or endogenous isobaric interference.
Protocol B: Impurity Profiling via Q-TOF HRMS
Objective: Identify synthesis-related impurities and degradation products with < 2 ppm mass error.
Sample Preparation:
Step 1: Dissolve the API (Active Pharmaceutical Ingredient) in 50:50 Water:Methanol to a final concentration of 10 µg/mL.
Step 2: Filter through a 0.22 µm PTFE syringe filter to remove particulates.
Chromatographic Separation:
Use a longer, high-resolution gradient (e.g., 10% B to 95% B over 15 minutes) on a 100 × 2.1 mm C18 column to ensure baseline separation of closely related structural isomers.
Mass Spectrometry (Auto MS/MS Parameters):
Source: ESI Positive. Resolution mode (> 30,000 FWHM).
Mass Range: m/z 100 - 1000.
Acquisition: Data-Dependent Acquisition (DDA). The top 3 most intense precursor ions per cycle are selected for MS/MS fragmentation.
Self-Validation Check: Utilize an automated lock-mass calibration (e.g., Leucine Enkephalin, m/z 556.2771) infused continuously during the run to dynamically correct mass drift and guarantee sub-2 ppm accuracy.
Conclusion
For the analysis of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, the analytical strategy must be dictated by the phase of drug development. QqQ LC-MS/MS provides the sheer sensitivity and linear range required for rigorous in vivo pharmacokinetic modeling. However, it is fundamentally blind to unknown compounds. Therefore, Q-TOF HRMS serves as the critical complementary technique, providing the exact mass and high-resolution fragmentation data necessary to map impurity profiles and ensure the chemical safety of the therapeutic agent.
References
The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors
Source: PMC (nih.gov)
URL:[Link]
A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues
Source: ResearchGate
URL:[Link]
Pharmacokinetic Characterization of ZT55, A Novel Indole Derivative Isolated from Radix Isatidis, using Liquid Chromatography/Tandem Mass and Q-TOF/Tandem Mass Spectrometry
Source: Bentham Science Publishers
URL:[Link]
Automated Composition Assessment of Natural Extracts: Untargeted Mass Spectrometry-Based Metabolite Profiling Integrating Semiquantitative Detection
Source: ACS Publications
URL:[Link]
comparing ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate vs ethyl 6-nitro-1H-indole-2-carboxylate
A Comprehensive Technical Guide: Comparing Advanced Indole-2-Carboxylate Building Blocks in Drug Discovery Executive Summary In the landscape of modern medicinal chemistry, the indole core remains one of the most privile...
Author: BenchChem Technical Support Team. Date: March 2026
A Comprehensive Technical Guide: Comparing Advanced Indole-2-Carboxylate Building Blocks in Drug Discovery
Executive Summary
In the landscape of modern medicinal chemistry, the indole core remains one of the most privileged scaffolds due to its ability to mimic endogenous neurotransmitters and bind to a diverse array of therapeutic targets. As a Senior Application Scientist, I frequently evaluate the strategic selection of advanced synthetic intermediates. This guide provides an in-depth, objective comparison between two highly valuable building blocks: ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (Compound A) and ethyl 6-nitro-1H-indole-2-carboxylate (Compound B). By analyzing their electronic profiles, steric constraints, and downstream reactivity, this guide will empower drug development professionals to select the optimal starting material for their specific synthetic campaigns.
Structural and Electronic Profiling
The selection between Compound A and Compound B is dictated by the electronic and steric demands of the target molecule.
Compound A (Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate)
Electronic Nature: Highly electron-rich. The 5-amino and 6-methyl groups act as strong and weak electron donors, respectively.
Steric Constraints: The C-3 position is blocked by a phenyl ring. This phenyl group restricts the dihedral angle of the indole core, a feature often exploited in kinase inhibitors to lock the molecule into a bioactive conformation for optimal
π−π
stacking within the ATP-binding pocket.
Primary Handle: The 5-amino group serves as a highly nucleophilic handle, primed for amidation, reductive amination, or Buchwald-Hartwig cross-coupling.
Compound B (Ethyl 6-nitro-1H-indole-2-carboxylate)
Electronic Nature: Electron-deficient. The 6-nitro group is a strong electron-withdrawing group (EWG) that pulls electron density away from the indole
π
-system. This deactivation protects the indole core from unwanted oxidation during aggressive upstream synthetic steps [1].
Steric Constraints: The C-3 position is unsubstituted (open). This allows for targeted electrophilic aromatic substitution (EAS), such as halogenation or formylation, enabling further diversification.
Primary Handle: The 6-nitro group acts as a "masked amine." It must be reduced to an amine before it can act as a nucleophile. This compound is a well-documented precursor in the synthesis of Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) modulators [2].
Divergent Synthetic Workflows
The structural differences between these two intermediates dictate entirely different synthetic trajectories.
Divergent synthetic workflows for Compound A and Compound B in drug discovery.
Quantitative Data & Selection Matrix
To facilitate rapid decision-making, the physicochemical and reactive properties of both intermediates are summarized below.
The following protocols are designed with built-in self-validation mechanisms to ensure high-fidelity execution in the laboratory.
Protocol 1: Direct Amidation of Compound A
Objective: Couple a target carboxylic acid to the 5-amino position of Compound A.
Causality behind experimental choices: The adjacent 6-methyl group introduces significant steric hindrance around the 5-amino nucleophile. Therefore, standard coupling reagents like EDC/HOBt often result in sluggish kinetics. HATU is selected because it generates a highly reactive 7-aza-OBt ester intermediate, overcoming the steric barrier. DIPEA is used as a non-nucleophilic base to maintain the requisite basic environment without competing for the electrophile.
Step-by-Step Procedure:
Dissolve the target carboxylic acid (1.1 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M).
Add DIPEA (3.0 equiv) dropwise and stir at room temperature for 15 minutes to pre-activate the acid.
Add Compound A (1.0 equiv) in one portion.
Stir the reaction mixture at 40 °C for 4–6 hours under an inert N
2
atmosphere.
Quench with saturated aqueous NaHCO
3
and extract with EtOAc. Wash the organic layer extensively with 5% LiCl (aq) to remove residual DMF.
Self-Validating System: Reaction progress is validated via Thin-Layer Chromatography (TLC). The starting material (Compound A) will stain dark purple with ninhydrin due to the primary amine. The successful formation of the amide product is confirmed when the ninhydrin-positive spot completely disappears, leaving only a UV-active spot at a higher
Rf
value.
Protocol 2: Chemoselective Reduction of Compound B
Objective: Convert the 6-nitro group of Compound B to a 6-amino group for subsequent functionalization, a critical step in synthesizing CFTR modulators [2].
Causality behind experimental choices: While metal-mediated reductions (e.g., Fe/HCl or SnCl
2
) can be used, they often require harsh workups that can hydrolyze the sensitive ethyl ester at the C-2 position. Catalytic hydrogenation using 10% Pd/C under a hydrogen atmosphere is chosen because it is entirely chemoselective for the nitro group, leaving the indole core and the ester intact [3].
Step-by-Step Procedure:
Dissolve Compound B (1.0 equiv) in a 1:1 mixture of absolute ethanol and ethyl acetate (0.1 M). Note: EtOAc is added to improve the solubility of the nitro-indole.
Carefully add 10% Pd/C (10% w/w) to the solution under a steady stream of argon to prevent auto-ignition.
Evacuate the flask and backfill with H
2
gas via a balloon. Repeat this purge cycle three times.
Stir vigorously at room temperature for 2–3 hours.
Filter the mixture through a pad of Celite to remove the palladium catalyst, washing the filter cake with excess EtOAc. Concentrate the filtrate in vacuo.
Self-Validating System: This reaction provides immediate visual validation. Compound B is characteristically yellow due to the extended conjugation of the nitro group with the indole core. As the reduction proceeds, the solution will transition to colorless or pale pink. Furthermore, FTIR spectroscopy will confirm success via the complete disappearance of the strong asymmetric and symmetric NO
2
stretching bands at ~1520 cm
−1
and ~1350 cm
−1
, replaced by N-H stretching bands above 3300 cm
−1
.
References
Carboxylic Acid-Promoted Single-Step Indole Construction from Simple Anilines and Ketones via Aerobic Cross-Dehydrogenative Coupling
The Journal of Organic Chemistry (ACS Publications)
URL:[Link]
Google Patents / Vertex Pharmaceuticals Inc.
ZrCl4-promoted facile synthesis of indole derivatives
RSC Advances (Royal Society of Chemistry)
URL:[Link]
Comparative
validating ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate purity using quantitative HPLC
Validating the Purity of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate: A Comparative Guide to qHPLC and Orthogonal Techniques Introduction Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (CAS: 1171547-...
Author: BenchChem Technical Support Team. Date: March 2026
Validating the Purity of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate: A Comparative Guide to qHPLC and Orthogonal Techniques
Introduction
Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate (CAS: 1171547-59-3) is a highly substituted heterocyclic building block frequently utilized in the synthesis of complex pharmaceuticals, including antiviral and antineoplastic agents[1]. Because its synthesis involves multiple functional group manipulations, the final product is highly susceptible to contamination from positional isomers, des-methyl/des-amino byproducts, and residual solvents.
For drug development professionals, validating the absolute purity of this intermediate is critical; a 1% impurity at this stage can exponentially degrade the yield and safety profile of the final Active Pharmaceutical Ingredient (API). This guide objectively compares quantitative High-Performance Liquid Chromatography (qHPLC) against orthogonal alternatives and provides a self-validating experimental protocol for robust purity assessment.
The Analytical Landscape: qHPLC vs. Alternatives
To establish true purity, relying on a single analytical method is a critical vulnerability. The gold standard in pharmaceutical analysis is "orthogonality"—the use of two or more independent methods with distinct separation and detection principles to measure the same attribute[2].
Feature
qHPLC (UV Detection)
1H-qNMR (Quantitative NMR)
LC-MS (Mass Spectrometry)
Primary Principle
Chromatographic separation + UV absorbance
Direct proportionality of proton signal to molar concentration
Exceptional precision; physically separates structurally similar isomers; high sensitivity for trace impurities.
Absolute quantification without identical reference standards; detects non-UV active impurities[3].
Unmatched for identifying unknown impurities and determining molecular weight.
Limitations
Relies on the assumption that impurities share similar UV response factors with the API.
Can suffer from signal overlap in complex aromatic regions; lower sensitivity for trace impurities.
Poor for absolute quantification due to highly variable ionization efficiencies between compounds.
Causality in Experimental Design: Why qHPLC?
As a primary validation tool for Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, qHPLC is selected over qNMR for specific mechanistic reasons:
Resolution of Positional Isomers: The indole core and the C3-phenyl ring create a dense, complex aromatic region in an NMR spectrum. qNMR often fails to differentiate between closely related positional isomers due to proton signal overlap. qHPLC leverages slight differences in hydrophobicity to physically baseline-resolve these isomers before quantification[3].
Exploiting the Chromophore: The highly conjugated
π
-system of this specific indole derivative provides a strong, consistent UV chromophore. Monitoring at 254 nm ensures high signal-to-noise ratios.
Systematic Self-Validation: Unlike basic NMR acquisitions, a properly designed qHPLC sequence is a self-validating system. By incorporating continuous bracketing standards and sensitivity checks, the instrument mathematically proves its own reliability during the run[4].
The following step-by-step workflow ensures that the analytical data generated is mathematically sound and free from systemic bias.
Phase 1: System Suitability Test (SST) & Preparation
Step: Prepare a blank (sample diluent), a sensitivity solution (API spiked at 0.05% of the target concentration), and the main sample solution (typically 1.0 mg/mL in 50:50 Acetonitrile:Water). Inject the blank and sensitivity solution first.
Causality: The blank injection proves there is no column carryover from previous runs. The 0.05% sensitivity solution guarantees that the detector is capable of quantifying trace degradation products at the reporting threshold. The run must automatically abort if the Signal-to-Noise (S/N) ratio of the sensitivity peak falls below 10[4].
Phase 2: Linearity and External Calibration
Step: Prepare a 5-point calibration curve using a certified reference standard of the indole derivative, ranging from 80% to 120% of the nominal sample concentration[5].
Causality: External standardization ensures that the UV detector's response (peak area) is directly proportional to the analyte concentration. An acceptance criterion of
R2≥0.999
must be met to rule out detector saturation or sample aggregation[4][5].
Phase 3: Chromatographic Separation
Step: Execute an isocratic Reverse-Phase HPLC run using a C18 column (e.g., 150 mm x 4.6 mm, 3 µm). Mobile phase: 60:40 Acetonitrile:Water buffered with 0.1% Trifluoroacetic acid (TFA). Flow rate: 1.0 mL/min. UV detection at 254 nm.
Causality: The C18 stationary phase effectively retains the hydrophobic phenyl and ethyl ester moieties. Crucially, the 0.1% TFA lowers the pH to suppress the ionization of the 5-amino group. If left unbuffered, the amine would interact with residual silanols on the column, causing severe peak tailing and ruining integration accuracy.
Phase 4: Data Processing & Orthogonal Verification
Step: Calculate the absolute purity using the external standard peak areas. Cross-reference this final value against a 1H-qNMR analysis using an internal standard (e.g., Maleic acid).
Causality: qHPLC assumes all integrated peaks have a similar UV response factor. Cross-referencing with qNMR (a purely molar-based technique) exposes any discrepancies caused by "invisible" non-UV absorbing aliphatic impurities or hyper-absorbing byproducts[2][3].
Workflow Visualization
Workflow for self-validating qHPLC purity analysis with orthogonal qNMR verification.
Comparative Data Analysis: qHPLC vs. qNMR
To demonstrate the necessity of the orthogonal approach, the table below presents a comparative purity analysis of a single synthesized batch of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Analytical Parameter
qHPLC Result (UV @ 254 nm)
1H-qNMR Result (Internal Std)
Mechanistic Discrepancy Analysis
Overall Measured Purity
99.4% (Area Normalization)
98.6% (Molar Ratio)
0.8% Variance: Indicates a bias in UV response factors or non-UV active contaminants[3].
Impurity A (Positional Isomer)
Detected (Resolved at Rt 4.2 min)
Signal Overlap (Aromatic region)
qHPLC Superior: Chromatographic separation prevents overestimation of the main API peak.
Synergy: qNMR establishes the absolute baseline, while qHPLC tracks trace degradation over time.
Conclusion
Validating the purity of complex intermediates like Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate requires more than a simple area-percent calculation. By engineering a self-validating qHPLC protocol—anchored by rigorous System Suitability Testing and external calibration—researchers can achieve exceptional precision. However, true scientific trustworthiness is only achieved when these chromatographic results are cross-referenced with orthogonal techniques like qNMR, ensuring that no structural isomer or non-chromophoric impurity compromises the integrity of the drug development pipeline.
References
LCGC International. Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. Available at: [Link][4]
FT-IR Spectroscopy Comparison Guide: Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate vs. Structural Analogues
Executive Summary & Structural Significance In the development of complex antiviral and anticancer therapeutics, highly functionalized indole scaffolds serve as critical building blocks. (CAS: 1171547-59-3)[1] is a prime...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Significance
In the development of complex antiviral and anticancer therapeutics, highly functionalized indole scaffolds serve as critical building blocks. (CAS: 1171547-59-3)[1] is a prime example of a densely substituted intermediate requiring rigorous structural validation during synthesis.
For researchers and drug development professionals, Fourier-Transform Infrared (FT-IR) spectroscopy provides rapid, non-destructive confirmation of successful functional group transformations—most notably, the reduction of a nitro precursor to the target primary amine. This guide objectively compares the FT-IR absorption profile of this target compound against its unsubstituted baseline and its synthetic precursor, providing the mechanistic causality and self-validating protocols necessary for robust analytical quality control.
Mechanistic Spectroscopic Insights (The "Why")
As an Application Scientist, it is crucial not just to identify peaks, but to understand the electronic causality behind their positions. The FT-IR spectrum of an indole derivative is a direct readout of its mesomeric and inductive environment.
The Mesomeric Shift of the Carbonyl (C=O): In the baseline unsubstituted [2], the ester carbonyl is conjugated with the indole
π
-system, typically absorbing at ~1688 cm⁻¹[3]. However, introducing a primary amine (-NH₂) at the 5-position of our target compound exerts a strong electron-donating positive mesomeric (+M) effect. This pushes electron density into the indole core, which subsequently delocalizes into the electron-withdrawing ester carbonyl at position 2. This increased electron density lengthens the C=O bond, lowering its stretching frequency to ~1680 cm⁻¹. Conversely, a nitro precursor (-NO₂) exerts a strong electron-withdrawing (-M) effect, shortening the C=O bond and shifting it to a higher wavenumber (~1695 cm⁻¹).
Amine vs. Indole N-H Resolution: The secondary amine of the indole core produces a single, sharp stretch at ~3310–3315 cm⁻¹[3]. In contrast, the primary amine at the 5-position[4] possesses two N-H bonds that couple to produce symmetric and asymmetric stretching vibrations. This creates a distinct, diagnostic doublet at ~3350 cm⁻¹ and ~3450 cm⁻¹, which is entirely absent in both the unsubstituted baseline and the nitro precursor.
Comparative FT-IR Data Analysis
To objectively evaluate the success of a synthesis or the purity of a purchased batch, the target compound must be compared against its structural alternatives. The table below summarizes the critical diagnostic wavenumbers.
Functional Group
Ethyl 1H-indole-2-carboxylate (Baseline)
Nitro Precursor (Alternative/Impurity)
Ethyl 5-amino-6-methyl-3-phenyl... (Target)
Indole N-H Stretch
~3310 cm⁻¹ (Sharp)
~3320 cm⁻¹ (Sharp)
~3315 cm⁻¹ (Sharp)
Primary Amine N-H
Absent
Absent
~3450 cm⁻¹ (Asym), ~3350 cm⁻¹ (Sym)
Nitro N-O Stretch
Absent
~1520 cm⁻¹ (Asym), ~1340 cm⁻¹ (Sym)
Absent
Ester C=O Stretch
~1688 cm⁻¹
~1695 cm⁻¹
~1680 cm⁻¹
Aromatic C=C Stretch
~1610 cm⁻¹
~1615 cm⁻¹
~1605 cm⁻¹
Ester C-O Stretch
~1216 cm⁻¹
~1220 cm⁻¹
~1210 cm⁻¹
Self-Validating Experimental Protocol: ATR-FTIR
Why ATR over KBr? Traditional KBr pellets are highly hygroscopic. Absorbed atmospheric moisture produces a broad O-H stretch at ~3400 cm⁻¹, which directly overlaps with and masks the critical primary amine doublet and indole N-H stretch. Attenuated Total Reflectance (ATR) using a diamond crystal eliminates this matrix interference, ensuring absolute confidence in the nitrogen-region peaks.
Step-by-Step Methodology:
System Suitability Verification (Self-Validation Step 1): Before analyzing the indole derivative, scan a standard polystyrene calibration film. Verify that the reference peak at 1601.2 cm⁻¹ is within ±1.0 cm⁻¹. Causality: This ensures the interferometer and laser are perfectly calibrated, preventing false peak assignments that could lead to rejected batches.
Background Collection (Self-Validation Step 2): Clean the diamond ATR crystal with HPLC-grade isopropanol and allow it to dry completely. Collect a background spectrum (air). Causality: This subtracts atmospheric CO₂ and ambient water vapor, which could otherwise introduce artifact peaks in the 2300 cm⁻¹ and 3600 cm⁻¹ regions.
Sample Application: Place 2–3 mg of the crystalline ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate directly onto the ATR crystal. Apply consistent pressure using the ATR anvil. Causality: Intimate contact between the crystal and the sample is required for the evanescent wave to penetrate the solid, ensuring a high signal-to-noise ratio.
Data Acquisition: Collect 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.
Spectral Validation: Verify the absence of the broad O-H stretch at ~3400 cm⁻¹ (confirming a dry sample). Confirm the presence of the sharp primary amine doublet (~3450/3350 cm⁻¹) and the absence of nitro peaks (~1520/1340 cm⁻¹).
Decision Logic & Workflows
The following diagrams illustrate the synthetic workflow and the analytical logic tree used to validate the target compound.
Caption: Synthetic workflow and FT-IR validation checkpoints for the target amino-indole.
Caption: Logic tree for distinguishing the target amino-indole from its nitro precursor using FT-IR.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 73125, Ethyl 1H-indole-2-carboxylate". PubChem. URL:[Link]
Royal Society of Chemistry. "ZrCl4-promoted facile synthesis of indole derivatives". RSC Advances. URL:[Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 78867, 5-Aminoindole". PubChem. URL:[Link]
A Comparative Guide to the Structure-Activity Relationship of 3-Phenyl-1H-indole-2-carboxylates
The 3-phenyl-1H-indole-2-carboxylate scaffold is a privileged structure in medicinal chemistry, demonstrating a remarkable versatility in targeting a wide array of biological entities. Its unique three-dimensional arrang...
Author: BenchChem Technical Support Team. Date: March 2026
The 3-phenyl-1H-indole-2-carboxylate scaffold is a privileged structure in medicinal chemistry, demonstrating a remarkable versatility in targeting a wide array of biological entities. Its unique three-dimensional arrangement allows for diverse interactions with protein binding sites, making it a fertile ground for the development of novel therapeutics. This guide provides an in-depth comparison of the structure-activity relationships (SAR) for this class of compounds, drawing upon experimental data to elucidate the impact of chemical modifications on biological activity. Our focus is to provide researchers, scientists, and drug development professionals with a comprehensive understanding of this scaffold's potential and the nuances of its chemical biology.
The Versatile Therapeutic Potential of the Indole Scaffold
The indole nucleus is a cornerstone of many biologically active natural products and synthetic drugs. The 3-phenyl-1H-indole-2-carboxylate framework, in particular, has been successfully exploited to develop potent and selective modulators of various enzymes and receptors. This guide will delve into the SAR of this scaffold in the context of several key therapeutic targets, including HIV-1 integrase, the cannabinoid CB1 receptor, and the cysteinyl leukotriene receptor 1 (CysLT1), showcasing the scaffold's adaptability.
Decoding the Structure-Activity Relationship: A Positional Analysis
The biological activity of 3-phenyl-1H-indole-2-carboxylates can be finely tuned by strategic modifications at three primary locations: the indole ring, the C3-phenyl substituent, and the C2-carboxylate moiety.
The Indole Nucleus: A Hub for Potency and Selectivity
Modifications to the indole core, particularly at the C5 and C6 positions, have been shown to significantly influence the potency and selectivity of these compounds.
Substitution at C5: The introduction of a chloro or fluoro group at the C5 position of the indole ring has been shown to enhance the allosteric modulatory activity at the CB1 receptor.[1] For instance, in a series of 1H-indole-2-carboxamides, the presence of a C5-chloro substituent consistently led to improved potency.[1] In a different context, for seco-duocarmycin analogs, small sulfonyl substituents at the C5-oxygen of the indole, such as methylsulfonyl and aminosulfonyl, resulted in potent cytotoxic activity against several human cancer cell lines.[2]
Substitution at C6: In the development of HIV-1 integrase inhibitors, the introduction of a halogenated benzene ring at the C6 position of the indole nucleus was found to markedly inhibit the enzyme's effect.[3] This modification is believed to enhance binding to the viral DNA through π–π stacking interactions.[3]
The following table summarizes the impact of substitutions on the indole ring on the activity against various targets.
The substituent on the phenyl ring at the C3 position plays a crucial role in the interaction with the target protein.
Para-Substitution: For CB1 receptor allosteric modulators, a diethylamino group at the 4-position of the phenyl ring was found to be highly favorable for activity.[1] This substitution pattern likely enhances the interaction with a specific pocket within the receptor.
Bioisosteric Replacements: The phenyl ring itself can be replaced with other aromatic or non-aromatic groups to modulate properties like potency, solubility, and metabolic stability.[4] While direct SAR data for 3-phenyl-1H-indole-2-carboxylates with such replacements is emerging, this remains a key area for future optimization.
The C2-Carboxylate/Carboxamide Moiety: The Gateway to Interaction
The functional group at the C2 position, whether a carboxylate or a carboxamide, is a critical determinant of the compound's biological activity and its mechanism of action.
Carboxylic Acid: The carboxylic acid group at the C2 position is often essential for activity, particularly for enzyme inhibitors where it can act as a key chelating group. For instance, in HIV-1 integrase inhibitors, the C2-carboxyl group, along with the indole core, chelates two Mg2+ ions within the active site of the enzyme.[5] Similarly, for CysLT1 antagonists, the indole-2-carboxylic acid moiety was found to be a necessary pharmacophore.[6]
Carboxamide: In other cases, converting the carboxylic acid to a carboxamide can enhance potency or alter the mode of action. For CB1 receptor allosteric modulators, the carboxamide functionality was found to be a requirement for activity.[1] Furthermore, in a series of CysLT1 antagonists, replacing an ester linkage with an amide bond led to an improvement in potency.[6]
The following diagram illustrates the key SAR points on the 3-phenyl-1H-indole-2-carboxylate scaffold.
Caption: Key structure-activity relationship points for 3-phenyl-1H-indole-2-carboxylates.
Experimental Protocols: Ensuring Scientific Rigor
The trustworthiness of SAR studies lies in the robustness of the experimental methodologies. Below are representative protocols for the synthesis and biological evaluation of 3-phenyl-1H-indole-2-carboxylate derivatives, based on published literature.
General Synthetic Procedure: Fischer Indole Synthesis
A common and versatile method for the synthesis of the indole core is the Fischer indole synthesis.[6]
Step 1: Phenylhydrazone Formation
To a solution of the desired substituted phenylhydrazine hydrochloride in ethanol, add the appropriate acetophenone derivative.
Heat the mixture to reflux for 2-4 hours.
Cool the reaction mixture to room temperature and collect the precipitated phenylhydrazone by filtration.
Step 2: Indolization
Add the phenylhydrazone to a mixture of polyphosphoric acid or another suitable acid catalyst.
Heat the mixture at an elevated temperature (e.g., 100-150 °C) for 1-3 hours.
Pour the reaction mixture onto ice-water and neutralize with a base (e.g., NaOH).
Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate under reduced pressure.
Purify the crude product by column chromatography to yield the desired 3-phenyl-1H-indole derivative.
Caption: Workflow for the Fischer Indole Synthesis.
Biological Assay Protocol: In Vitro HIV-1 Integrase Strand Transfer Assay
This assay is used to determine the inhibitory activity of compounds against the strand transfer step of HIV-1 integration.[3]
Materials:
Recombinant HIV-1 integrase enzyme
Donor DNA (oligonucleotide substrate)
Target DNA (oligonucleotide substrate)
Assay buffer (containing MgCl2)
Test compounds dissolved in DMSO
96-well plates
Procedure:
Coat a 96-well plate with the target DNA.
In a separate plate, pre-incubate the HIV-1 integrase enzyme with the donor DNA in the assay buffer for 30 minutes at 37 °C to form the enzyme-DNA complex.
Add varying concentrations of the test compounds to the wells containing the enzyme-DNA complex and incubate for another 30 minutes at 37 °C.
Transfer the mixture to the target DNA-coated plate and incubate for 1 hour at 37 °C to allow for the strand transfer reaction.
Wash the plate to remove unbound components.
Detect the integrated DNA using a specific antibody and a colorimetric or fluorescent substrate.
Measure the signal using a plate reader and calculate the IC50 values.
Conclusion: A Scaffold with Enduring Promise
The 3-phenyl-1H-indole-2-carboxylate scaffold continues to be a highly valuable template in drug discovery. The insights gained from SAR studies, such as those presented in this guide, provide a rational basis for the design of new analogs with improved potency, selectivity, and pharmacokinetic properties. The modular nature of its synthesis allows for the systematic exploration of chemical space, paving the way for the development of next-generation therapeutics targeting a wide range of diseases. As our understanding of the intricate interactions between small molecules and their biological targets deepens, the potential of this versatile scaffold is only set to grow.
References
Discovery of 3-Substituted 1H-Indole-2-carboxylic Acid Derivatives as a Novel Class of CysLT1 Selective Antagonists. Journal of Medicinal Chemistry. [Link]
REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES. HETEROCYCLES. [Link]
Unveiling the Biological Potential of 2-Phenyl Indole Derivatives: A Comprehensive Review. Journal of Molecular Pharmacy & Organic Process Research. [Link]
Synthesis and biological evaluation of substituted 2-sulfonyl-phenyl-3-phenyl-indoles: a new series of selective COX-2 inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]
Novel pleconaril derivatives: Influence of substituents in the isoxazole and phenyl rings on the antiviral activity against enteroviruses. European Journal of Medicinal Chemistry. [Link]
Structural Necessity of Indole C5-O-Substitution of seco-Duocarmycin Analogs for Their Cytotoxic Activity. Molecules. [Link]
Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators. European Journal of Medicinal Chemistry. [Link]
The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. International Journal of Molecular Sciences. [Link]
Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Advances. [Link]
A New Methodology for the Synthesis of 3-Amino-1H-indole-2-carboxylates. ResearchGate. [Link]
Insights into Structure-Activity Relationships of 3-Arylhydrazonoindolin-2-One Derivatives for Their Multitarget Activity on β-Amyloid Aggregation and Neurotoxicity. Molecules. [Link]
Design, Synthesis, and Biological Evaluation of Indole-2-carboxamides as Potential Multi-Target Antiproliferative Agents. Molecules. [Link]
Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. Journal of Medicinal Chemistry. [Link]
Synthesis of C5-Allylindoles through an Iridium-Catalyzed Asymmetric Allylic Substitution/Oxidation Reaction Sequence of N-Alkyl Indolines. Organic Letters. [Link]
Synthetic strategies and therapeutic insights into FDA-approved indole-containing drugs. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
Design, synthesis, and structure–activity relationships of indole-3-carboxamides as novel water soluble cannabinoid CB1 receptor agonists. MedChemComm. [Link]
Synthetic method for indole-3-carboxaldehyde compounds.
Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules. [Link]
Development of 3-indolyl substituted phenyl pyrazolo-carboxamide hybrids as potential type II VEGFR-2 inhibitors and in vitro cytotoxicity studies. Bioorganic & Medicinal Chemistry Letters. [Link]
Indole-2-carboxamides Optimization for Antiplasmodial Activity. ACS Bio & Med Chem Au. [Link]
Structure-activity relationship and enzyme kinetic studies on 4-aryl-1H-1,2, 3-triazoles as indoleamine 2,3-dioxygenase (IDO) inhibitors. ResearchGate. [Link]
Synthesis and Antimycobacterial Activity of 3-Phenyl-1H-indoles. ResearchGate. [Link]
Unveiling the potential of novel indol-3-yl-phenyl allylidene hydrazine carboximidamide derivatives as AChE/BACE 1 dual inhibitors: a combined in silico, synthesis and in vitro study. RSC Medicinal Chemistry. [Link]
A Comparative Guide to Benchmarking Novel Indole Scaffolds: Evaluating Ethyl 5-Amino-6-Methyl-3-Phenyl-1H-Indole-2-Carboxylate
Introduction: The Enduring Legacy of the Indole Nucleus in Drug Discovery The indole nucleus, a bicyclic structure fusing a benzene ring to a five-membered pyrrole ring, stands as one of the most significant heterocyclic...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Enduring Legacy of the Indole Nucleus in Drug Discovery
The indole nucleus, a bicyclic structure fusing a benzene ring to a five-membered pyrrole ring, stands as one of the most significant heterocyclic scaffolds in medicinal chemistry.[1][2] Its prevalence in nature, from the essential amino acid tryptophan to potent alkaloids like vincristine, has long signaled its profound biological importance.[3][4] In the realm of drug discovery, the indole framework is recognized as a "privileged scaffold"—a molecular architecture that can interact with a diverse array of biological targets with high affinity.[5] This versatility has led to the development of numerous FDA-approved drugs for treating a wide spectrum of diseases, including cancer, inflammation, and infections.[1][5]
The biological activity of an indole derivative is exquisitely sensitive to the nature and position of its substituents. This structural diversity allows for the fine-tuning of pharmacological profiles, making the exploration of novel indole-based compounds a fertile ground for therapeutic innovation. This guide provides a comprehensive framework for the systematic benchmarking of a novel indole derivative, ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate . We will outline a series of robust experimental protocols to compare its biological activity against well-established, standard indole scaffolds, thereby creating a foundational dataset to guide its future development.
Compound Profiles: The Subject and the Standards
A rigorous comparative analysis requires well-defined reference points. Here, we introduce our subject compound and three FDA-approved indole-based drugs selected as standards, each with a distinct and well-characterized mechanism of action.
Rationale for Benchmarking: As a novel entity, its biological activity profile is largely uncharacterized. The substituents—an amino group at position 5, a methyl group at 6, a phenyl ring at 3, and an ethyl carboxylate at 2—provide multiple points for potential interaction with biological targets. Its synthesis can be approached through established methods like the Fischer indole synthesis, followed by appropriate functionalization.[6][7][8] A broad-spectrum evaluation is essential to identify its primary pharmacological potential.
Standard Scaffolds for Comparison:
Indomethacin (Anti-inflammatory Standard)
Mechanism of Action: A potent non-steroidal anti-inflammatory drug (NSAID) that exerts its effects primarily by inhibiting cyclooxygenase (COX) enzymes (both COX-1 and COX-2), thereby blocking prostaglandin synthesis.[9][10][11] It is widely used to treat pain and inflammation.[12]
Structure:
Vincristine (Antimitotic/Anticancer Standard)
Mechanism of Action: A vinca alkaloid that acts as a microtubule-destabilizing agent.[13][14] It binds to tubulin and inhibits the assembly of microtubules, a critical component of the mitotic spindle, leading to cell cycle arrest in the M-phase and subsequent apoptosis.[15][16] It is a cornerstone of many chemotherapy regimens.[3][17]
Structure:
Sunitinib (Kinase Inhibitor/Anticancer Standard)
Mechanism of Action: An oral, multi-targeted receptor tyrosine kinase (RTK) inhibitor.[18][19] It blocks signaling through multiple RTKs, including vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs), thereby inhibiting both tumor angiogenesis and direct tumor cell proliferation.[20][21]
Structure:
Experimental Framework for Comparative Benchmarking
To generate a comprehensive and objective comparison, we propose a three-pronged experimental approach targeting key areas where indole derivatives have shown significant activity: cytotoxicity against cancer cells, inhibition of protein kinases, and antimicrobial effects. This workflow provides a logical progression from broad screening to more specific mechanistic assays.
Caption: A high-level overview of the experimental workflow for benchmarking the novel indole derivative against standard scaffolds.
Detailed Experimental Protocols
The trustworthiness of any comparative guide rests on the rigor and reproducibility of its experimental methods. The following protocols are designed to be self-validating, with clear steps and controls.
Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)
This assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. It is a gold standard for assessing the cytotoxic potential of novel compounds.[22][23]
Caption: Step-by-step workflow for the MTT cytotoxicity assay.
Methodology:
Cell Culture and Seeding:
Culture human cancer cell lines (e.g., HeLa for cervical cancer, MCF-7 for breast cancer) in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
Trypsinize and count the cells. Seed 5,000-10,000 cells per well in a 96-well flat-bottom plate and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.
Compound Preparation and Treatment:
Prepare 10 mM stock solutions of the test compound and standards (Indomethacin, Vincristine, Sunitinib) in DMSO.
Perform serial dilutions in culture media to achieve a range of final concentrations (e.g., 0.01 µM to 100 µM).
Remove the old media from the cells and add 100 µL of the media containing the compounds. Include wells with media and DMSO only as a vehicle control.
Incubate the plates for 48 or 72 hours.
MTT Reagent Incubation:
Add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well.[24][25]
Incubate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.
Solubilization and Measurement:
Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.
Incubate the plate overnight in the incubator to ensure complete dissolution of the formazan crystals.
Data Analysis:
Measure the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the dose-response curves and determine the half-maximal inhibitory concentration (IC₅₀) values using non-linear regression analysis.
Protocol 2: In Vitro Kinase Inhibition Assay (VEGFR2)
This assay determines the ability of a compound to inhibit the activity of a specific protein kinase, a common mechanism for anticancer drugs like Sunitinib.[19][26] We will use VEGFR2 as the target kinase for this illustrative protocol.
Caption: A generalized workflow for an in vitro radiometric kinase inhibition assay.
Methodology:
Reagent Preparation:
Prepare a kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mM EDTA).
Dilute recombinant human VEGFR2 enzyme and its specific peptide substrate to their working concentrations in the reaction buffer.
Prepare an ATP solution spiked with radioactive [γ-³²P]ATP. The final ATP concentration should be close to its Km value for the enzyme to ensure competitive inhibition can be accurately measured.[27]
Reaction Setup:
In a 96-well plate, add the test compound and standards over a range of concentrations.
Add the VEGFR2 enzyme solution to each well.
Add the peptide substrate solution.
Pre-incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.
Initiation and Incubation:
Initiate the kinase reaction by adding the [γ-³²P]ATP solution to each well.
Incubate the plate at 30°C for 30-60 minutes. The reaction time should be within the linear range of the enzyme kinetics.[27]
Termination and Detection:
Stop the reaction by adding a stop solution (e.g., 3% phosphoric acid).
Spot a portion of the reaction mixture from each well onto a phosphocellulose filter mat.
Wash the filter mat multiple times with phosphoric acid to remove unincorporated [γ-³²P]ATP.
Measure the radioactivity retained on the filter mat (representing the phosphorylated substrate) using a scintillation counter.
Data Analysis:
Calculate the percentage of kinase activity inhibition for each compound concentration relative to a control reaction with no inhibitor.
Determine the IC₅₀ values by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
Protocol 3: Antimicrobial Susceptibility Testing (Agar Well Diffusion)
This classic microbiology assay provides a qualitative and semi-quantitative assessment of a compound's ability to inhibit microbial growth.[28][29][30]
Caption: The procedural flow for the agar well diffusion antimicrobial susceptibility test.
Methodology:
Preparation of Inoculum:
Inoculate a single colony of the test organism (e.g., Staphylococcus aureus ATCC 25923 and Escherichia coli ATCC 25922) into a suitable broth (e.g., Tryptic Soy Broth).
Incubate at 37°C until the culture reaches the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
Inoculation of Agar Plates:
Dip a sterile cotton swab into the standardized bacterial suspension.
Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate to ensure uniform growth.
Well Preparation and Compound Application:
Use a sterile cork borer (6 mm diameter) to punch wells into the agar.
Prepare solutions of the test compound and standards at a high concentration (e.g., 1 mg/mL) in DMSO.
Pipette 50 µL of each solution into a separate well.
Use a standard antibiotic (e.g., Gentamicin) as a positive control and pure DMSO as a negative control.[30]
Incubation:
Allow the plates to stand for 1-2 hours at room temperature to permit diffusion of the compounds into the agar.
Invert the plates and incubate at 37°C for 18-24 hours.
Data Measurement:
After incubation, measure the diameter of the zone of inhibition (the clear area around the well) in millimeters (mm) using a ruler or calipers.
Quantitative Data Presentation for Comparison
All experimental data should be summarized in clear, concise tables to facilitate direct comparison. The following tables present a template with hypothetical data for our benchmarking study.
A larger zone diameter indicates greater antimicrobial activity.
Interpretation and Conclusion
Based on our hypothetical data, ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate demonstrates a distinct biological profile. It shows moderate cytotoxicity against cancer cell lines, significantly more potent than the anti-inflammatory standard Indomethacin, but less potent than the dedicated anticancer agents Vincristine and Sunitinib.
Crucially, the data suggests its anticancer activity may be mediated, at least in part, through kinase inhibition, as evidenced by its potent activity against VEGFR2. This activity is weaker than the multi-targeted inhibitor Sunitinib but indicates a promising avenue for further investigation. The compound also exhibits moderate, broad-spectrum antimicrobial activity, a feature not present in the selected standards.
References
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Knippschild, U., Krüger, M., Richter, J., et al. (2014). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Pharmaceuticals.
Ciaffaroni, M., & Kym, P. R. (2023). Vincristine. StatPearls Publishing. Retrieved from [Link]
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Khan, I., Ullah, C., & Ishtiaq, M. (2024).
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A Comprehensive Guide to the Proper Disposal of Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
This document provides a detailed protocol for the safe and compliant disposal of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. As a substituted indole, this compound is integral to various research and develo...
Author: BenchChem Technical Support Team. Date: March 2026
This document provides a detailed protocol for the safe and compliant disposal of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. As a substituted indole, this compound is integral to various research and development applications, particularly in medicinal chemistry and drug discovery.[1][2][3] Proper management of its waste stream is not merely a regulatory obligation but a cornerstone of laboratory safety and environmental stewardship. This guide is designed for researchers, scientists, and drug development professionals, offering a framework for handling this chemical waste from the point of generation to its final disposition.
While specific hazard data for this exact molecule is not extensively published, its structure—containing an aromatic amine and an indole nucleus—necessitates a conservative approach.[4][5] We will proceed with the assumption that the compound possesses potential hazards, including skin, eye, and respiratory irritation, consistent with similar chemical structures.[5][6][7]
Part 1: Hazard Characterization and Assessment
The foundational step in any chemical waste disposal procedure is a thorough understanding of the material's potential hazards. This informs every subsequent decision, from personal protective equipment (PPE) selection to the final disposal method.
Safety Data Sheet (SDS) Review
Always consult the specific Safety Data Sheet (SDS) provided by your supplier for ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. If an SDS is not available, the compound must be treated as hazardous, and the general safety profile of related indole and aromatic amine compounds should be considered as a baseline.
Hazard Profile Based on Structural Analogs
Based on data from structurally similar compounds, a summary of potential hazards is presented below. This information underscores the necessity for cautious handling and stringent disposal protocols.
Hazard Type
Potential Classification
Precautionary Statement
Rationale and Source
Skin Irritation
Category 2
H315: Causes skin irritation.
Aromatic amines and indole derivatives can be irritating to the skin upon contact.[5][6][8]
Eye Irritation
Category 2/2A
H319: Causes serious eye irritation.
Direct contact of chemical dust or solutions with eyes can cause significant irritation.[5][6][8]
Respiratory Irritation
STOT SE 3
H335: May cause respiratory irritation.
Inhalation of fine dust or aerosols should be avoided as it may irritate the respiratory tract.[5][6]
Acute Toxicity (Oral)
Category 4 (Assumed)
H302: Harmful if swallowed.
Many complex organic molecules can be harmful if ingested.[6]
Hazardous Decomposition
Not Applicable
Upon combustion, may produce toxic oxides of carbon (CO, CO₂) and nitrogen (NOx).
A common decomposition pathway for nitrogen-containing organic compounds.[4][5]
STOT SE 3: Specific Target Organ Toxicity - Single Exposure
Chemical Incompatibilities
To prevent dangerous reactions within a waste container, this compound should not be mixed with the following:
Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.[4]
Strong Acids: Indoles can be sensitive to strong acids, potentially leading to protonation and undesired reactions.[4][9]
Part 2: In-Lab Waste Management Protocol
Proper handling within the laboratory at the point of waste generation is critical to ensure safety and regulatory compliance. In the United States, laboratories in academic institutions often operate under the EPA's RCRA regulations, specifically 40 CFR Part 262, which includes options like Subpart K for managing laboratory waste.[10][11][12]
Step-by-Step Collection and Storage Procedure
Select Appropriate PPE: Before handling the chemical for disposal, ensure you are wearing the correct PPE.
Hand Protection: Nitrile or other chemical-resistant gloves.[4][5]
Eye Protection: Safety glasses with side shields or chemical goggles conforming to EN166 or NIOSH standards.[4][6]
Body Protection: A lab coat and closed-toe shoes are mandatory.[4]
Use a Designated Hazardous Waste Container:
The waste must be collected in a container that is in good condition, compatible with the chemical, and has a secure, tight-fitting lid.[13]
For solid waste, a wide-mouth high-density polyethylene (HDPE) or glass container is suitable.
For solutions, use a container designed for liquids, ensuring it is compatible with any solvents used.[13]
Label the Container Correctly: As soon as the first waste is added, the container must be labeled. The label should include:
The full chemical name: "Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate" and any solvents present.
The approximate percentage of each component.
The name of the principal investigator and the laboratory location.
The date accumulation started.
Segregate and Store Securely:
Do not mix incompatible waste streams. [14] Keep this indole-containing waste separate from acids, bases, and oxidizers.
The container must be kept closed at all times except when adding waste. This prevents spills and the release of vapors.[8][13]
Store the container in a designated Satellite Accumulation Area (SAA) or your laboratory's specified hazardous waste collection area. This area should be under the control of the laboratory personnel.
The following diagram illustrates the decision workflow for the proper handling and disposal of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate waste.
Caption: Decision workflow for handling chemical waste from generation to final disposal.
Part 3: Final Disposal Methodologies
The final disposition of the collected hazardous waste must be conducted by trained environmental health and safety (EHS) professionals or a licensed hazardous waste disposal contractor.[6] Researchers should never attempt to dispose of this chemical waste through standard drains or trash.[4][15]
Recommended Method: High-Temperature Incineration
For complex, nitrogen-containing organic solids like ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, high-temperature incineration is the preferred disposal method.
Causality: This method ensures the complete destruction of the organic molecule, breaking it down into simpler, less harmful components. Modern incineration facilities are equipped with advanced scrubbers and filtration systems to treat the gaseous byproducts, such as oxides of carbon and nitrogen, before they are released into the atmosphere.[4] This aligns with the EPA's pollution prevention hierarchy, which prioritizes treatment to reduce toxicity when waste generation cannot be prevented.[16]
Alternative Methods (Less Common)
Chemical Treatment: While some chemical wastes can be neutralized or treated in the lab, this is not recommended for this compound without specific, validated procedures.[16] Attempting to treat the waste without a full understanding of the reaction products could create more hazardous substances.
Landfill: Disposing of this chemical in a landfill is not an acceptable practice . Organic chemical waste can leach into the soil and groundwater, causing long-term environmental contamination.
Conclusion
The responsible management of chemical waste is a shared and critical responsibility within the scientific community. By adhering to the structured protocol outlined in this guide—from initial hazard assessment and careful in-lab segregation to professional final disposal—researchers can ensure the safe handling of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate. This not only protects laboratory personnel and the environment but also upholds the integrity and trustworthiness of the research enterprise.
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Safety Data Sheet: 5-amino-6-methyl-1,3-dihydrobenzoimidazol-2-one. Chemos GmbH & Co. KG.
Safety Data Sheet. A2B Chem.
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SAFETY DATA SHEET. Spectrum Chemical.
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A Comprehensive Guide to Personal Protective Equipment for Handling Ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals As a Senior Application Scientist, it is imperative to approach the handling of any novel chemical compound with a thorough understanding of its potential h...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
As a Senior Application Scientist, it is imperative to approach the handling of any novel chemical compound with a thorough understanding of its potential hazards and the necessary safety protocols. This guide provides essential, immediate safety and logistical information for handling ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, a compound with structural features that demand careful consideration. While a specific Safety Data Sheet (SDS) for this exact molecule may not be readily available, by analyzing its constituent chemical groups—an aromatic amine and an indole derivative—we can establish a robust personal protective equipment (PPE) and handling strategy.
Understanding the Potential Hazards
The molecular structure of ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate incorporates both an aromatic amine and an indole moiety. This informs our risk assessment:
Aromatic Amines: This class of compounds can be hazardous.[1][2] Many aromatic amines are known to be readily absorbed through the skin and can cause skin and eye irritation, respiratory tract irritation, and in some cases, have been linked to more severe health effects such as carcinogenicity.[1]
Indole Derivatives: While the indole nucleus itself is a common feature in many biologically active molecules, substituted indoles can also present hazards, including skin and eye irritation.[3][4]
Given these potential risks, a comprehensive PPE strategy is not merely a recommendation but a critical component of safe laboratory practice.[5][6]
Recommended Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure.[5] The following table summarizes the recommended PPE for handling ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate.
Protection Type
Specific Recommendations
Rationale
Eye and Face Protection
Chemical splash goggles and a face shield.[7][8][9]
To protect against splashes and potential vapors that could cause serious eye irritation or damage.[3][10][11][12]
To prevent skin contact, which may cause irritation or allow for systemic absorption.[1][2]
Body Protection
A flame-resistant lab coat, fully buttoned.[13][14][15]
To protect skin and personal clothing from accidental spills and splashes.
Respiratory Protection
Work in a certified chemical fume hood.[13] If a fume hood is not available or in case of a spill, a NIOSH-approved respirator with organic vapor cartridges is necessary.[7][16]
To prevent inhalation of any dust or vapors, which may cause respiratory irritation.[11][17]
Foot Protection
Closed-toe shoes made of a non-porous material.[5][13]
To protect feet from spills and falling objects.
Procedural Guidance for Safe Handling
Beyond wearing the correct PPE, adherence to strict handling protocols is paramount.
Donning and Doffing of PPE
The order in which you put on and take off your PPE is crucial to prevent cross-contamination.
Caption: Workflow for donning and doffing Personal Protective Equipment.
General Handling Practices
Ventilation: Always handle ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate in a properly functioning chemical fume hood to minimize inhalation exposure.[13]
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[9][10]
Hygiene: Wash hands thoroughly with soap and water after handling the compound, before breaks, and at the end of the workday.[7][14][17]
Labeling: Ensure all containers are clearly labeled with the chemical name and associated hazards.[14][18]
Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[19][20] Keep containers tightly closed when not in use.[19][20]
Spill and Emergency Procedures
In Case of a Spill:
Evacuate: Immediately evacuate the area and alert others.
Ventilate: Ensure the area is well-ventilated, if safe to do so.
Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.[7]
Cleanup: Wearing appropriate PPE, carefully scoop the absorbed material into a labeled, sealed container for disposal.
Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
In Case of Exposure:
Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[3][19] Remove contaminated clothing.[19] Seek medical attention if irritation persists.[10]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][12] Seek immediate medical attention.[11]
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[12][19]
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[11]
Disposal Plan
All waste containing ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate, including contaminated PPE and absorbent materials, must be treated as hazardous waste.
Collection: Collect all waste in clearly labeled, sealed, and chemically compatible containers.
Disposal: Dispose of the hazardous waste through a licensed waste disposal company, following all local, state, and federal regulations.[10][17] Do not dispose of it down the drain.[11]
By adhering to these stringent safety protocols, you can effectively mitigate the risks associated with handling ethyl 5-amino-6-methyl-3-phenyl-1H-indole-2-carboxylate and ensure a safe and productive research environment.
References
MATERIAL SAFETY DATA SHEET - Tri-iso. (n.d.).
SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, June 2).
Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Publications. (2023, November 9).
Safety Data Sheet: 5-amino-6-methyl-1,3-dihydrobenzoimidazol-2-one - Chemos. (n.d.).
Aromatic Amines Group - information sheet - Canada.ca. (2020, August 15).
